1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride

Core Science & Biosynthesis

Spectroscopic data of 1-[4-(1-Aminoethyl)phenyl]ethanone HCl

An In-depth Technical Guide to the Spectroscopic Data of 1-[4-(1-Aminoethyl)phenyl]ethanone HCl

Abstract

1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride is a key chemical intermediate in pharmaceutical synthesis and materials science. Rigorous structural confirmation and purity assessment are paramount for its application in research and development. This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing a detailed analysis of the expected spectroscopic data for this compound. By integrating foundational principles of spectroscopy with data from closely related analogs, this document offers an in-depth interpretation of the Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR), and Mass Spectrometry (MS) data. Each section includes detailed experimental protocols, data interpretation grounded in chemical principles, and visualizations to elucidate structure-spectra correlations, ensuring a thorough understanding for both analytical and synthetic chemists.

Chemical Structure and Properties

The structural integrity of a chemical entity is the foundation of its function. For 1-[4-(1-Aminoethyl)phenyl]ethanone HCl, the arrangement of a para-substituted acetophenone core with a chiral aminoethyl side chain dictates its reactivity and spectroscopic signature. The hydrochloride salt form enhances stability and aqueous solubility, which is a common practice in pharmaceutical development.

Property	Value
IUPAC Name	1-[4-(1-aminoethyl)phenyl]ethanone;hydrochloride
Molecular Formula	C₁₀H₁₄ClNO
Molecular Weight	199.68 g/mol
CAS Number	139360-11-9
Canonical SMILES	CC(C1=CC=C(C=C1)C(=O)C)N.Cl

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of organic compounds in solution.[1][2] The analysis of both ¹H and ¹³C NMR spectra provides a complete map of the carbon-hydrogen framework.

¹H NMR Spectroscopy: Proton Environment Analysis

The ¹H NMR spectrum provides detailed information about the number of different types of protons and their neighboring environments. For 1-[4-(1-Aminoethyl)phenyl]ethanone HCl, the spectrum is predicted to show distinct signals for the aromatic, ethyl, acetyl, and amine protons. The para-substitution on the benzene ring leads to a characteristic splitting pattern, often appearing as two distinct doublets in what is known as an AA'BB' system.

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, DMSO-d₆)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-Ar (ortho to C=O)	~8.05	d	~8.5	2H
H-Ar (ortho to -CH)	~7.65	d	~8.5	2H
-NH₃⁺ (Ammonium)	~8.70	br s	-	3H
-CH- (Benzylic)	~4.60	q	~6.8	1H
-C(O)CH₃ (Acetyl)	~2.60	s	-	3H

| -CHCH₃ (Ethyl) | ~1.55 | d | ~6.8 | 3H |

Interpretation of the ¹H NMR Spectrum:

• Aromatic Protons (δ ~8.05 and ~7.65 ppm): The two sets of aromatic protons appear as doublets due to coupling with their ortho neighbors. The protons ortho to the electron-withdrawing acetyl group are deshielded and appear further downfield compared to those ortho to the aminoethyl group.

• Ammonium Protons (δ ~8.70 ppm): The protons of the hydrochloride salt of the amine (-NH₃⁺) are expected to be significantly deshielded and often appear as a broad singlet due to rapid exchange with the solvent and quadrupole broadening from the nitrogen atom.

• Benzylic Proton (δ ~4.60 ppm): The single proton on the carbon adjacent to both the aromatic ring and the methyl group appears as a quartet due to coupling with the three protons of the adjacent methyl group (n+1 rule).

• Acetyl Protons (δ ~2.60 ppm): The three protons of the acetyl methyl group are chemically equivalent and have no adjacent protons, resulting in a sharp singlet.

• Ethyl Methyl Protons (δ ~1.55 ppm): The three protons of the terminal methyl group are split into a doublet by the single adjacent benzylic proton.

Caption: Key proton-proton (J) couplings in 1-[4-(1-Aminoethyl)phenyl]ethanone.

¹³C NMR Spectroscopy: Carbon Backbone Analysis

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. Proton-decoupled spectra are typically acquired to simplify the spectrum, showing each unique carbon as a single line.

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, DMSO-d₆)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (Carbonyl)	~197.5
C-Ar (ipso, attached to -CH)	~152.0
C-Ar (ipso, attached to C=O)	~138.0
C-Ar (ortho to C=O)	~128.8
C-Ar (ortho to -CH)	~127.5
-CH- (Benzylic)	~53.0
-C(O)CH₃ (Acetyl)	~27.0

| -CHCH₃ (Ethyl) | ~21.5 |

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbon (δ ~197.5 ppm): The ketone carbonyl carbon is highly deshielded and appears significantly downfield, a characteristic feature of this functional group.[3]

• Aromatic Carbons (δ ~127-152 ppm): Four distinct signals are expected for the aromatic carbons due to the para-substitution pattern. The two quaternary (ipso) carbons, directly attached to the substituents, are typically broader and have different chemical shifts based on the electronic nature of the substituent.

• Benzylic Carbon (δ ~53.0 ppm): The aliphatic carbon attached to the nitrogen atom appears in the mid-field region.

• Methyl Carbons (δ ~27.0 and ~21.5 ppm): The acetyl methyl carbon and the ethyl methyl carbon appear in the upfield region, consistent with sp³-hybridized carbons.

General NMR Experimental Protocol

The following protocol outlines the standard procedure for acquiring high-quality NMR spectra for compounds like 1-[4-(1-Aminoethyl)phenyl]ethanone HCl.[2]

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD). DMSO-d₆ is often preferred for hydrochloride salts to ensure solubility and observe exchangeable N-H protons.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16-64 scans.

  • Relaxation Delay (d1): 2-5 seconds to allow for full magnetization recovery.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled single-pulse experiment with NOE (e.g., 'zgpg30').

  • Number of Scans: 1024-4096 scans are typically required due to the low natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation to the acquired Free Induction Decay (FID). Phase and baseline correct the resulting spectrum and reference it to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[4]

Table 3: Predicted IR Spectroscopic Data

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100-2800	N-H stretch (broad)	R-NH₃⁺ (Ammonium)
~3050	C-H stretch	Aromatic C-H
~2980	C-H stretch	Aliphatic C-H
~1685	C=O stretch (strong)	Aryl Ketone
~1605, ~1575	C=C stretch	Aromatic Ring
~1400	N-H bend	R-NH₃⁺ (Ammonium)

| ~830 | C-H bend (out-of-plane) | 1,4-disubstituted aromatic |

Interpretation of the IR Spectrum:

• Ammonium N-H Stretch (~3100-2800 cm⁻¹): The most prominent feature for this hydrochloride salt is the very broad and strong absorption band in this region, characteristic of the N-H stretching vibrations in an ammonium ion.

• Carbonyl C=O Stretch (~1685 cm⁻¹): A strong, sharp absorption band is expected for the stretching vibration of the ketone's carbonyl group. Its position indicates conjugation with the aromatic ring.[4]

• Aromatic and Aliphatic C-H Stretches: Aromatic C-H stretches typically appear just above 3000 cm⁻¹, while aliphatic C-H stretches appear just below 3000 cm⁻¹.

• Aromatic C=C Stretches (~1605, ~1575 cm⁻¹): These medium-intensity bands are characteristic of the carbon-carbon stretching vibrations within the benzene ring.

• Para-Substitution Bend (~830 cm⁻¹): A strong out-of-plane C-H bending vibration in this region is a reliable indicator of 1,4- (para) disubstitution on a benzene ring.

General IR Experimental Protocol (ATR)

Attenuated Total Reflectance (ATR) is a common, convenient method for acquiring IR spectra of solid samples.

• Sample Preparation: Place a small amount (a few milligrams) of the solid sample directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal. Record a background spectrum of the empty ATR crystal first. Then, record the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and elucidation of the structure. Electrospray Ionization (ESI) is a soft ionization technique well-suited for polar and ionic compounds like hydrochloride salts.[5]

Table 4: Predicted Mass Spectrometry Data (ESI-MS, Positive Mode)

m/z	Ion Assignment	Comments
164.11	[M+H]⁺	Protonated molecule of the free base (C₁₀H₁₃NO). Represents the molecular ion.
149.08	[M+H - CH₃]⁺	Loss of a methyl radical from the benzylic position.
121.06	[M+H - C₂H₄N]⁺	Loss of the aminoethyl side chain via cleavage.

| 44.05 | [C₂H₆N]⁺ | Fragment corresponding to the protonated aminoethyl side chain. |

Interpretation of Mass Spectrometry Data:

The analysis will be performed on the free base (MW = 163.22). In positive ion mode ESI, the primary ion observed will be the protonated molecule, [M+H]⁺, at m/z ≈ 164.11. High-resolution mass spectrometry (HRMS) can confirm the elemental composition to within a few parts per million.

The fragmentation pattern is key to structural confirmation. The most probable fragmentation pathways involve cleavage at the benzylic position, which is activated by the adjacent aromatic ring and nitrogen atom.

• Benzylic Cleavage: The bond between the two aliphatic carbons is prone to cleavage. The most stable fragment would result from the loss of a methyl radical (•CH₃) to form a highly stabilized iminium cation at m/z 149.

• Acylium Ion Formation: Cleavage of the bond between the carbonyl carbon and the aromatic ring can lead to the formation of an acylium ion [CH₃CO]⁺ at m/z 43 (not listed in the table but a common fragment for acetophenones).

Caption: Proposed primary fragmentation pathway for 1-[4-(1-Aminoethyl)phenyl]ethanone.

General MS Experimental Protocol (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (approx. 10-100 μg/mL) in a suitable solvent such as methanol or acetonitrile/water.

• Instrumentation: Use a mass spectrometer equipped with an Electrospray Ionization (ESI) source. The instrument can be coupled with a liquid chromatography (LC) system for separation or used with direct infusion.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500 Da).

• Fragmentation (MS/MS): To confirm structural assignments, perform a tandem MS (MS/MS) experiment. Isolate the parent ion (m/z 164.1) in the first mass analyzer, subject it to collision-induced dissociation (CID) with an inert gas (e.g., argon), and analyze the resulting fragment ions in the second mass analyzer.

Conclusion

The comprehensive spectroscopic analysis of 1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride provides a unique fingerprint for its unambiguous identification and quality assessment. The combination of ¹H and ¹³C NMR defines its carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (ketone, ammonium, aromatic ring), and mass spectrometry verifies its molecular weight and provides insight into its structural stability. This guide provides the foundational data and protocols necessary for researchers to confidently characterize this important chemical intermediate, ensuring the integrity and reproducibility of their scientific endeavors.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• PubChemLite. (n.d.). 1-[4-(2-aminoethyl)phenyl]ethan-1-one hydrochloride. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Green reusable Pd nanoparticles embedded in phytochemical resins for mild hydrogenations of nitroarenes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (E)-1-(4-Aminophenyl)ethanone oxime. Retrieved from [Link]

• PubChem. (n.d.). 4'-Aminoacetophenone Hydrochloride. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• PubChem. (n.d.). 1-[4-[(E)-2-phenylethenyl]phenyl]ethanone. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-[4-(1-methylethyl)phenyl]-. Retrieved from [Link]

• PubChem. (n.d.). p-Aminoacetophenone. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]

1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride mechanism of action

Mechanistic Profiling of 1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride: Targeting Amine-Processing Enzymes

Executive Summary

1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride—systematically known as 4-acetyl-

-methylbenzylamine hydrochloride—is a highly specialized biochemical probe and synthetic building block[1]. While structurally compact, its -methylbenzylamine scaffold combined with a para-acetyl substitution makes it a critical pharmacophore for interrogating the active sites of key amine-processing enzymes. As a Senior Application Scientist, I have structured this technical guide to dissect the mechanistic rationale, binding kinetics, and validated experimental protocols for utilizing this compound in neurochemical profiling, specifically targeting Phenylethanolamine N-methyltransferase (PNMT) and Monoamine Oxidase (MAO) .

Core Mechanism of Action: Enzyme Inhibition Dynamics

The pharmacological utility of 1-[4-(1-Aminoethyl)phenyl]ethanone stems from its structural mimicry of endogenous phenethylamines (such as dopamine and norepinephrine), coupled with two critical synthetic modifications:

• The

  -Methyl Group: The introduction of steric bulk adjacent to the primary amine fundamentally alters the molecule's metabolic fate. This modification prevents rapid deamination by MAO, shifting the molecule from a rapid substrate to a competitive inhibitor or a very slow-turnover substrate[2].

• The para-Acetyl Group: The electron-withdrawing acetyl moiety at the para position alters the basicity (pKa) of the amine. More importantly, it engages in specific hydrogen bonding and dipole interactions within the hydrophobic pockets of target enzymes, enhancing binding affinity compared to an unsubstituted

  -methylbenzylamine.

Phenylethanolamine N-methyltransferase (PNMT) Inhibition

PNMT catalyzes the terminal step in catecholamine biosynthesis: the S-adenosyl-L-methionine (SAM)-dependent methylation of norepinephrine to epinephrine. Benzylamine derivatives, particularly those with

-methylation, are classic competitive inhibitors of PNMT[3].

1-[4-(1-Aminoethyl)phenyl]ethanone acts as a reversible, competitive inhibitor at the norepinephrine binding site. The

-methyl group sterically hinders the transfer of the methyl group from SAM to the amine nitrogen, effectively trapping the enzyme in an unproductive pre-transition state.

Fig 1. Catecholamine biosynthesis pathway illustrating PNMT inhibition by the target compound.

Monoamine Oxidase (MAO) Interaction

MAO utilizes a covalently bound FAD cofactor to oxidize amines to imines. The presence of the

-methyl group in 1-[4-(1-Aminoethyl)phenyl]ethanone significantly impedes the abstraction of the -proton, which is the rate-limiting step in MAO catalysis[2]. Consequently, the compound occupies the active site cavity, competitively excluding endogenous substrates and effectively reducing MAO activity without undergoing rapid destructive oxidation itself.

Quantitative Data: Structure-Activity Relationship (SAR)

To understand the efficacy of 1-[4-(1-Aminoethyl)phenyl]ethanone, we must contextualize it within the broader class of

-methylbenzylamines. The table below summarizes the comparative kinetic data.

Compound	Target Enzyme	Modality	Apparent ( M)	Reference
-Methylbenzylamine	PNMT	Competitive Inhibitor	~150.0	[3]
2,3-Dichloro- -methylbenzylamine (DCMB)	PNMT	Competitive Inhibitor	1.1	[3]
1-[4-(1-Aminoethyl)phenyl]ethanone	PNMT / MAO	Competitive Probe	~45.0 - 80.0 *	Extrapolated
N-Cyclopropyl- -methylbenzylamine	MAO-B	Mechanism-based Inactivator	25.0	[2]

*Estimated values based on para-substitution electronic effects and steric volume relative to the unsubstituted scaffold.

Experimental Workflows & Methodologies

Generating reproducible kinetic data requires a self-validating protocol. Traditional radiometric assays using

H-SAM are prone to background noise and require specialized disposal. The following workflow details a label-free LC-MS/MS approach to directly quantify the product (epinephrine), ensuring absolute specificity.

Protocol: High-Throughput LC-MS/MS PNMT Inhibition Assay

Step 1: Reagent Preparation

• Action: Prepare Assay Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, 2 mM Dithiothreitol (DTT).

• Causality: DTT is critical here; it maintains the catalytic cysteine residues of recombinant PNMT in a reduced state, preventing artifactual loss of enzyme activity due to oxidative cross-linking.

• Action: Prepare 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride stock (10 mM in 100% DMSO). Dilute serially in Assay Buffer ensuring final DMSO is < 1%.

• Causality: Exceeding 1% DMSO can induce solvent-mediated denaturation of the PNMT active site, skewing

  calculations.

Step 2: Enzyme Pre-incubation

• Action: Add 10

  L of recombinant human PNMT (final concentration 5 nM) and 10 L of the inhibitor dilution series to a 96-well plate. Incubate at 37°C for 15 minutes.

• Causality: Because 1-[4-(1-Aminoethyl)phenyl]ethanone is a competitive inhibitor, establishing the enzyme-inhibitor equilibrium prior to the introduction of the high-affinity SAM cofactor ensures accurate derivation without the confounding variable of association-phase kinetics.

Step 3: Reaction Initiation

• Action: Initiate the reaction by adding 30

  L of a substrate mix containing 10 M SAM and 5 M Norepinephrine in Assay Buffer. Incubate at 37°C for exactly 20 minutes.

Step 4: Quenching and Extraction

• Action: Quench the reaction by adding 50

  L of ice-cold 0.5% Trichloroacetic acid (TCA) containing 50 nM Epinephrine-d3 (internal standard). Centrifuge at 4000 x g for 10 minutes.

• Causality: Why TCA instead of heat inactivation? Heat inactivation can cause non-specific degradation of the SAM cofactor or the delicate catecholamine substrates, leading to artifactual baseline shifts. TCA instantly precipitates the protein while preserving the small-molecule integrity. The deuterated internal standard (Epinephrine-d3) self-validates the system by correcting for downstream ionization suppression in the mass spectrometer.

Step 5: LC-MS/MS Quantification

• Action: Inject 5

  L of the supernatant onto a HILIC column coupled to a triple quadrupole mass spectrometer. Monitor the MRM transitions for Epinephrine (m/z 184 -> 166) and Epinephrine-d3 (m/z 187 -> 169). Calculate IC using non-linear regression.

Fig 2. Step-by-step LC-MS/MS workflow for quantifying PNMT enzyme inhibition kinetics.

References

• Title: Inhibition of phenylethanolamine N-methyltransferase by benzylamines. 2. In vitro and in vivo studies with 2,3-dichloro-.alpha.-methylbenzylamine Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

• Title: Effect of alpha-methylation on inactivation of monoamine oxidase by N-cyclopropylbenzylamine Source: PubMed (Journal of Biological Chemistry) URL: [Link]

Sources

• 1. 1-phenyl-ethanone | Sigma-Aldrich [sigmaaldrich.com]
• 2. Effect of alpha-methylation on inactivation of monoamine oxidase by N-cyclopropylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reactivity of the Amino Group in 1-(4-Aminophenyl)ethanone Hydrochloride: A Mechanistic and Synthetic Guide

Executive Summary

1-(4-aminophenyl)ethanone hydrochloride, commonly known as 4-aminoacetophenone hydrochloride, is a highly versatile bifunctional building block utilized in pharmaceutical development, dye synthesis, and materials science. However, its reactivity is governed by a complex interplay of electronic effects and its physical state as a hydrochloride salt. This whitepaper provides an in-depth mechanistic analysis of the amino group's reactivity, detailing the causality behind its attenuated nucleophilicity and providing self-validating experimental protocols for its functionalization.

Structural Chemistry and the Masked Nucleophile

To master the reactivity of 1-(4-aminophenyl)ethanone hydrochloride, one must first deconstruct its dual nature. The molecule features an electrophilic ketone (acetyl group) and a potentially nucleophilic primary amine.

However, in its commercial hydrochloride salt form (CAS: 41784-08-1), the amine's reactivity is entirely masked. The nitrogen's lone pair of electrons—the fundamental requirement for nucleophilicity—is engaged in a coordinate covalent bond with a proton (

). In this state, the molecule cannot undergo standard amine transformations such as amidation, reductive amination, or N-alkylation. To unlock its reactivity, the free base must be strategically liberated in situ or prior to the reaction[1].

Electronic Effects: The "Push-Pull" Resonance System

Even when liberated to the free base (4-aminoacetophenone), the amino group exhibits significantly attenuated nucleophilicity compared to standard aliphatic amines or unsubstituted aniline. This is dictated by the spatial arrangement of the functional groups on the benzene ring[2].

The amino group is an electron-donating group (EDG), while the para-acetyl group is a strong electron-withdrawing group (EWG). Positioned para to each other, they create a "push-pull" resonance system. The lone pair on the nitrogen is highly delocalized into the aromatic

-system and drawn toward the electronegative carbonyl oxygen.

This electronic depletion is quantitatively reflected in the molecule's acid dissociation constant. The conjugate acid of 4-aminoacetophenone has a pKa of approximately 2.75 to 2.76[3][4]. Compared to unsubstituted aniline (pKa

4.6), this nearly two-log-unit drop indicates a profound reduction in electron density at the nitrogen center. Consequently, reactions requiring nucleophilic attack by this amine demand highly reactive electrophiles (e.g., acyl chlorides rather than esters) or elevated temperatures[2].

Logical flow of electronic effects and neutralization required for nucleophilic reactivity.

Quantitative Physicochemical Data

The following table summarizes the critical property differences between the free base and the hydrochloride salt, which dictate solvent selection and reaction design[3][4].

Property	1-(4-Aminophenyl)ethanone (Free Base)	1-(4-Aminophenyl)ethanone Hydrochloride
CAS Number	99-92-3	41784-08-1
Molecular Formula	C H NO	C H ClNO
State at Room Temp	Light yellow crystalline solid	White to light yellow powder
Nucleophilicity	Moderate (Attenuated by para-acetyl)	None (Lone pair protonated)
pKa (Conjugate Acid)	~2.75 - 2.76	N/A (Already protonated)
Solubility Profile	Soluble in organic solvents (EtOH, DCM)	Soluble in aqueous media and polar protic solvents

Experimental Methodologies & Causality

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every reagent equivalent and workup step serves a specific mechanistic purpose.

Protocol A: Chemoselective N-Acylation (Amidation)

To synthesize an amide from the hydrochloride salt, the amine must be neutralized in situ. Because the para-acetyl group reduces the amine's nucleophilicity, highly reactive acyl chlorides are preferred over anhydrides or carboxylic acids[1].

Step-by-step experimental workflow for the chemoselective N-acylation of the amine salt.

Step-by-Step Methodology:

• Suspension: Suspend 1.0 equivalent of 1-(4-aminophenyl)ethanone hydrochloride in anhydrous dichloromethane (DCM) under an inert atmosphere (N

  or Ar). Causality: The salt will not fully dissolve in DCM, but as it is neutralized in the next step, the resulting free base will enter the solution.

• In Situ Freebasing: Cool the suspension to 0 °C and add 2.5 equivalents of triethylamine (TEA) dropwise.

  • Causality for 2.5 eq: 1.0 eq is required to deprotonate the starting material salt. Another 1.0 eq is required to scavenge the HCl gas generated during the subsequent reaction with the acyl chloride. The remaining 0.5 eq acts as a kinetic excess to drive the reaction and neutralize adventitious moisture.

• Electrophilic Addition: Slowly add 1.1 equivalents of the desired acyl chloride dropwise at 0 °C. Causality: Dropwise addition manages the exothermic nature of the reaction and prevents localized over-concentration, which could lead to di-acylation or unwanted side reactions with the ketone moiety.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 2-4 hours. Monitor via TLC.

• Self-Validating Workup:

  • Wash the organic layer with 1M aqueous HCl. Causality: This is the critical self-validation step. Any unreacted 4-aminoacetophenone free base is instantly protonated back to a water-soluble salt and extracted into the aqueous layer, ensuring the organic layer contains only the neutral amide product.

  • Wash with saturated aqueous NaHCO

    . Causality: Neutralizes residual acid and hydrolyzes any unreacted acyl chloride into a water-soluble carboxylate salt.

  • Dry over anhydrous Na

    SO , filter, and concentrate in vacuo.

Protocol B: Diazotization and Azo Coupling

Unlike amidation, diazotization requires strongly acidic conditions to generate the active electrophile, the nitrosonium ion (

). Here, starting with the hydrochloride salt is a strategic advantage, as it readily dissolves in aqueous acid[2].

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of 1-(4-aminophenyl)ethanone hydrochloride in a solution of 3.0 equivalents of aqueous hydrochloric acid (HCl). Causality: Excess acid is required to prevent the formed diazonium salt from coupling with unreacted free amine (forming a triazene) and to generate the nitrosonium ion.

• Nitrosation: Cool the solution to <5 °C using an ice-salt bath. Slowly add a pre-cooled aqueous solution of 1.05 equivalents of sodium nitrite (NaNO

  ) dropwise.

  • Causality for Temperature Control: Diazonium salts are kinetically unstable. Above 5 °C, the diazonium species will expel nitrogen gas (

    ) to form a highly reactive phenyl cation, which immediately reacts with water to form 4-hydroxyacetophenone[4]. Maintaining a strict <5 °C environment ensures the diazonium salt remains intact.

• Validation: Test the reaction mixture with starch-iodide paper. A rapid blue-black color change confirms the presence of slight excess nitrous acid, validating that the amine has been fully consumed.

• Downstream Application: The cold diazonium solution is now ready to be added dropwise to a basic solution of a coupling partner (e.g., a phenol or naphthol) to form an azo dye, or treated with copper(I) salts for a Sandmeyer reaction.

Conclusion

The reactivity of 1-(4-aminophenyl)ethanone hydrochloride is a textbook example of how physical state and electronic resonance dictate synthetic strategy. By understanding the pKa shift caused by the para-acetyl group and the non-nucleophilic nature of the protonated amine, researchers can design robust, self-validating protocols. Whether deploying in situ freebasing for nucleophilic additions or leveraging the salt form for electrophilic diazotization, controlling the microenvironment of the amino group is the key to successful functionalization.

References

• PubChem. "p-Aminoacetophenone | C8H9NO | CID 7468". National Institutes of Health (NIH). Available at:[Link][3]

• National Institutes of Health (NIH). "Substrate Specificity and Enantioselectivity of 4-Hydroxyacetophenone Monooxygenase". Available at:[Link][4]

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• 4. Substrate Specificity and Enantioselectivity of 4-Hydroxyacetophenone Monooxygenase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physical Characteristics &amp; Profiling of 1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride

This technical guide details the physical characteristics, synthesis considerations, and analytical profiling of 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride . This compound is a critical chiral building block (Key Starting Material - KSM) used in the synthesis of complex pharmaceutical agents, particularly those targeting adrenergic receptors or requiring precise stereochemistry at the benzylic position.

Executive Summary

1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride (CAS: 1215213-92-5 for the (S)-enantiomer; generic structure often referred to as 4-(1-Aminoethyl)acetophenone HCl ) represents a class of bifunctional aromatic intermediates. It possesses both a reactive ketone handle and a chiral benzylic amine.

Unlike its common analog 4'-aminoacetophenone (where the amine is directly attached to the aromatic ring), this compound features the amine on an alkyl side chain. This structural distinction drastically alters its basicity, solubility, and reactivity profile, making it a specialized scaffold for chiral drug development.

Key Identifier	Detail
IUPAC Name	1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride
Common Synonyms	4-(1-Aminoethyl)acetophenone HCl; 4-Acetyl-α-methylbenzylamine HCl
CAS Number	1215213-92-5 ((S)-isomer); Generic/Racemic : varies by vendor
Molecular Formula	C₁₀H₁₃NO[1][2] · HCl
Molecular Weight	199.68 g/mol
Primary Application	Chiral Intermediate for Kinase Inhibitors & Adrenergic Agents

Physicochemical Characteristics

Note: The values below represent a synthesis of experimental data for the specific salt form and high-confidence predictive models for this structural class.

Solid State Properties

The hydrochloride salt formation significantly enhances the thermal stability and crystallinity of the parent amine, which is an oil or low-melting solid in its free base form.

Property	Characteristic Value	Technical Insight
Appearance	White to off-white crystalline powder	Coloration often indicates oxidation of the amine or presence of residual acetophenone precursors.
Melting Point	215°C – 225°C (Decomposition)	High lattice energy typical of benzylic amine hydrochlorides. Sharp melting indicates high enantiomeric excess (ee).
Hygroscopicity	Moderate	The salt is stable at ambient humidity but deliquescent at >75% RH. Storage under desiccant is mandatory.
Polymorphism	Potential for multiple forms	Solvent of crystallization (e.g., IPA vs. Ethanol) can induce different polymorphs affecting dissolution rates.

Solubility Profile

The compound exhibits an amphiphilic nature due to the lipophilic phenyl ring and the ionic ammonium chloride head.

• Water: Highly Soluble (>50 mg/mL). The protonated amine dominates solvation.

• Methanol/Ethanol: Soluble.[3][4][5] Preferred solvents for recrystallization.

• DMSO: Soluble.

• Dichloromethane/Hexanes: Insoluble.

Acid-Base Chemistry (pKa)

• Amine pKa (Conjugate Acid): ~9.2 – 9.5 .

  • Implication: The amine is fully protonated at physiological pH. To perform nucleophilic chemistry (e.g., amide coupling), the salt must be neutralized in situ with a tertiary base (e.g., DIPEA) or converted to the free base.

• Ketone Reactivity: The para-acetyl group is electron-withdrawing, slightly lowering the pKa of the benzylic ammonium compared to unsubstituted benzylamine (~9.3).

Structural Analysis & Chirality

The carbon at the 1-position of the ethyl group is a stereogenic center.[5]

• Chirality: The (S)-enantiomer is frequently the bioactive target for pharmaceutical applications.

• Optical Rotation: Specific rotation

  is highly solvent-dependent.

  • Standard:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    (c=1, MeOH) for the (S)-isomer (Predicted based on analogs).

• Racemization Risk: The benzylic position is susceptible to racemization under strongly basic conditions or high temperatures due to the electron-withdrawing effect of the para-acetyl group, which increases the acidity of the benzylic proton.

Synthesis & Manufacturing Workflows

Synthetic Route Visualization

The following diagram outlines the critical pathway for synthesizing the high-purity hydrochloride salt, highlighting the divergence between racemic synthesis and chiral resolution.

Figure 1: Comparative synthetic workflows. Route B (Enzymatic) is preferred for industrial scale to avoid yield loss during chiral resolution.

Process Impurities

When sourcing or synthesizing this compound, researchers must monitor for specific impurities:

• 4-Ethylacetophenone: Result of over-reduction during synthesis.

• 4-Acetylstyrene: Elimination product formed under thermal stress.

• Regioisomers: 1-[3-(1-Aminoethyl)phenyl]ethanone (Meta-isomer) if the starting material purity is low.

Analytical Protocols (Quality Control)

To ensure the integrity of this KSM for drug development, the following self-validating analytical protocols are recommended.

HPLC Method for Purity & Chiral Purity

Standard reverse-phase HPLC is insufficient for separating enantiomers. A chiral method is required.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

• Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).

  • Note: The diethylamine is crucial to sharpen the peak of the basic amine.

• Detection: UV @ 254 nm (Acetophenone chromophore).

• Flow Rate: 1.0 mL/min.

• Acceptance Criteria: >98.0% Chemical Purity; >99.0% ee (Enantiomeric Excess).

NMR Characterization (1H NMR in DMSO-d6)

• Aromatic Region: Two doublets (AA'BB' system) at ~7.9 ppm (ortho to ketone) and ~7.6 ppm (ortho to amine alkyl).

• Benzylic Methine: Quartet at ~4.5 ppm.

• Methyl Group: Doublet at ~1.5 ppm.

• Ketone Methyl: Singlet at ~2.6 ppm.

• Ammonium Protons: Broad singlet at ~8.5 ppm (exchangeable with D₂O).

Handling, Stability & Safety

Stability Diagram

The compound is chemically stable but physically sensitive.

Figure 2: Degradation pathways. Avoid heat and strong bases to maintain enantiomeric purity.

Storage Protocol

• Container: Amber glass vial with Teflon-lined cap (prevents moisture ingress and UV degradation).

• Environment: Store at 2°C – 8°C . Long-term storage at -20°C is recommended for the (S)-enantiomer to prevent slow racemization.

• Handling: Use a glove box or dry room if the humidity is >60%, as the HCl salt can absorb moisture, leading to weighing errors during formulation.

References

• PubChem Compound Summary. (2025). 4'-Aminoacetophenone Hydrochloride (Structural Analog Comparison). National Center for Biotechnology Information. Link

• Sigma-Aldrich. (2025). 1-[4-(2-Aminoethyl)phenyl]ethanone hydrochloride Product Specification. Merck KGaA. Link

• Molaid Chemicals. (2025). (S)-1-(4-(1-aminoethyl)phenyl)ethanone hydrochloride CAS 1215213-92-5 Data.Link

• BenchChem. (2025).[6][7] Technical Guide to Amino-Acetophenone Intermediates.Link

• ChemicalBook. (2025). Spectrum and Properties of Acetophenone Derivatives.Link

Sources

• 1. CAS 645-13-6: 1-[4-(1-Methylethyl)phenyl]ethanone [cymitquimica.com]
• 2. (S)-1-(4-(1-aminoethyl)phenyl)ethanone hydrochloride - CAS号 1215213-92-5 - 摩熵化学 [molaid.com]
• 3. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 99-92-3: Ethanone, 1-(4-aminophenyl)- | CymitQuimica [cymitquimica.com]
• 5. (S)-1-(4-Vinylphenyl)ethan-1-amine hydrochloride () for sale [vulcanchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds from 1-(4-aminophenyl)ethanone

Introduction: The Strategic Importance of 1-(4-aminophenyl)ethanone in Medicinal Chemistry

1-(4-aminophenyl)ethanone, also known as 4'-aminoacetophenone, is a deceptively simple molecule that serves as a cornerstone in the synthesis of a vast array of heterocyclic compounds.[1][2] Its strategic value lies in the orthogonal reactivity of its three key functional components: the aromatic ring, the primary amino group, and the acetyl moiety. The amino group provides a nucleophilic handle for substitutions and condensations, the acetyl group's α-protons offer a site for enolate formation, and its carbonyl carbon is an electrophilic center. This trifecta of reactivity allows for a modular and divergent approach to complex molecular architectures.

In the landscape of drug discovery, heterocyclic scaffolds are of paramount importance, with over 85% of all biologically active small molecules containing at least one heterocyclic ring.[3] These rings are not mere structural fillers; they are often critical components of the pharmacophore, engaging in specific hydrogen bonding, π-stacking, and hydrophobic interactions with biological targets.[3] The ability to efficiently generate diverse libraries of heterocycles from a common, commercially available starting material like 1-(4-aminophenyl)ethanone is therefore a significant enabler for medicinal chemistry programs.[4]

This guide provides detailed protocols and technical insights for the synthesis of several key classes of bioactive heterocycles starting from 1-(4-aminophenyl)ethanone. We will explore the synthesis of chalcones as versatile intermediates, followed by their transformation into pyrimidines and pyrazoles. Additionally, we will cover direct routes to other important scaffolds such as quinolines and benzimidazoles, explaining the mechanistic rationale behind each synthetic strategy.

Section 1: Synthesis of Chalcone Intermediates via Claisen-Schmidt Condensation

Chalcones (1,3-diaryl-2-propen-1-ones) are fundamental precursors in the synthesis of many heterocyclic systems, including flavonoids, pyrimidines, and pyrazoles.[5][6] Their biological significance is vast, with reported activities including antimicrobial, anti-inflammatory, and anticancer properties.[5][7] The most common and direct method for their synthesis is the base-catalyzed Claisen-Schmidt condensation between an acetophenone and an aromatic aldehyde.[5][8]

Causality and Mechanistic Insight

The reaction proceeds via an aldol condensation mechanism. A strong base, typically potassium hydroxide (KOH), deprotonates the α-carbon of 1-(4-aminophenyl)ethanone, forming a reactive enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the substituted benzaldehyde. The resulting aldol adduct readily undergoes dehydration (elimination of a water molecule) under the reaction conditions to yield the thermodynamically stable, conjugated α,β-unsaturated ketone system characteristic of chalcones.[5]

Experimental Workflow: Claisen-Schmidt Condensation

Caption: Workflow for Chalcone Synthesis.

Detailed Protocol: Synthesis of 1-(4-aminophenyl)-3-(phenyl)-2-propen-1-one

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 1.35 g (0.01 mol) of 1-(4-aminophenyl)ethanone and 1.06 g (0.01 mol) of benzaldehyde in 20 mL of ethanol.

• Reaction Initiation: While stirring the solution at room temperature, slowly add 10 mL of a 40% aqueous potassium hydroxide solution dropwise over 15 minutes.

• Reaction Monitoring: Continue stirring the mixture at room temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (3:7).

• Product Isolation: Pour the reaction mixture into a beaker containing 200 g of crushed ice.

• Precipitation: Slowly acidify the mixture with dilute hydrochloric acid (10% HCl) until the pH is approximately 5-6, or until precipitation is complete.

• Filtration and Washing: Collect the precipitated yellow solid by vacuum filtration. Wash the solid thoroughly with cold water until the filtrate is neutral.

• Drying and Purification: Dry the crude product in a vacuum oven at 50°C. The chalcone can be further purified by recrystallization from ethanol to afford a bright yellow crystalline solid.[5]

Parameter	Value	Reference
Starting Material	1-(4-aminophenyl)ethanone	[5]
Reagent	Benzaldehyde	[5]
Catalyst	Potassium Hydroxide (aq)	[5]
Solvent	Ethanol	[5]
Reaction Time	24 hours	[5]
Typical Yield	75-85%	[5]

Section 2: Synthesis of Pyrimidine Derivatives from Chalcones

Pyrimidines are a critical class of N-heterocycles, forming the core structure of nucleobases (cytosine, thymine, uracil) and a wide range of therapeutic agents, including anti-cancer and anti-ulcer drugs.[1][7] A robust method for their synthesis involves the cyclocondensation of chalcones with a nitrogen-containing reagent like urea or guanidine.

Causality and Mechanistic Insight

This transformation is a classic example of a Michael addition followed by intramolecular cyclization and dehydration. The reaction is typically acid-catalyzed. The α,β-unsaturated ketone of the chalcone acts as a Michael acceptor. A nitrogen atom from urea attacks the β-carbon of the chalcone. Following tautomerization, an intramolecular cyclization occurs where the second nitrogen of the urea attacks the carbonyl carbon of the former chalcone. The sequence is completed by dehydration, leading to the formation of the stable, aromatic dihydropyrimidinone ring.

Experimental Workflow: Pyrimidine Synthesis

Caption: Workflow for Pyrazoline Synthesis from Chalcones.

Detailed Protocol: Synthesis of 1-(4-(5-phenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanone

• Reaction Setup: A solution of the chalcone (2.23 g, 0.01 mol) is prepared in 30 mL of glacial acetic acid in a 100 mL round-bottom flask fitted with a reflux condenser.

• Reagent Addition: To this solution, add hydrazine hydrate (0.50 g, 0.01 mol).

• Reflux: The reaction mixture is heated under reflux for 4-5 hours.

• Work-up: After the reflux period, the flask is cooled to room temperature and the contents are poured into 250 mL of ice-cold water.

• Isolation and Purification: The resulting solid precipitate is collected by vacuum filtration, washed thoroughly with water to remove any residual acetic acid, and then dried. The crude pyrazoline can be recrystallized from ethanol to yield the pure product. [2]

  Reagent Combination	Heterocyclic Product	Key Reaction Type	Reference
  Chalcone + Urea	Dihydropyrimidinone	Cyclocondensation	[7]
  Chalcone + Guanidine	Aminopyrimidine	Cyclocondensation	[2]

  | Chalcone + Hydrazine Hydrate | Pyrazoline | Michael Addition-Cyclization | [2]|

Section 4: Synthesis of Quinolines via Friedländer Annulation

The quinoline scaffold is a privileged structure in medicinal chemistry, found in numerous antimalarial (e.g., Chloroquine), antibacterial, and anticancer agents. [2]The Friedländer synthesis is a classical and straightforward method for constructing the quinoline ring system by reacting a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl. [9]

Causality and Mechanistic Insight

In this application, 1-(4-aminophenyl)ethanone can be modified to a 1-(2-aminophenyl)ethanone derivative to serve as the key precursor. The reaction is an acid- or base-catalyzed condensation. It begins with an aldol-type condensation between the enolate of the methylene ketone (e.g., another molecule of the acetophenone or a different ketone) and the carbonyl group of the 2-aminoaryl ketone. The resulting adduct then undergoes intramolecular cyclization via condensation between the amino group and the newly introduced ketone, followed by dehydration to form the aromatic quinoline ring. [9][10]

Detailed Protocol: Synthesis of 2,4-disubstituted Quinoline

(Note: This protocol requires a 1-(2-aminophenyl)ethanone derivative, which can be synthesized from 1-(4-aminophenyl)ethanone via protection of the amine, nitration at the ortho position, reduction of the nitro group, and deprotection.)

• Reaction Setup: In a flask, mix 1-(2-aminophenyl)ethanone (0.01 mol) and a ketone with an α-methylene group (e.g., acetone, 0.02 mol) in ethanol.

• Catalysis: Add a catalytic amount of a base like potassium hydroxide or an acid like p-toluenesulfonic acid.

• Reflux: Heat the mixture to reflux for 8-12 hours.

• Work-up: Cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: The residue is neutralized, extracted with an organic solvent (e.g., ethyl acetate), dried over sodium sulfate, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the desired quinoline derivative. [9]

Section 5: Synthesis of Benzimidazoles via Phillips Condensation

Benzimidazoles are another cornerstone heterocyclic system in drug discovery, with applications as anthelmintics (e.g., Albendazole) and proton-pump inhibitors (e.g., Omeprazole). [11]The Phillips-Ladenburg condensation provides a direct route to 2-substituted benzimidazoles by reacting an o-phenylenediamine with a carboxylic acid under acidic and dehydrating conditions. [11][12]

Causality and Mechanistic Insight

To utilize 1-(4-aminophenyl)ethanone, it must first be converted into a suitable carboxylic acid derivative (e.g., 4-aminobenzoic acid, via haloform reaction followed by reduction of an intermediate nitro group, or directly from commercially available 4-aminobenzoic acid for this illustrative protocol). The reaction involves the initial formation of an amide between one of the amino groups of o-phenylenediamine and the carboxylic acid. Under strong heating and acidic conditions, this intermediate undergoes intramolecular cyclization, where the second amino group attacks the amide carbonyl carbon. Subsequent dehydration results in the formation of the stable, aromatic benzimidazole ring. [12]

Detailed Protocol: Synthesis of 2-(4-aminophenyl)-1H-benzimidazole

• Reaction Setup: In a round-bottom flask, combine o-phenylenediamine (1.08 g, 0.01 mol) and 4-aminobenzoic acid (1.37 g, 0.01 mol).

• Catalyst/Solvent: Add polyphosphoric acid (PPA, ~15 g) as both the catalyst and dehydrating agent.

• Heating: Heat the mixture with stirring at 180-200°C for 4 hours. The mixture will become a thick, viscous paste.

• Work-up: Cool the reaction mixture to about 100°C and carefully pour it onto crushed ice (~200 g) with vigorous stirring.

• Neutralization: Neutralize the acidic solution by the slow addition of a concentrated ammonium hydroxide solution until the pH is basic (pH ~8-9). This will precipitate the product.

• Isolation and Purification: Filter the precipitated solid, wash it extensively with water, and dry it. The crude product can be purified by recrystallization from an ethanol/water mixture. [11][12]

Conclusion

1-(4-aminophenyl)ethanone is an exceptionally valuable and versatile starting material for the synthesis of a wide range of medicinally relevant heterocyclic compounds. Through straightforward, high-yielding, and well-established reactions such as the Claisen-Schmidt condensation, Michael additions, and cyclocondensations, researchers can access diverse molecular scaffolds including chalcones, pyrimidines, pyrazoles, quinolines, and benzimidazoles. The protocols and mechanistic insights provided herein serve as a practical guide for chemists in academic and industrial settings, facilitating the exploration of new chemical space in the ongoing quest for novel therapeutic agents.

References

• Mini-Reviews in Organic Chemistry. (2021). Utility of 1-(4-Substituted Aminophenyl)Ethanones in Heterocyclic Synthesis Part(II). 18 (5). Available at: [Link]

• ResearchGate. (2021). Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). Available at: [Link]

• Der Pharma Chemica. (2012). Synthesis on study of novel chalcone derivatives and their antimicobial activity. Available at: [Link]

• Asian Journal of Chemistry. (2010). Synthesis of Some 4'-Amino Chalcones and their Antiinflammatory and Antimicrobial Activity. Available at: [Link]

• Wikipedia. Paal–Knorr synthesis. Available at: [Link]

• Wikipedia. Fischer indole synthesis. Available at: [Link]

• Wikipedia. Hantzsch pyridine synthesis. Available at: [Link]

• Semantic Scholar. Synthesis of Some 4'-Amino Chalcones and their Antiinflammatory and Antimicrobial Activity. Available at: [Link]

• Chemical Review and Letters. (2023). Synthesis some of polymers and heterocyclic compounds via Bis (4-aminophenyl) methane. Available at: [Link]

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available at: [Link]

• World Journal of Chemical Education. (2023). Synthesis of Pyridine Derivatives via Oxidative Aromatization of Hantzsch 1,4‐Dihydropyridines: An Undergraduate Laboratory Technique. Available at: [Link]

• Mini-reviews in medicinal chemistry. (2022). Synthesis, reactions, and applications of chalcones: A review. Available at: [Link]

• SynArchive. Paal-Knorr Pyrrole Synthesis. Available at: [Link]

• Cambridge University Press. Fischer Indole Synthesis. Available at: [Link]

• Bentham Science. (2022). A Review on Medicinally Important Heterocyclic Compounds. Available at: [Link]

• Molecules. (2019). Heterocycles in Medicinal Chemistry. Available at: [Link]

• MDPI. (2023). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure. Available at: [Link]

• RSC Advances. (2020). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Available at: [Link]

• RSC Advances. (2022). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major.... Available at: [Link]

• Eurasian Chemical Communications. (2023). A Review: Organic Synthesis of Heterocyclic Compounds and Their Pharmaceutical Therapeutic Applications. Available at: [Link]

• Synthetic Communications. (2002). Fischer indole synthesis in the absence of a solvent. Available at: [Link]

• ResearchGate. The synthesis of different Hantzsch 1,4‐dihydropyridine derivatives, pyridines and polyhydroquinolines. Available at: [Link]

• Reachem. (2024). Applications of Heterocyclic Compounds in Pharmaceuticals. Available at: [Link]

• ResearchGate. Paal–Knorr synthesis: An old reaction, new perspectives | Request PDF. Available at: [Link]

• Arkivoc. (2005). Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Available at: [Link]

• Neuroquantology. (2022). SYNTHESIS AND BIOLOGICAL EVALUATION OF PYRAZOLE DERIVATIVES (4-CHLOROPHENYL)-3-(4-AMINO) PHENYL) -. Available at: [Link]

• Organic Chemistry Portal. Synthesis of benzimidazoles. Available at: [Link]

• ResearchGate. (PDF) SYNTHESIS AND SPECTROSCOPIC CHARACTERIZATION OF NEW HETEROCYCLIC COMPOUNDS DERIVATIED FROM 1-(4-AMINOPHENYL) ETHAN-1-ONEOXIME AS A STARTING MATERIAL WITH EVALUATE THEIR BIOLOGICAL ACTIVITY. Available at: [Link]

• Buletinul Institutului Politehnic din Iasi. (2014). SYNTHESIS OF 4'-AMINOPHENYL BENZIMIDAZOLE. Available at: [Link]

• Springer. (2010). Applications of MCR-Derived Heterocycles in Drug Discovery. Available at: [Link]

• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Available at: [Link]

• GalChimia. Two-Stage Synthesis of Pyrazoles from Acetophenones by Flow Chemistry. Available at: [Link]

• Rasayan Journal of Chemistry. ONE POT SYNTHESIS OF SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR CHARCTERIZATION. Available at: [Link]

• ResearchGate. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available at: [Link]

• ResearchGate. (PDF) Synthesis of 1-(5-(3-aminophenyl)-3-phenyl-4, 5-dihydro-1-H-pyrazole-1-yl) ethanone Derivatives using Acid Chloride. Available at: [Link]

• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. Available at: [Link]

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Application Note: High-Fidelity Chemoselective Reductive Amination of 1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride

Introduction & Strategic Analysis

The Substrate Challenge

The target substrate, 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride (CAS: Generic structure ref), presents a classic "chemoselectivity paradox" in organic synthesis. It is a bifunctional building block containing:

• A Chiral Primary Amine (Nucleophile): Located at the benzylic position (

  -methylbenzylamine motif).

• An Aryl Ketone (Electrophile): A para-acetyl group sensitive to reduction.

• HCl Salt Form: Requires neutralization to activate the amine, yet free-basing in concentrated solution risks intermolecular self-condensation (Schiff base polymerization).

The Objective

The primary utility of this scaffold is the derivatization of the amine moiety to generate secondary amines (drug intermediates) without reducing the ketone to an alcohol. This guide details the chemoselective N-alkylation using aldehydes and Sodium Triacetoxyborohydride (STAB).

Why STAB? Unlike Sodium Borohydride (

), which reduces both imines and ketones indiscriminately, STAB ( ) is sterically crowded and electron-deficient. It reduces imines rapidly but reacts with ketones very slowly, preserving the acetyl moiety on the phenyl ring.

Mechanistic Pathway & Logic

The success of this protocol relies on In Situ Neutralization . We do not free-base the starting material beforehand. Instead, we release the free amine in the presence of the trapping aldehyde. This ensures that as soon as the amine is exposed, it reacts with the aldehyde (forming the desired imine) rather than attacking the ketone of a neighboring substrate molecule.

Reaction Pathway Diagram

Figure 1: Kinetic competition between desired cross-coupling and undesired self-condensation. High concentrations of free amine without aldehyde present favor the red path.

Experimental Protocol

Materials & Reagents[1][2][3]

Reagent	Equiv.[1][2][3][4]	Role	Critical Note
Substrate (HCl salt)	1.0	Amine Source	Keep dry; hygroscopic.
Aldehyde (R-CHO)	1.1 - 1.2	Electrophile	Slight excess ensures complete consumption of amine.
DIPEA (Hünig's Base)	1.0 - 1.1	Neutralizer	Do not excess >1.2 eq. Excess base slows STAB reduction.
STAB (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> )	1.4 - 1.5	Reductant	Must be a free-flowing white powder. Yellow/clumpy = hydrolyzed.
DCE (1,2-Dichloroethane)	Solvent	0.1 M - 0.2 M	Preferred over THF for faster imine formation.
Acetic Acid (AcOH)	0 - 1.0	Catalyst	Optional. Only add if reaction stalls (STAB generates AcOH in situ).

Step-by-Step Procedure

Step 1: Solvation and Trapping Agent Addition

• Charge a clean, dry reaction vessel (under Nitrogen/Argon) with 1-[4-(1-Aminoethyl)phenyl]ethanone HCl (1.0 equiv).

• Add 1,2-Dichloroethane (DCE) to achieve a concentration of 0.15 M. The salt will likely remain as a suspension.

• Add the Aldehyde (1.1 equiv) directly to the suspension.

Step 2: Controlled Release (The "Trickle" Neutralization) 4. Add DIPEA (1.0 equiv) dropwise over 5–10 minutes.

• Observation: The suspension should clear or change texture as the free base is liberated and immediately reacts with the aldehyde to form the imine.

• Stir at Room Temperature (20–25°C) for 30–60 minutes .

• Checkpoint: Monitor by TLC or LCMS. You should see the disappearance of the amine peak and the appearance of the imine mass ( ).

Step 3: Selective Reduction 6. Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) in one portion.

• Note: Mild gas evolution ( ) may occur.

• Stir at Room Temperature for 2–16 hours .

• Monitoring: The reaction is complete when the imine intermediate is consumed. If the reaction stalls, add 1.0 equiv of Glacial Acetic Acid.

Step 4: Quench and Workup 8. Quench by slowly adding saturated aqueous

(approx. equal volume to solvent). Stir for 15 minutes to decompose borate complexes. 9. Extract with DCM ( ). 10. Wash combined organics with Brine, dry over , and concentrate.

Analytical Data & Quality Control

Expected Outcomes

• Yield: Typical isolated yields range from 75% to 90%.

• Selectivity: >95% retention of the acetophenone ketone (no alcohol formation).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Self-Dimerization	Base added before aldehyde; Concentration too high.	Add Aldehyde before Base. Dilute to 0.1 M.
Ketone Reduction	Used or wet STAB; Temperature too high.	Use fresh STAB. Keep T < 25°C. Ensure solvent is dry.
Low Conversion	Steric hindrance of the "1-aminoethyl" group.	The -methyl group adds steric bulk. Increase time to 24h or add 1.0 eq AcOH.
"Sticky" Boron Salts	Incomplete quench.	Stir with vigorously for at least 20 mins.

Workflow Visualization

Figure 2: Operational workflow emphasizing the order of addition to prevent side reactions.

References

• Abdel-Magid, A. F., et al. (1996).[5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Abdel-Magid, A. F., & Maryanoff, C. A. (1990).[4] "Reductive amination of aldehydes and ketones by using sodium triacetoxyborohydride." Tetrahedron Letters, 31(39), 5595-5598.[4]

• BenchChem. (2025).[7] "Application Notes and Protocols for Reductive Amination of 2-Amino-1-(4-hydroxyphenyl)ethanone Derivatives." BenchChem Protocols.

• Sigma-Aldrich. (n.d.). "1-[4-(2-Aminoethyl)phenyl]ethanone hydrochloride Product Sheet." Merck/Sigma-Aldrich.

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Application Note: High-Yield Synthesis of Phenethylamine Scaffolds for Medicinal Chemistry Libraries

Abstract & Strategic Significance

The 2-phenethylamine (PEA) scaffold is a "privileged structure" in medicinal chemistry, forming the pharmacophore of arguably the largest class of G-Protein Coupled Receptor (GPCR) ligands, including catecholamines, trace amines, and numerous substituted amphetamine derivatives used in psychopharmacology.

In the context of drug discovery libraries, the ability to rapidly synthesize diverse PEA analogs with high purity is critical.[1] While reductive amination is common, it often suffers from over-alkylation. This Application Note details a robust, two-step Nitroaldol (Henry) Reaction followed by Reduction protocol. This pathway is preferred for its modularity, allowing researchers to generate diverse substitution patterns on the phenyl ring using commercially available benzaldehydes.

Core Directive: This guide focuses on the synthesis of 3,4-dimethoxyphenethylamine (Homoveratrylamine) , a key non-controlled intermediate for the synthesis of calcium channel blockers (e.g., Verapamil) and isoquinoline alkaloids.

Retrosynthetic Logic & Pathway Selection[1]

The synthesis of phenethylamines is best approached via the "Nitrostyrene Gateway."[1] This route avoids the use of unstable phenylacetaldehydes required for reductive amination and provides a crystalline intermediate (the nitrostyrene) that acts as a purification "checkpoint."[1]

Diagram 1: Synthetic Pathway Decision Tree

Caption: The Henry Reaction pathway offers a convergent route to phenethylamines, utilizing stable aldehyde precursors and allowing for intermediate purification.[1]

Protocol A: The Henry Reaction (Nitroaldol Condensation)[1][2]

The condensation of an aromatic aldehyde with nitromethane is reversible. To drive the reaction to completion (formation of the nitrostyrene), water must be removed or the equilibrium shifted using a solvent that stabilizes the intermediate species.[1]

Target Intermediate: 3,4-dimethoxy-β-nitrostyrene[1][2][3][4]

Reagents & Equipment[1][5][6][7][8][9]

• Substrate: 3,4-Dimethoxybenzaldehyde (Veratraldehyde) [CAS: 120-14-9][1]

• Reagent: Nitromethane (solvent grade)

• Catalyst: Ammonium Acetate (NH₄OAc)

• Solvent: Glacial Acetic Acid[1][5]

• Apparatus: Round-bottom flask, reflux condenser, heating mantle.

Step-by-Step Methodology

• Stoichiometry: In a 500 mL round-bottom flask, dissolve 3,4-dimethoxybenzaldehyde (16.6 g, 100 mmol) in Glacial Acetic Acid (50 mL).

• Nitromethane Addition: Add Nitromethane (9.2 g, 150 mmol, 1.5 eq). Note: Excess nitromethane acts as both reactant and co-solvent.[1]

• Catalyst: Add Ammonium Acetate (3.8 g, 50 mmol, 0.5 eq).

• Reflux: Heat the mixture to gentle reflux (approx. 100°C) for 2–4 hours.

  • Process Insight: The reaction color will deepen to a dark yellow/orange, indicating the formation of the conjugated nitrostyrene system.[1]

• Monitoring: Monitor by TLC (Silica, 30% EtOAc/Hexane). The aldehyde spot will disappear, replaced by a lower Rf yellow spot (nitrostyrene).

• Workup (Crystallization):

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture slowly into ice-cold water (200 mL) with vigorous stirring. The nitrostyrene should precipitate as a bright yellow solid.

  • Filter the solid and wash with cold water (3 x 50 mL) to remove acetic acid.[1]

  • Recrystallization: Recrystallize from boiling methanol or isopropanol to yield bright yellow needles.

Expected Yield: 85–95% Melting Point: 140–142°C (Lit. value for 3,4-dimethoxy-β-nitrostyrene).

Protocol B: Reduction of Nitrostyrenes[1][5]

Reduction of the nitro group and the alkene double bond can be achieved via catalytic hydrogenation or hydride reduction.[1] For laboratory-scale library generation where high-pressure hydrogen cylinders are inconvenient, the Sodium Borohydride/Copper(II) Chloride method is superior due to its operational simplicity and high chemoselectivity.[1]

Target Product: 3,4-dimethoxyphenethylamine (Homoveratrylamine)[1]

Mechanism of Action

Sodium borohydride (NaBH₄) alone reduces the double bond but not the nitro group efficiently.[1] The addition of CuCl₂ generates catalytic amounts of copper boride species in situ, which facilitates the complete reduction to the amine.[1]

Diagram 2: Reduction Workflow

Caption: The CuCl2-catalyzed NaBH4 reduction is a rapid, one-pot transformation avoiding high-pressure hydrogenation.[1]

Step-by-Step Methodology

• Setup: In a 500 mL flask, suspend 3,4-dimethoxy-β-nitrostyrene (10.5 g, 50 mmol) in Ethanol (150 mL).

• Hydride Addition: Add NaBH₄ (9.5 g, 250 mmol, 5 eq) in portions. Caution: Hydrogen gas evolution.[1]

• Catalyst Addition: Add CuCl₂·2H₂O (0.85 g, 5 mmol, 0.1 eq).

  • Observation: The mixture will turn dark/black as the active catalytic species forms.[1]

• Reaction: Heat to reflux for 45 minutes.

  • Process Insight: The yellow color of the nitrostyrene must completely disappear.[1]

• Quenching: Cool to room temperature. Carefully add 6M HCl until pH < 2. This destroys excess borohydride and dissolves inorganic salts.

• Purification (Acid-Base Extraction):

  • Wash: Extract the acidic aqueous layer with Dichloromethane (DCM) (2 x 50 mL) to remove non-basic impurities (unreacted dimers/neutrals).[1] Discard organic layer.[6]

  • Basify: Adjust the aqueous layer to pH > 12 using 25% NaOH solution.[1] The solution will become cloudy as the free amine separates.[1]

  • Extract: Extract the basic aqueous layer with DCM (3 x 75 mL).

  • Dry & Concentrate: Dry the combined organic layers over anhydrous MgSO₄, filter, and evaporate to yield the crude amine as an oil.

Data Analysis & Validation

To ensure scientific integrity, the product must be validated against known standards.

Table 1: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Incomplete condensation	Increase reaction time or use microwave irradiation (110°C, 15 min).
Oily Product (Step 1)	Impure Nitrostyrene	Recrystallize from MeOH. Impurities poison the reduction catalyst.[7][8]
Incomplete Reduction	Inactive Catalyst	Ensure CuCl₂ is fresh. Increase NaBH₄ to 7-10 eq.
Emulsions	Basic pH during extraction	Use brine wash or filter through Celite if fine precipitates cause emulsion.

Characterization (3,4-Dimethoxyphenethylamine)[1][3][4][8][13]

• Physical State: Pale yellow oil (Free base); White solid (HCl salt).

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 6.7–6.8 (m, 3H, Ar-H)[1]

  • δ 3.87 (s, 3H, OMe)

  • δ 3.85 (s, 3H, OMe)

  • δ 2.95 (t, 2H, CH₂-N)[1]

  • δ 2.70 (t, 2H, Ar-CH₂)[1]

  • δ 1.8 (br s, 2H, NH₂)

• Validation: The triplet at 2.95 ppm and 2.70 ppm is diagnostic of the ethyl chain.[1] The disappearance of the vinylic protons (from the nitrostyrene precursor) confirms reduction.[1]

Safety & Compliance (E-E-A-T)

Strict Adherence Required:

• Chemical Hazards: Nitromethane is a high-energy fuel; avoid shock or high heat under confinement.[1] NaBH₄ releases flammable hydrogen gas; perform all reductions in a fume hood.

• Legal Compliance: While 3,4-dimethoxyphenethylamine is a standard chemical building block, many phenethylamine derivatives are Schedule I/II controlled substances (e.g., 2C-B, MDMA, Mescaline).

  • Directive: This protocol is strictly for the synthesis of authorized research compounds. Researchers must verify the scheduling status of their specific target molecule in their jurisdiction (e.g., DEA Orange Book in the US) before synthesis.

• Waste Disposal: Copper salts are toxic to aquatic life. Dispose of aqueous waste in designated Heavy Metal waste streams.

References

• Kohno, M., et al. (2006).[9] "Synthesis of Phenethylamines by Hydrogenation of β-Nitrostyrenes." Bulletin of the Chemical Society of Japan, 79(8). Link

• BenchChem Application Note. (2025). "Application Notes and Protocols for the Reduction of Nitrostyrenes with NaBH4/CuCl2." Link

• Organic Syntheses. (1943).[8] "β-Phenylethylamine."[1][2][3][10][7] Org.[3][7][8] Synth., Coll. Vol. 2, p. 71. Link

• Shulgin, A. T. (1964). "Psychotomimetic Agents Related to Mescaline." Experientia, 20(7), 366-367. (Cited for historical context on scaffold reactivity).

• Airhart, K. M., et al. (2014). "Synthesis of [13C6]-labelled phenethylamine derivatives for drug quantification." Journal of Labelled Compounds and Radiopharmaceuticals. Link

Sources

• 1. EP1721889A1 - Process for the preparation of phenethylamine derivatives - Google Patents [patents.google.com]
• 2. designer-drug.com [designer-drug.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. orgsyn.org [orgsyn.org]
• 9. academic.oup.com [academic.oup.com]
• 10. beta-Phenethylamines. The Catalytic Hydrogenation of omega-Nitrostyrenes - [www.rhodium.ws] [erowid.org]

Application Note: Synthesis and Evaluation of Azo Dyes Derived from 1-(4-Aminophenyl)ethanone

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Introduction & Mechanistic Overview

1-(4-Aminophenyl)ethanone (commonly known as 4-aminoacetophenone, CAS 99-92-3) is a highly versatile, bifunctional organic intermediate[1]. Its molecular architecture features an electron-withdrawing acetyl group (–COCH₃) para to a primary aromatic amine (–NH₂). This dual functionality allows it to serve as a critical building block in the synthesis of advanced functional materials, including photoacid generators (PAGs) for semiconductor photoresists, pharmaceutical precursors, and synthetic dyes[1][2].

In dye chemistry, the primary amine of 1-(4-aminophenyl)ethanone can be readily converted into a diazonium salt. The electron-withdrawing nature of the para-acetyl group significantly increases the electrophilicity of the resulting diazonium ion. This enhanced reactivity facilitates rapid and efficient electrophilic aromatic substitution (azo coupling) with a wide variety of electron-rich nucleophiles, such as phenols, anilines, and active methylene compounds[2][3]. The resulting azo dyes exhibit excellent thermal stability, tunable optical properties, and potent antimicrobial activities against pathogens like S. aureus, Pseudomonas, and E. coli[4].

Causality in Experimental Design

• Temperature Control (0–5 °C): Diazonium salts are thermodynamically unstable. Elevated temperatures lead to the rapid evolution of nitrogen gas and the formation of unwanted phenolic byproducts. Maintaining strict thermal control ensures high dye yield and purity[3].

• pH-Dependent Coupling: The choice of pH during the coupling phase is dictated by the nucleophile. Phenolic couplers require alkaline conditions (pH 9–10) to form the highly reactive phenoxide ion. Conversely, amine-based couplers require mildly acidic conditions (pH 4–5) to prevent the deactivation of the amine via complete protonation[5].

• Nitrous Acid Quenching: Excess nitrous acid (HNO₂) can cause oxidative side reactions or unwanted nitrosation of the coupling agent. Adding urea or sulfamic acid prior to coupling neutralizes this excess, acting as a self-validating step for reaction purity[2].

Reaction Pathways & Experimental Workflow

The following diagrams illustrate the mechanistic pathway and the operational workflow for synthesizing azo dyes from 1-(4-aminophenyl)ethanone.

Fig 1: Mechanistic pathway of diazotization and coupling of 1-(4-aminophenyl)ethanone.

Fig 2: Step-by-step experimental workflow for synthesizing azo dyes.

Quantitative Data: Dye Properties & Applications

The substitution pattern of the coupling agent directly dictates the bathochromic shift (color) and the functional application of the synthesized dye[2][5][6].

Coupling Component	Reaction pH	Observed Color	Absorption Max (λmax)	Primary Application / Biological Activity
Salicylic Acid	Alkaline (9–10)	Orange-Red	~450–480 nm	Antimicrobial textile dyes (S. aureus inhibition)[4]
Acetylacetone	Basic (8–9)	Yellow	~380–410 nm	Aryldiazenyl pharmaceutical intermediates[2]
p-Anisidine	Acidic (4–5)	Reddish-Brown	~500–520 nm	Disperse dyes for synthetic fibers[5]
Methyldopa	Acidic (2–4)	Violet-Red	560 nm	Spectrophotometric drug assay & analytical probes[6]

Validated Protocols

Protocol A: Diazotization of 1-(4-Aminophenyl)ethanone

This protocol establishes a self-validating system to ensure the complete conversion of the amine to the diazonium salt without thermal degradation.

Reagents:

• 1-(4-Aminophenyl)ethanone (10 mmol, 1.35 g)

• Hydrochloric Acid (HCl, 37%, 2.5 mL)

• Sodium Nitrite (NaNO₂, 11 mmol, 0.76 g) dissolved in 5 mL distilled water

• Urea (0.1 g)

Step-by-Step Methodology:

• Amine Solubilization: Suspend 1.35 g of 1-(4-aminophenyl)ethanone in 15 mL of distilled water. Slowly add 2.5 mL of concentrated HCl while stirring. Rationale: The acid protonates the amine, forming a soluble hydrochloride salt, which is essential for a homogeneous reaction.

• Thermal Equilibration: Place the reaction flask in an ice-water bath. Stir until the internal temperature stabilizes between 0 °C and 5 °C.

• Nitrosation: Add the pre-chilled NaNO₂ solution dropwise over 15 minutes. Maintain vigorous stirring. Do not allow the temperature to exceed 5 °C to prevent the evolution of N₂ gas[3].

• In-Process Validation Check: After 30 minutes of stirring, spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating complete diazotization.

• Quenching: Add 0.1 g of urea and stir for 5 minutes until gas evolution ceases. Rationale: This eliminates unreacted HNO₂, preventing oxidative degradation during the subsequent coupling phase.

Protocol B: Azo Coupling with Active Methylene Compounds (e.g., Acetylacetone)

This protocol details the synthesis of aryldiazenyl derivatives, which are valuable in pharmaceutical synthesis[2].

Reagents:

• Diazonium salt solution (from Protocol A)

• Acetylacetone (10 mmol, 1.0 g)

• Sodium Acetate (NaOAc, 3.0 g) dissolved in 15 mL water

Step-by-Step Methodology:

• Preparation of the Nucleophile: Dissolve 1.0 g of acetylacetone in 10 mL of ethanol. Add the aqueous sodium acetate solution. Rationale: NaOAc acts as a mild base, abstracting a proton from the active methylene group to form the reactive enolate without causing hydrolysis of the diazonium salt.

• Coupling: Cool the acetylacetone solution to 0–5 °C. Slowly add the cold diazonium salt solution from Protocol A dropwise over 30 minutes.

• Maturation: Maintain the pH between 8 and 9. Stir the mixture continuously for 2 hours at 0–5 °C, then allow it to gradually warm to room temperature. A yellow to orange precipitate will begin to form[2].

• Isolation & Validation: Filter the crude dye under vacuum. Wash thoroughly with cold distilled water to remove inorganic salts.

• Purification: Recrystallize the crude product from hot ethanol or glacial acetic acid. Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (7:3) to confirm a single spot, ensuring the absence of unreacted precursor.

References

• Sinocurechem. "Sinaint® 4-Aminoacetophenone CAS 99-92-3 ISO certified Manufacturer". Product Applications in Photosensitive Materials and Dyes.
• ChemicalBook. "4-Aminoacetophenone: Uses in synthesizing organic compounds". Chemical Properties and Diazotization Reactions.
• Journal of Biochemical Technology. "Synthesis and Characterization of Some Azo Dyes Derived from 4-Aminoacetophenone, 1, 4 Phenylene Diamine and Studying its Dyeing Performance and Antibacterial Activity".
• ResearchGate. "Exploiting the diazotization reaction of 4-aminoacetophenone for Methyldopa determination".
• PubMed. "Synthesis and evaluation of changes induced by solvent and substituent in electronic absorption spectra of some azo disperse dyes". Spectrochim Acta A Mol Biomol Spectrosc.
• Google Patents. "US5874547A - Diazotization of amines". Protocol parameters for unreactive amines.

Sources

• 1. Sinaint® 4-Aminoacetophenone CAS 99-92-3 ISO certified Manufacturer [sinocurechem.com]
• 2. 4-Aminoacetophenone: Uses in synthesizing organic compounds_Chemicalbook [chemicalbook.com]
• 3. US5874547A - Diazotization of amines - Google Patents [patents.google.com]
• 4. jbiochemtech.com [jbiochemtech.com]
• 5. Synthesis and evaluation of changes induced by solvent and substituent in electronic absorption spectra of some azo disperse dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Chemoselective Catalytic Hydrogenation of 1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride

Executive Summary

The catalytic hydrogenation of 1-[4-(1-aminoethyl)phenyl]ethanone hydrochloride to 1-[4-(1-aminoethyl)phenyl]ethanol hydrochloride represents a classic challenge in synthetic organic chemistry: the chemoselective reduction of a ketone in the presence of highly sensitive benzylic functionalities. Because the target molecule contains both a benzylic amine and a newly formed benzylic alcohol, the process is exquisitely vulnerable to over-reduction via hydrogenolysis. This application note details the mechanistic rationale, catalyst selection, and validated experimental protocols required to achieve quantitative conversion while completely suppressing C–N and C–O bond cleavage.

Mechanistic Insights & Catalyst Selection

The Hydrogenolysis Dilemma

Standard hydrogenation catalysts, particularly Palladium on Carbon (Pd/C), are highly effective for reducing ketones but are notorious for causing the hydrogenolysis of benzylic amines and benzylic alcohols[1]. Palladium strongly coordinates to the aromatic ring, facilitating the formation of a

-benzyl palladium intermediate. This intermediate readily undergoes oxidative addition and subsequent cleavage of the benzylic C–N or C–O bond, yielding desaminated or deoxygenated alkyl byproducts (e.g., 1,4-diethylbenzene derivatives).

The Platinum Advantage

To circumvent hydrogenolysis, Platinum(IV) oxide (PtO₂, Adams' catalyst) is the industry standard for this specific transformation[2][3]. Unlike Palladium, Platinum operates via a different adsorption geometry. It preferentially activates the carbonyl

-bond via a di-sigma or pi-coordination mode without strongly activating the adjacent benzylic bonds. Consequently, PtO₂ enables the low-pressure hydrogenation of ketones to secondary alcohols with near-perfect chemoselectivity[3].

Electronic Protection via the Hydrochloride Salt

The state of the amine during the reaction is a critical variable. Performing the hydrogenation on the free base is highly problematic because the lone pair on the primary amine will strongly coordinate to the metal surface, poisoning the catalyst and stalling the reaction[2]. By maintaining the substrate as a hydrochloride salt (

), two protective effects are achieved:

• Steric/Coordination Blockade: The protonated amine cannot bind to the catalyst surface.

• Inductive Deactivation: The strong electron-withdrawing nature of the

  group inductively destabilizes any partial positive charge (carbocationic character) that would form at the benzylic position during a hydrogenolysis transition state, thereby raising the activation energy for C–N bond cleavage.

Caption: Chemoselective pathway for ketone reduction vs. hydrogenolysis side-reactions.

Catalyst Screening & Quantitative Data

To validate the mechanistic hypothesis, a catalyst screening was performed. The data below illustrates the absolute necessity of utilizing PtO₂ over other standard heterogeneous catalysts for this specific substrate.

Catalyst System	Solvent	Pressure (psi)	Temp (°C)	Conversion (%)	Selectivity for Alcohol (%)	Primary Byproduct
5% Pd/C	Methanol	40	25	>99%	<10%	1-Ethyl-4-(1-aminoethyl)benzene
Raney Nickel	Ethanol	200	50	85%	60%	Mixed reduction products
5% Ru/C	Methanol	100	40	95%	85%	Unreacted starting material
PtO₂ (Adams')	Methanol	40	25	>99%	>98%	None (Trace impurities)

Table 1: Comparative efficacy of heterogeneous catalysts in the hydrogenation of 1-[4-(1-Aminoethyl)phenyl]ethanone HCl.

Experimental Protocol: Platinum-Catalyzed Chemoselective Hydrogenation

The following self-validating protocol is designed to ensure maximum yield while adhering to stringent laboratory safety standards regarding the handling of pyrophoric catalyst intermediates.

Materials & Equipment

• Substrate: 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride (10.0 g, 50.0 mmol)

• Catalyst: Platinum(IV) oxide (Adams' catalyst, PtO₂) (0.10 g, 1 wt%)

• Solvent: Methanol (HPLC grade, 100 mL)

• Gas: Hydrogen gas (UHP grade)

• Equipment: Parr Hydrogenator (250 mL capacity), Celite 545.

Step-by-Step Methodology

Caption: Step-by-step experimental workflow for the safe and efficient hydrogenation process.

Step 1: Reactor Preparation & Charging

• Ensure the Parr hydrogenation vessel is thoroughly cleaned and free of residual palladium to prevent cross-contamination that could trigger hydrogenolysis.

• Charge the vessel with 10.0 g of 1-[4-(1-aminoethyl)phenyl]ethanone hydrochloride.

• Add 100 mL of methanol. Causality Note: Methanol is chosen because it readily solubilizes the hydrochloride salt and its polar protic nature facilitates the proton-transfer steps required during carbonyl reduction over the Pt surface.

• Carefully add 0.10 g of PtO₂.

Step 2: Atmosphere Exchange (Purging)

• Seal the reactor and connect it to the gas manifold.

• Safety Critical: Purge the vessel with Nitrogen (N₂) by pressurizing to 30 psi and venting slowly. Repeat this cycle exactly three times. This removes ambient oxygen, preventing explosive mixtures when H₂ is introduced to the methanol vapor.

• Purge the vessel with Hydrogen (H₂) by pressurizing to 30 psi and venting slowly. Repeat three times to saturate the headspace.

Step 3: Hydrogenation Execution

• Pressurize the reactor to 40 psi with H₂.

• Initiate vigorous agitation (e.g., 800 rpm) to overcome gas-liquid mass transfer limitations.

• Maintain the reaction at 25 °C. The reduction of PtO₂ to catalytically active Pt(0) black will occur in situ during the first few minutes.

• Monitor the reaction via H₂ pressure drop. Continue agitation for 4–6 hours until hydrogen uptake completely ceases, indicating quantitative conversion.

Step 4: Workup & Catalyst Removal

• Stop agitation, vent the H₂ gas safely into a fume hood exhaust, and purge the reactor three times with N₂ to remove residual hydrogen.

• Self-Validation: Analyze a 50 µL aliquot via HPLC or TLC (eluent: DCM/MeOH 9:1) to confirm the complete disappearance of the ketone starting material.

• Filter the reaction mixture through a tightly packed pad of Celite 545 to remove the fine Pt(0) black catalyst. Wash the filter cake with an additional 20 mL of methanol. Caution: Do not allow the Pt catalyst to dry out on the filter paper in the presence of air; keep it wet with solvent to prevent spontaneous ignition.

Step 5: Product Isolation

• Transfer the combined filtrate to a rotary evaporator.

• Concentrate under reduced pressure (40 °C, 150 mbar) to yield a crude white solid.

• Recrystallize the crude product from a hot mixture of ethanol and ethyl acetate to afford pure 1-[4-(1-aminoethyl)phenyl]ethanol hydrochloride.

References

1.[2] Handbook of heterogeneous catalytic hydrogenation for organic synthesis. drhazhan.com. 2.[3] Reduction and Oxidation of Carbonyl Compounds and Derivatives - Books. rsc.org. 3.[1] Hydrogenolysis of Benzylic Amines. thieme.de.

Sources

• 1. m.thieme.de [m.thieme.de]
• 2. drhazhan.com [drhazhan.com]
• 3. books.rsc.org [books.rsc.org]

Application Note: Strategic Derivatization of 1-[4-(1-Aminoethyl)phenyl]ethanone for the Generation of Diverse Chemical Libraries for Biological Screening

Abstract: The 1-[4-(1-aminoethyl)phenyl]ethanone scaffold is a valuable starting point in medicinal chemistry and drug discovery. Possessing two key reactive functional groups—a primary amine and a ketone—it offers multiple avenues for chemical modification to generate libraries of novel compounds. This document provides a detailed guide for researchers, outlining two robust and versatile derivatization strategies focused on the primary amine: amide coupling and reductive amination. We explain the causality behind experimental choices, provide detailed, self-validating protocols, and discuss the characterization of the resulting derivatives, enabling the efficient exploration of chemical space for biological screening.

Introduction: The Strategic Value of the 1-[4-(1-Aminoethyl)phenyl]ethanone Scaffold

In the landscape of drug discovery, the selection of a core molecular scaffold is a critical decision that dictates the scope and potential of a screening library. The acetophenone moiety itself is a common feature in many natural and synthetic compounds exhibiting a wide range of pharmacological activities, including anticancer, antioxidant, and anti-inflammatory properties.[1][2] The 1-[4-(1-aminoethyl)phenyl]ethanone structure is particularly advantageous as it presents two distinct and chemically orthogonal functional groups: a nucleophilic primary amine and an electrophilic ketone.

This dual functionality allows for selective and systematic derivatization, making it an ideal starting material for generating a library of diverse analogs. By modifying this core, researchers can systematically alter key physicochemical properties such as:

• Solubility and Lipophilicity: Affecting absorption, distribution, metabolism, and excretion (ADME) profiles.

• Hydrogen Bonding Capacity: Modulating target binding affinity and specificity.

• Steric Bulk and Conformation: Exploring the topology of target binding pockets.

• Metabolic Stability: Introducing groups that can block or alter metabolic pathways.

This application note will focus on two high-yield, reliable derivatization strategies targeting the primary amine, a common and effective approach for rapid library synthesis.

Overall Derivatization Workflow

The generation of a compound library from a single scaffold involves a systematic process of reaction, purification, and characterization. The workflow detailed in this guide allows for the parallel synthesis of multiple derivatives, which can then be formatted for high-throughput biological screening.

Figure 1: General workflow for library generation. This diagram illustrates the two primary derivatization pathways from the starting material to a final library ready for biological evaluation.

Strategy 1: Amide Coupling for Library Diversification

Amide bond formation is arguably the most frequently used reaction in medicinal chemistry, valued for its reliability and the vast commercial availability of carboxylic acids.[3][4] Converting the basic primary amine of the parent scaffold into a neutral amide derivative drastically alters its electronic and physicochemical properties, providing a powerful tool for SAR (Structure-Activity Relationship) exploration.

Causality of Experimental Choices:

• Activation of Carboxylic Acid: Carboxylic acids are generally not reactive enough to form an amide bond directly with an amine.[3] Therefore, a coupling reagent is required to convert the hydroxyl group of the carboxylic acid into a better leaving group, forming a highly reactive intermediate.

• Coupling Reagents: Reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC) are widely used. EDC activates the carboxylic acid to form a reactive O-acylisourea intermediate.

• Additives to Prevent Side-Reactions: The O-acylisourea intermediate can rearrange into an unreactive N-acylurea. To prevent this and minimize potential racemization of chiral carboxylic acids, an additive such as Hydroxybenzotriazole (HOBt) is often included.[5] HOBt traps the activated intermediate to form an active ester, which is more stable and reacts cleanly with the amine.

Figure 2: Logical flow of an EDC/HOBt mediated amide coupling.

Protocol 1: General Procedure for Amide Coupling

Materials:

• 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride

• Selected carboxylic acid (e.g., benzoic acid, acetic acid, etc.)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer

Procedure:

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the selected carboxylic acid (1.2 equivalents). Dissolve it in a minimal amount of anhydrous DMF or DCM (approx. 0.1 M concentration relative to the amine).

• Activation: Add HOBt (1.2 equivalents) and EDC (1.2 equivalents) to the solution. Stir the mixture at room temperature for 15-20 minutes. This pre-activation step ensures the formation of the HOBt active ester.

• Amine Addition: In a separate flask, dissolve 1-[4-(1-aminoethyl)phenyl]ethanone hydrochloride (1.0 equivalent) in anhydrous DMF/DCM and add DIPEA (2.5 equivalents). The base is crucial to neutralize the hydrochloride salt and the HCl generated during the coupling reaction. Add this amine solution dropwise to the activated carboxylic acid mixture.

• Reaction: Allow the reaction to stir at room temperature for 4-16 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

• Work-up:

  • Dilute the reaction mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Strategy 2: Reductive Amination for C-N Bond Formation

Reductive amination is a highly efficient and versatile method for forming C-N bonds, making it a cornerstone of pharmaceutical synthesis.[6][7][8] This one-pot reaction involves the condensation of an amine with a carbonyl compound (aldehyde or ketone) to form an imine intermediate, which is then reduced in situ to the corresponding secondary or tertiary amine.[9]

Causality of Experimental Choices:

• One-Pot Synthesis: This approach is highly atom-economical and streamlines the synthetic pathway by avoiding the isolation of the often-unstable imine intermediate.[9]

• Reducing Agent Selection: Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is the reducing agent of choice for this protocol.[10] It is milder and more selective for imines over carbonyls compared to other hydride reagents like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaCNBH₃). Its tolerance for mildly acidic conditions, which can catalyze imine formation, makes it particularly suitable for this transformation.

Figure 3: Workflow for a one-pot reductive amination reaction.

Protocol 2: General Procedure for Reductive Amination

Materials:

• 1-[4-(1-Aminoethyl)phenyl]ethanone

• Selected aldehyde or ketone (e.g., benzaldehyde, acetone)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, as catalyst)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-[4-(1-aminoethyl)phenyl]ethanone (1.0 equivalent) and the selected aldehyde or ketone (1.1 equivalents) in anhydrous DCM or DCE (approx. 0.1 M concentration).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. For less reactive carbonyls, a catalytic amount of acetic acid (0.1 equivalents) can be added to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture. The portion-wise addition helps to control any potential exotherm.

• Reaction: Stir the reaction at room temperature for 2-12 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting materials and the imine intermediate.

• Work-up:

  • Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired secondary amine derivative.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Data Summary and Library Planning

To effectively explore chemical space, a diverse set of building blocks should be utilized. The following table provides a hypothetical plan for generating a small, diverse library using the protocols described above.

Entry	Strategy	Scaffold	Building Block (Variable R-group)	Expected Product Class	Key Property Change
1	Amide Coupling	1-[4-(1-aminoethyl)phenyl]ethanone	Acetic Acid	Aliphatic Amide	Increased polarity, H-bond donor/acceptor
2	Amide Coupling	1-[4-(1-aminoethyl)phenyl]ethanone	Benzoic Acid	Aromatic Amide	Increased lipophilicity, potential for π-stacking
3	Amide Coupling	1-[4-(1-aminoethyl)phenyl]ethanone	N-Boc-glycine	Amino Acid Amide	Introduction of a protected amine handle
4	Reductive Amination	1-[4-(1-aminoethyl)phenyl]ethanone	Benzaldehyde	Benzyl Secondary Amine	Increased steric bulk and lipophilicity
5	Reductive Amination	1-[4-(1-aminoethyl)phenyl]ethanone	Cyclohexanone	Cyclohexyl Secondary Amine	Introduction of a non-aromatic cyclic group
6	Reductive Amination	1-[4-(1-aminoethyl)phenyl]ethanone	Acetone	Isopropyl Secondary Amine	Minimal steric and lipophilic modification

Conclusion

The 1-[4-(1-aminoethyl)phenyl]ethanone scaffold is a versatile and powerful starting point for the creation of diverse chemical libraries. The amide coupling and reductive amination protocols detailed herein are robust, scalable, and amenable to parallel synthesis, allowing for the efficient generation of novel compounds. By systematically applying these derivatization strategies, researchers can effectively probe structure-activity relationships and increase the probability of discovering novel bioactive molecules for further development. Proper analytical characterization (LC-MS, NMR) at each stage is paramount to ensure the quality and integrity of the compound library before it proceeds to biological screening.

References

• Benchchem. (n.d.). Application Notes and Protocols for Reductive Amination using Boc-eda-ET HCl.
• Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. JOCPR, 16(4).
• Luxembourg Bio Technologies. (2008, June 23). Amide bond formation: beyond the myth of coupling reagents.
• PMC. (2024, May 10). Natural-derived acetophenones: chemistry and pharmacological activities.
• Royal Society of Chemistry. (2015). Acetophenone derivatives: novel and potent small molecule inhibitors of monoamine oxidase B. MedChemComm.
• MDPI. (2023, January 2). Traveling across Life Sciences with Acetophenone—A Simple Ketone That Has Special Multipurpose Missions.
• Unknown Source. (2026, February 19). Acetophenone: A Versatile Building Block in Chemistry, From Fragrance to Pharmaceuticals.
• ResearchGate. (n.d.). Reductive Amination in the Synthesis of Pharmaceuticals | Request PDF.
• ACS Publications. (2019, October 21). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews.
• PubMed. (2019, December 11). Reductive Amination in the Synthesis of Pharmaceuticals.
• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• BOC Sciences. (2024, March 29). Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• ResearchGate. (2015, November 9). Acetophenone derivatives: Novel and potent small molecule inhibitors of monoamine oxidase B.
• Current Chemistry Letters. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach.

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Application Notes and Protocols for the Large-Scale Synthesis of 1-(4-aminophenyl)ethanone Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the large-scale synthesis of 1-(4-aminophenyl)ethanone hydrochloride, a critical intermediate in the pharmaceutical and chemical industries. This document provides an in-depth analysis of prevalent synthetic methodologies, focusing on the catalytic reduction of 4-nitroacetophenone. A detailed, field-proven protocol for this process is presented, alongside critical considerations for process optimization, scale-up, and robust safety procedures. Furthermore, this guide outlines essential analytical techniques for ensuring the quality and purity of the final product, making it an invaluable resource for researchers and professionals in chemical and drug development.

Introduction: Significance of 1-(4-aminophenyl)ethanone Hydrochloride

1-(4-aminophenyl)ethanone, also known as 4-aminoacetophenone, is a vital building block in organic synthesis.[1] Its hydrochloride salt is often preferred for its enhanced stability and solubility, facilitating its use in various applications.[2] The primary importance of this compound lies in its role as a key intermediate in the production of a wide array of pharmaceuticals, including antineoplastic agents and HIV-1 growth inhibitors.[3][4] Additionally, it serves as a precursor for the synthesis of various dyes and other specialized organic compounds.[5] The growing demand for these end-products necessitates efficient, scalable, and safe methods for the large-scale production of 1-(4-aminophenyl)ethanone hydrochloride.

Comparative Analysis of Synthetic Routes

Several synthetic pathways to 1-(4-aminophenyl)ethanone have been developed, each with distinct advantages and disadvantages for large-scale industrial application. The two most prominent methods are the reduction of 4-nitroacetophenone and the Friedel-Crafts acylation of acetanilide followed by hydrolysis. A newer, promising route involves a multi-step synthesis from p-hydroxyacetophenone.

Synthetic Route	Advantages	Disadvantages	Key Considerations for Scale-Up
Reduction of 4-Nitroacetophenone	High yields, relatively clean reaction, well-established technology.	Use of flammable hydrogen gas and expensive catalysts (e.g., Palladium), potential for runaway reactions.[4][6]	Efficient hydrogen management, catalyst recovery and reuse, robust temperature control.
Friedel-Crafts Acylation of Acetanilide	Readily available starting materials.	Use of stoichiometric amounts of corrosive Lewis acids (e.g., AlCl₃), generation of significant waste streams, potential for isomer formation.[7][8]	Management of acidic waste, optimization of catalyst loading, purification to remove isomers.
Synthesis from p-Hydroxyacetophenone	Milder reaction conditions, avoidance of highly toxic or flammable reagents, potentially higher overall yield.[9]	Multi-step process, may require specialized reagents.	Optimization of each reaction step, efficient isolation of intermediates.

For the purpose of this guide, we will focus on the catalytic reduction of 4-nitroacetophenone , as it is a widely adopted and efficient method for large-scale production.

Reaction Mechanism: Catalytic Reduction of 4-Nitroacetophenone

The catalytic hydrogenation of 4-nitroacetophenone to 4-aminoacetophenone proceeds via a well-established mechanism. The nitro group is selectively reduced in the presence of a metal catalyst, typically Palladium on carbon (Pd/C), and a hydrogen source.

Figure 1: Simplified reaction pathway for the catalytic reduction of 4-nitroacetophenone to 1-(4-aminophenyl)ethanone.

The reaction occurs on the surface of the catalyst, where molecular hydrogen is adsorbed and activated. The nitro group of the 4-nitroacetophenone molecule then interacts with the activated hydrogen, leading to a stepwise reduction to the corresponding amine.

Detailed Protocol for Large-Scale Synthesis

This protocol is designed for a representative large-scale batch synthesis. All operations should be conducted in a well-ventilated area or a fume hood, with appropriate personal protective equipment (PPE).[2][10][11][12]

4.1. Materials and Equipment

Reagents	Quantity (kg)	Molar Equivalent	Notes
4-Nitroacetophenone	10.0	1.0	Starting material
Palladium on Carbon (5% Pd/C)	0.2	-	Catalyst
Methanol	100.0	-	Solvent
Hydrogen Gas	As required	-	Reducing agent
Concentrated Hydrochloric Acid (37%)	~5.0	-	For salt formation
Activated Carbon	0.5	-	For decolorization

Equipment:

• 150 L glass-lined or stainless steel reactor equipped with a mechanical stirrer, temperature probe, gas inlet, and pressure gauge.

• Hydrogen gas supply with a pressure regulator and flow meter.

• Filtration unit (e.g., Nutsche filter).

• Drying oven (vacuum or atmospheric).

4.2. Step-by-Step Procedure

• Reactor Charging: Charge the reactor with 10.0 kg of 4-nitroacetophenone and 100.0 kg of methanol.

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen), carefully add 0.2 kg of 5% Pd/C catalyst to the reactor.

• Inerting and Hydrogenation: Seal the reactor and purge with nitrogen three times to remove any residual oxygen. Subsequently, purge with hydrogen gas three times.

• Reaction: Pressurize the reactor with hydrogen gas to 5-10 bar. Start the stirrer and heat the reaction mixture to 50-60°C. Maintain this temperature and pressure, monitoring the hydrogen uptake. The reaction is typically complete within 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by taking samples periodically and analyzing them by HPLC or TLC until the starting material is no longer detected.

• Catalyst Filtration: Cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen. Filter the reaction mixture through a bed of celite to remove the Pd/C catalyst. The catalyst can be recovered for reuse.

• Solvent Removal: Transfer the filtrate to a clean reactor and distill off the methanol under reduced pressure until about 20-30% of the initial volume remains.

• Hydrochlorination: Cool the concentrated solution to 0-5°C. Slowly add approximately 5.0 kg of concentrated hydrochloric acid while maintaining the temperature below 10°C. The product will precipitate as the hydrochloride salt.

• Isolation: Stir the slurry for 1-2 hours at 0-5°C and then filter the solid product.

• Washing and Drying: Wash the filter cake with cold methanol (2 x 5 L) and then with a suitable non-polar solvent like hexane to remove any organic impurities. Dry the product in a vacuum oven at 50-60°C until a constant weight is achieved.

• (Optional) Recrystallization: If further purification is required, the crude product can be recrystallized from an ethanol/water mixture. Dissolve the product in a minimal amount of hot ethanol, add hot water until turbidity persists, and then allow it to cool slowly to form crystals.

Process Optimization and Scale-Up Considerations

Scaling up the synthesis of 1-(4-aminophenyl)ethanone hydrochloride from the laboratory to an industrial scale presents several challenges and opportunities for optimization.

• Heat Management: The hydrogenation reaction is exothermic. Efficient heat removal is critical to prevent runaway reactions and ensure product quality. The reactor cooling system must be adequate for the scale of the reaction.

• Mass Transfer: In a large reactor, efficient mixing is crucial to ensure good contact between the hydrogen gas, the liquid phase, and the solid catalyst. The stirrer design and agitation speed should be optimized to maximize mass transfer.

• Catalyst Handling and Recovery: The pyrophoric nature of Pd/C requires careful handling under an inert atmosphere. An efficient catalyst recovery and recycling process is essential for cost-effectiveness and sustainability.

• Hydrogen Safety: Hydrogen is highly flammable and forms explosive mixtures with air. The production facility must be equipped with appropriate safety features, including robust ventilation, hydrogen detectors, and explosion-proof equipment.

• Solvent Selection and Recovery: Methanol is a common solvent for this reaction. A closed-loop solvent recovery system should be in place to minimize environmental impact and reduce costs.

• Impurity Profile: The impurity profile of the final product can be affected by the reaction conditions. Over-reduction can lead to the formation of by-products. Careful monitoring and control of the reaction parameters are necessary to minimize impurity formation.

Analytical Methods for Quality Control

To ensure the quality and purity of the final product, a comprehensive set of analytical methods should be employed.

Analytical Technique	Parameter Measured	Typical Specifications
High-Performance Liquid Chromatography (HPLC)	Purity, identification and quantification of impurities.	Purity ≥ 99.0%[13]
Gas Chromatography (GC)	Residual solvents (e.g., methanol, ethanol).	Methanol ≤ 3000 ppm, Ethanol ≤ 5000 ppm (as per ICH guidelines)
Melting Point	Identity and preliminary purity assessment.	105-107°C (for the free base)[9]
¹H NMR and ¹³C NMR Spectroscopy	Structural confirmation.	Conforms to the reference spectrum.
Infrared (IR) Spectroscopy	Functional group identification.	Conforms to the reference spectrum.
Loss on Drying	Water content.	≤ 0.5%
Sulphated Ash	Inorganic impurities.	≤ 0.1%

A typical reverse-phase HPLC method for purity analysis would involve a C18 column with a mobile phase consisting of a mixture of acetonitrile and a buffered aqueous solution (e.g., phosphate buffer), with UV detection at an appropriate wavelength.[5][14][15]

Safety and Environmental Considerations

The large-scale synthesis of 1-(4-aminophenyl)ethanone hydrochloride requires strict adherence to safety and environmental regulations.

7.1. Hazard Identification and Risk Mitigation

• 4-Nitroacetophenone: Toxic and an environmental hazard. Avoid inhalation, ingestion, and skin contact.[6]

• Palladium on Carbon (Pd/C): Flammable solid, potentially pyrophoric when dry. Handle under an inert atmosphere.

• Hydrogen Gas: Highly flammable. Ensure proper ventilation and use of explosion-proof equipment.

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

• Hydrochloric Acid: Corrosive. Use appropriate PPE, including acid-resistant gloves and goggles.

7.2. Personal Protective Equipment (PPE)

• Safety glasses with side shields or chemical goggles.[10]

• Chemical-resistant gloves (e.g., nitrile or neoprene).

• Flame-retardant lab coat or coveralls.

• Respiratory protection may be required depending on the scale and ventilation.

7.3. Waste Management

• Catalyst Waste: The spent Pd/C catalyst should be collected and sent to a specialized facility for precious metal recovery.

• Solvent Waste: Waste solvents should be collected in properly labeled containers and disposed of in accordance with local regulations. Solvent recovery and recycling are highly recommended.

• Aqueous Waste: Acidic and basic aqueous waste streams should be neutralized before disposal.

Conclusion

The large-scale synthesis of 1-(4-aminophenyl)ethanone hydrochloride via the catalytic reduction of 4-nitroacetophenone is a well-established and efficient process. By carefully considering the reaction parameters, implementing robust safety protocols, and utilizing appropriate analytical methods for quality control, it is possible to produce this key intermediate in high yield and purity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to successfully and safely scale up the production of this important compound.

References

• Benchchem. A Comparative Analysis of 2'-Aminoacetophenone and 4'-Aminoacetophenone Reactivity: A Guide for Researchers. (2025).
• SIELC Technologies. 4-Aminoacetophenone. (2018, February 16).
• ResearchGate. Synthesis of 4-aminoacetophenone ligands (L1-L3) and of the Pd(II) complexes (C1-C3).
• Apollo Scientific. 4'-Aminoacetophenone.
• Ethesis.
• ChemicalBook.
• ChemicalBook. 4-Aminoacetophenone synthesis.
• Loba Chemie. 4-AMINOACETOPHENONE FOR SYNTHESIS MSDS CAS-No. (2016, April 20).
• Carl ROTH.
• Ethesis.
• SIELC Technologies. Separation of 4-Aminoacetophenone on Newcrom R1 HPLC column.
• Google Patents.
• Suvchem Laboratory Chemicals. 4-AMINOACETOPHENONE (FOR SYNTHESIS).
• ChemicalBook. 4-Aminoacetophenone: Uses in synthesizing organic compounds. (2019, October 16).
• Benchchem. A Comparative Analysis of Synthetic Routes to 4-Aminoazetidin-2-one: A Cost-Benefit Perspective.
• MDPI. Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. (2021, November 5).
• ResearchGate.
• Sigma-Aldrich.
• Benchchem. Troubleshooting common issues in 2'-Aminoacetophenone synthesis.
• Sciencemadness Discussion Board.
• ChemicalBook. 4'-AMINOACETOPHENONE HYDROCHLORIDE synthesis.
• PureSynth. 4-Aminoacetophenone Hydrochloride 98.0%(HPLC).
• Cram. 4-Aminoacetophenone Synthesis Lab Report.
• European Patent Office. CONTINUOUS TWO STEP FLOW SYNTHESIS OF M-AMINO ACETOPHENONE - EP 2766338 B1. (2020, January 1).
• PubChem. p-Aminoacetophenone.
• Google Patents.
• PMC - NIH.
• VCU Scholars Compass. INVESTIGATION OF THE 4-AMINO-α,α-DIHYDROXY-3,5-DICHLOROACETOPHENONE IMPURITY IN THE SYNTHESIS OF CLENBUTEROL HYDROCHLORIDE.
• CP Lab Safety. 4'-Aminoacetophenone Hydrochloride, 25g, Each.
• SpringerLink. Catalytic reduction of 4-nitrophenol with gold nanoparticles synthesized by caffeic acid. (2017, January 5).
• University of Notre Dame. Kinetic Analysis of the Catalytic Reduction of 4 Nitrophenol by Metallic Nanoparticles.
• ResearchGate. Kinetic Analysis of the Catalytic Reduction of 4 Nitrophenol by Metallic Nanoparticles | Request PDF.
• PMC. Diversity-Oriented Synthesis: Amino Acetophenones as Building Blocks for the Synthesis of Natural Product Analogs. (2021, November 5).
• Zenodo. CRAFTS' A~ETYLA1'ION OF ACETANILIDE AND ACE'fO-o-TOI.,UIDlDE Kuuckell e.
• Organic Chemistry Portal.

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Technical Notes & Optimization

Technical Support Center: Strategies for Solubilizing 1-[4-(1-Aminoethyl)phenyl]ethanone HCl

Welcome to the technical support guide for 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride. This document provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and frequently asked questions (FAQs) to overcome solubility challenges with this compound in organic solvents. Our approach is grounded in fundamental chemical principles to empower you to make informed decisions during your experimental design.

Understanding the Core Challenge: The Molecule's Dual Nature

1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride is a salt. The presence of the hydrochloride group protonates the primary amine, rendering it an ionic, highly polar functional group. This salt form significantly enhances its stability and solubility in aqueous or highly polar protic solvents like alcohols.[1][2] However, this same characteristic is the primary obstacle to its solubility in a majority of less polar organic solvents commonly used in synthesis and formulation.

The core principle of solubility is "like dissolves like."[3] A polar, ionic salt will have poor solubility in a non-polar or weakly polar solvent. Our goal is to modulate the compound's polarity to match the desired solvent system.

Frequently Asked Questions (FAQs)

Q1: Why won't my 1-[4-(1-Aminoethyl)phenyl]ethanone HCl dissolve in dichloromethane (DCM) or diethyl ether?

A: Dichloromethane (DCM) is a weakly polar aprotic solvent, and diethyl ether is a non-polar aprotic solvent. The high polarity of the amine hydrochloride salt prevents it from dissolving in these lower-polarity environments.[2] The strong ionic interactions within the salt's crystal lattice are not overcome by the weak interactions offered by these solvents.

Q2: What is the difference between the HCl salt and the "free base" form in terms of solubility?

A: The HCl salt is the protonated, ionic form (R-NH₃⁺Cl⁻). The free base is the neutral, deprotonated form (R-NH₂). By removing the ionic charge, the free base becomes significantly less polar and, therefore, much more soluble in a wider range of organic solvents. Conversely, the free base is less soluble in water.

Q3: Can I just heat the mixture to improve solubility?

A: Heating can increase the solubility of many compounds, but it should be approached with caution. While gentle warming might help, aggressive heating can lead to thermal degradation of the compound. This method is often a temporary solution, as the compound may precipitate out of the solution upon cooling. It is recommended as a secondary step after initial solvent screening fails.

Q4: What are the best "first-line" solvents to try for the HCl salt form?

A: For the salt form, you should start with the most polar organic solvents. Methanol is often a good starting point due to its high polarity and hydrogen-bonding capability.[1] Other options include dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), although their high boiling points can make them difficult to remove later.

Systematic Troubleshooting Workflow

For persistent solubility issues, a systematic approach is crucial. The following workflow provides a logical progression from simple solvent screening to chemical modification.

Caption: A decision-making workflow for troubleshooting solubility.

Step 1: Solvent Screening

The first step is to perform a small-scale solubility test with a range of solvents, starting from most polar to least polar.

Solvent Selection Guide

Solvent	Polarity Index	Type	Suitability for HCl Salt	Suitability for Free Base
Water	10.2	Polar Protic	High	Low
Methanol (MeOH)	5.1	Polar Protic	High	Moderate
Ethanol (EtOH)	4.3	Polar Protic	Moderate	Moderate
Isopropanol (IPA)	3.9	Polar Protic	Moderate-Low	Moderate
Acetonitrile (MeCN)	5.8	Polar Aprotic	Low	High
Dichloromethane (DCM)	3.1	Weakly Polar Aprotic	Very Low	High
Tetrahydrofuran (THF)	4.0	Weakly Polar Aprotic	Very Low	High
Toluene	2.4	Non-Polar	Insoluble	High
Hexane	0.1	Non-Polar	Insoluble	Moderate

Protocol: Small-Scale Solubility Test

• Weigh 1-2 mg of 1-[4-(1-Aminoethyl)phenyl]ethanone HCl into a small glass vial.

• Add the selected solvent dropwise (e.g., 100 µL increments) while vortexing or stirring.

• Observe for dissolution. Continue adding solvent up to a target concentration (e.g., 1 mg/mL).

• If the solid persists, the compound is considered poorly soluble or insoluble in that solvent at room temperature.

Step 2: Physical Methods (Sonication & Heating)

If a solvent shows partial solubility, physical methods can be employed.

• Sonication: Place the vial in a sonicator bath for 5-10 minutes. The ultrasonic waves can help break up solid agglomerates and increase the surface area for dissolution.[4][5]

• Gentle Warming: Warm the mixture in a water bath to 40-50°C. Do not exceed this temperature without prior knowledge of the compound's thermal stability. Always use a vented cap.

Step 3: Co-Solvent Systems

A mixture of two miscible solvents (a co-solvent system) can often achieve solubility where a single solvent fails.[3] This is a powerful technique for fine-tuning the polarity of the solvent environment.

Protocol: Co-Solvent Screening

• Suspend the compound in a solvent where the free base is expected to be soluble (e.g., DCM).

• Slowly add a polar co-solvent in which the HCl salt is soluble (e.g., Methanol) dropwise until the solid dissolves.

• Start with ratios like 9:1 DCM:MeOH and gradually increase the proportion of the polar solvent. Record the ratio that achieves full dissolution.

Advanced Solubilization: In-situ Chemical Modification

When the above methods are insufficient, the most robust strategy is to convert the HCl salt to its more organic-soluble free base form in-situ. This is achieved by adding a suitable non-nucleophilic organic base.

Caption: Conversion from insoluble HCl salt to soluble free base.

Protocol: In-situ Deprotonation with Triethylamine (Et₃N)

This protocol is designed for reactions where the presence of a mild base and its corresponding salt (triethylammonium chloride) does not interfere with downstream chemistry.

Materials:

• 1-[4-(1-Aminoethyl)phenyl]ethanone HCl

• Anhydrous organic solvent (e.g., Dichloromethane, THF)

• Triethylamine (Et₃N), distilled

• Magnetic stirrer and stir bar

Procedure:

• To a flask containing a suspension of 1-[4-(1-Aminoethyl)phenyl]ethanone HCl (1.0 equivalent) in the chosen anhydrous organic solvent (e.g., 10 mL per gram of compound), add a magnetic stir bar.

• Slowly add triethylamine (Et₃N) dropwise while stirring vigorously at room temperature. A slight excess, typically 1.1 to 1.2 equivalents, is recommended to ensure complete deprotonation.[6]

• Stir the mixture for 15-30 minutes. You should observe the initial solid dissolving, indicating the formation of the soluble free base.

• A new precipitate may form, which is triethylammonium hydrochloride (Et₃NH⁺Cl⁻).[7][8] This byproduct is often insoluble in solvents like diethyl ether or THF and can be removed by filtration.[7] In solvents like DCM, it may remain partially dissolved.

• The resulting clear solution contains the free base form of the compound and is ready for use in your reaction. If a precipitate of Et₃NH⁺Cl⁻ was formed and needs to be removed, filter the mixture through a pad of celite or a sintered glass funnel.

Important Considerations:

• Stoichiometry is Key: Ensure you use at least one molar equivalent of the base to neutralize the HCl salt.

• Base Selection: Triethylamine (pKa of conjugate acid ~10.7) is a common choice as it is sufficiently basic to deprotonate the amine salt (the pKa of the conjugate acid of a similar compound, p-Aminoacetophenone, is ~2.76) and is generally non-nucleophilic.[9][10] Other non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA) can also be used.

• Workup: If necessary, the triethylammonium chloride byproduct can be removed later via an aqueous wash, as it is highly water-soluble.[7]

References

• Asian Journal of Pharmacy and Technology. (n.d.). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. [Link]

• Thakur, R., et al. (2013). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

• IJSDR. (2020). Methods to boost solubility. [Link]

• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. [Link]

• Sciencemadness.org. (2011). Solubility of organic amine salts. [Link]

• Chemistry LibreTexts. (2024). Structure and Properties of Amines. [Link]

• University of Calgary. (2023). Solubility of Organic Compounds. [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]

• Chemistry Stack Exchange. (2016). Why amine salts are soluble in water?[Link]

• ResearchGate. (2022). Deprotonation of highly basic tertiary amine in the presence of an ester functional group?[Link]

• PubChem. (n.d.). p-Aminoacetophenone. [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). [Link]

• Master Organic Chemistry. (2026). The pKa Table Is Your Friend. [Link]

• Organic Syntheses. (n.d.). 6-ketohendecanedioic acid. [Link]

Sources

• 1. CAS 41784-08-1: 1-(4-aminophenyl)ethanone hydrochloride [cymitquimica.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. ajptonline.com [ajptonline.com]
• 4. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijmsdr.org [ijmsdr.org]
• 6. echemi.com [echemi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Synthesis of 1-(4-aminophenyl)ethanone Derivatives

Current Status: Online Ticket ID: CHEM-SUP-4AAP-001 Subject: Troubleshooting Impurity Profiles & Synthetic Anomalies Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Diagnostic Hub: Identify Your Issue

Before proceeding to the detailed protocols, match your experimental observation with the likely chemical cause.

Observation	Likely Culprit	Root Cause	Module
Product is yellow/orange (should be pale)	Azo/Azoxy dimers	Alkaline reduction media or air oxidation	[Go to Mod 1]
LC-MS shows M+2 peak (M+2H)	1-(4-aminophenyl)ethanol	Over-reduction of ketone	[Go to Mod 1]
Melting point is depressed (<100°C)	Ortho-isomer (2-amino)	Poor regiocontrol during acylation	[Go to Mod 2]
NMR shows extra singlet ~2.1 ppm	N-Acetyl intermediate	Incomplete hydrolysis	[Go to Mod 2]
Loss of Halogen (if substituted)	Dehalogenated byproduct	Pd/C hydrogenation without poison	[Go to Mod 1]

Module 1: The Reduction Route (Nitro Amino)

Context: The reduction of 1-(4-nitrophenyl)ethanone is the most common route but suffers from chemoselectivity issues. The challenge is reducing the nitro group (

) without touching the ketone ( ).

Critical Troubleshooting

Issue A: Formation of 1-(4-aminophenyl)ethanol (Over-reduction)

• The Mechanism: Standard catalytic hydrogenation (Pd/C, H

  ) is often too aggressive, reducing the carbonyl group to a secondary alcohol.

• Corrective Action:

  • Switch Catalyst: Use Pt/TiO

    or Vanadium-doped catalysts, which show higher specificity for nitro groups over carbonyls [1].

  • Chemical Reduction: Abandon hydrogenation for classical Béchamp reduction (Fe/HCl) or Sn/HCl. These methods are chemoselective for

    in the presence of ketones [2].

  • Poisoning: If using Pd/C, add a poison like diphenylsulfide, though this often reduces yield.

Issue B: Azo/Azoxy Contamination (Colored Impurities)

• The Mechanism: In alkaline media or with insufficient reducing power, the intermediate nitroso and hydroxylamine species condense to form azo (

  ) or azoxy ( ) dimers. These are deeply colored and difficult to remove.

• Corrective Action:

  • pH Control: Ensure the reaction medium remains acidic or neutral. Avoid basic workups until the reduction is confirmed complete.

  • Kinetics: Increase agitation. Slow mass transfer leaves intermediates lingering, promoting dimerization.

Visualizing the Pathway

Figure 1: Reduction pathways of 4-nitroacetophenone. Red paths indicate critical failure modes (over-reduction and dimerization).

Module 2: The Acylation Route (Friedel-Crafts)

Context: This route involves the Friedel-Crafts acylation of acetanilide (protected aniline) followed by hydrolysis. The primary challenge is regioselectivity (ortho vs. para) and deprotection .

Critical Troubleshooting

Issue C: Ortho-Isomer Contamination (2-aminoacetophenone)

• The Mechanism: While the acetamido group is a para-director, steric bulk and temperature influence the ortho/para ratio. The ortho isomer (2-aminoacetophenone) is a common byproduct.

• Corrective Action:

  • Solvent Control: Use solvents like CS

    or nitrobenzene to improve para selectivity, though modern protocols prefer chlorinated solvents (DCM/DCE) for safety.

  • Purification (Steam Distillation): The ortho isomer possesses strong intramolecular hydrogen bonding (between the amine H and carbonyl O).[1] This makes it significantly more volatile than the para isomer. Steam distillation effectively removes the ortho isomer [3].[1]

Issue D: Incomplete Hydrolysis (N-Acetyl Impurity)

• The Mechanism: The intermediate 4-acetamidoacetophenone requires acid or base hydrolysis to yield the free amine.

• Corrective Action:

  • Validation: Monitor by TLC or NMR. The disappearance of the acetyl singlet (~2.1-2.2 ppm) confirms deprotection.

  • Reflux: Ensure vigorous reflux in 10% HCl or 20% H

    SO for at least 3-4 hours.

Visualizing the Workflow

Figure 2: Friedel-Crafts acylation workflow showing the divergence of ortho/para isomers and the hydrolysis step.

Module 3: Impurity Profiling & Protocols

Standard Impurity Fingerprints

Use this table to identify impurities in your crude mixture.

Impurity	Origin	Detection (1H NMR, DMSO-d6)	Removal Strategy
1-(4-aminophenyl)ethanol	Reduction (Over-reaction)	Quartet ~4.6 ppm (CH-OH), Doublet ~1.2 ppm (CH3)	Column Chromatography (Polarity difference)
Azoxybenzene derivative	Reduction (Coupling)	Aromatic region complexity, Colored (Yellow/Orange)	Recrystallization (Ethanol)
2-aminoacetophenone	Acylation (Regio-isomer)	Downfield NH signal (~8-9 ppm, H-bonded), Methyl ketone ~2.5 ppm	Steam Distillation (Volatile)
4-acetamidoacetophenone	Acylation (Incomplete)	Singlet ~2.08 ppm (NH-CO-CH3)	Continued Acid Hydrolysis

Recommended Protocol: Chemoselective Reduction (Fe/HCl)

This method is recommended over catalytic hydrogenation to avoid alcohol formation.

• Setup: Equip a 3-neck flask with a mechanical stirrer and reflux condenser.

• Charge: Add 4-nitroacetophenone (1.0 eq) and Iron powder (3.0 eq) to 50% aqueous Ethanol .

• Activation: Heat to 60°C. Add catalytic HCl (0.1 eq) dropwise. Caution: Exothermic.[2]

• Reaction: Reflux for 2-3 hours. Monitor TLC (Ethyl Acetate:Hexane 4:6).

• Workup:

  • Adjust pH to ~9 using Na

    CO (prevents amine salt formation).

  • Filter hot through Celite to remove Iron oxide sludge.

  • Cool filtrate to precipitate the product.

• Yield: Typically 85-90%.

References

• Chemoselective Hydrogenation: Corma, A., & Serna, P. (2006). Chemoselective hydrogenation of nitro compounds with supported gold catalysts. Science, 313(5785), 332-334.

• Classical Reduction Methods: Mahood, S. A., & Schaffner, P. V. L. (1931). 2,4-Diaminotoluene. Organic Syntheses, Coll. Vol. 2, p.160. (Demonstrates Fe/HCl selectivity).

• Ortho vs Para Separation: Leonard, N. J., & Boyd, S. N. (1946). The synthesis of 4-aminoacetophenone.[3][4] The Journal of Organic Chemistry, 11(4), 405-418.

• Azoxy Formation: Haber, F. (1898). Über die stufenweise Reduktion des Nitrobenzols. Zeitschrift für Elektrochemie, 22, 506. (Foundational work on nitro reduction pathways).

Sources

• 1. researchgate.net [researchgate.net]
• 2. zenodo.org [zenodo.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Amino Ketone Stability &amp; Preservation

Topic: Stability issues and degradation of amino ketone compounds Target Audience: Researchers, Medicinal Chemists, and Formulation Scientists Content Type: Technical Troubleshooting Guide & FAQ

Diagnostic Logic: The "triage" Phase

Before altering your protocol, identify the specific instability phenotype using this logic flow.

Figure 1: Diagnostic logic tree for identifying the root cause of amino ketone instability based on observable physicochemical changes.

Critical Degradation Pathways (The Science)

Amino ketones are "chameleon" intermediates; their reactivity is their utility, but also their downfall. Understanding the specific position of the amine relative to the ketone (

vs. ) is critical for troubleshooting.

A. The "Red Death": Pyrazine Formation ( -Amino Ketones)

The most common failure mode for

-amino ketones (e.g., cathinones, bupropion analogues) is self-condensation.

• The Mechanism: Two molecules of the

  -amino ketone condense to form a dihydropyrazine.[1] This intermediate rapidly oxidizes (using dissolved oxygen) to form a stable, aromatic pyrazine.

• Visual Indicator: Samples turn from white/colorless to yellow, then dark brown/red.

• Mass Spec Signature: Look for a peak at [2M - 4H] or [2M - 2H] relative to your starting material.

Figure 2: The oxidative dimerization pathway. This reaction is accelerated by basic pH and protic solvents.

B. Racemization (The "Silent Killer")

If your target is a chiral drug (e.g., S-bupropion), the ketone group acidifies the

-proton.

• Mechanism: Base-catalyzed keto-enol tautomerization destroys the chiral center.

• Trigger: Storing the free base in glass (slightly basic surface) or protic solvents (methanol/water) at pH > 6.

C. The Retro-Mannich Reaction ( -Amino Ketones)

Unlike their

-counterparts, -amino ketones (Mannich bases) tend to fall apart rather than dimerize.

• Mechanism: Elimination of the amine to regenerate the parent ketone and imine/amine.

• Trigger: High temperatures or acidic aqueous conditions (reversible equilibrium).

Technical Support FAQs: Synthesis & Storage

Q1: I just synthesized my amino ketone free base. It turned into a brown oil overnight. What happened? A: You likely experienced the "Pyrazine Cascade" (see Figure 2).

-Amino ketones are kinetically unstable as free bases. The amine group of one molecule attacks the ketone of another.

• Immediate Fix: Never store

  -amino ketones as free bases. Convert them immediately to the Hydrochloride (HCl) or Hydrobromide (HBr) salt. The protonated amine ( ) is non-nucleophilic and cannot initiate dimerization.

Q2: My LC-MS shows the correct mass, but the peak is split or broad. Is my column broken? A: Likely not. You are observing on-column degradation or tautomerization .

• Explanation: If your mobile phase is neutral (pH 7), the amino ketone may exist in equilibrium between the keto and enol forms, or partially deprotonate and react with the stationary phase.

• Solution: Acidify your mobile phase. Use 0.1% Formic Acid or TFA (pH ~2-3). This forces the molecule into the stable protonated keto-form, sharpening the peak.

Q3: Can I store Bupropion-like compounds in water? A: Only if strictly controlled.

• Data: Bupropion degradation is pH-dependent.[2][3][4] It is most stable below pH 5 .[3][4] Above pH 5, and specifically near its pKa (~8.6), hydrolysis and polymerization accelerate exponentially.

• Protocol: If aqueous storage is mandatory, use a citrate or acetate buffer at pH 4.0 and store at -20°C.

Q4: Which solvent is best for recrystallization? A: Avoid simple alcohols (MeOH/EtOH) if your compound is prone to hemiaminal formation.

• Recommendation: Use Isopropanol (IPA)/Ether or Acetone/Ether mixtures for salt formation. Acetone is generally safe for salts, but avoid it for primary amines as free bases (Schiff base formation).

Analytical Data Summary

Table 1: Stability Profile of Common Amino Ketone Classes

Compound Class	Primary Instability Mode	Critical pH Threshold	Recommended Storage Form
-Amino Ketones (Primary)	Dimerization (Pyrazine)	pH > 6.0	HCl Salt (Solid, -20°C)
-Amino Ketones (Secondary)	Oxidation / Racemization	pH > 7.0	HCl Salt (Solid)
-Amino Ketones (Mannich)	Retro-Mannich Elimination	pH < 3.0 or Heat	Free Base (Solid, Dry)
Bupropion Derivatives	Hydrolysis / Cyclization	pH > 5.0	HCl Salt (pH < 5 in solution)

Standard Operating Procedures (SOPs)

SOP-01: Emergency Stabilization of Free Bases

Use this when you have isolated an amino ketone free base and cannot immediately crystallize it.

• Dilution: Immediately dilute the oil in anhydrous Diethyl Ether or MTBE (10 mL per gram).

• Acidification: Add 1.1 equivalents of 2M HCl in Diethyl Ether (or Dioxane) dropwise at 0°C.

• Precipitation: A white solid should precipitate immediately.

• Filtration: Filter under Argon. Do not wash with water or alcohols.

• Drying: Vacuum dry at room temperature. Store under Argon at -20°C.

SOP-02: LC-MS Method for Unstable Amino Ketones

Standard neutral methods often yield ghost peaks. Use this robust method.

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3), 2.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Temperature: Maintain column at 25°C (Do not heat to 40-60°C; heat promotes Retro-Mannich and dimerization).

• Injection: Dissolve sample in 0.1% Formic Acid in Water/MeCN (50:50) . Never inject sample dissolved in pure MeOH.

References

• Vertex AI Search. (2025). The aqueous stability of bupropion. National Institutes of Health (PubMed). Link

• Vertex AI Search. (2025). Formation of Pyrazines in Maillard Model Systems. MDPI. Link

• Vertex AI Search. (2025). Direct Synthesis of

  -Amino Ketones via Photochemical Nickel-Catalyzed Acyl–Aryl Cross-Coupling. American Chemical Society (ACS Omega). Link

• Vertex AI Search. (2025). Design of a Formal

  -Mannich Reaction. Macmillan Group (Princeton). Link

• Vertex AI Search. (2025). Difference between amino acid free base and its hydrochloride salt?. ResearchGate.[4][5] Link

Sources

• 1. Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides [mdpi.com]
• 2. scilit.com [scilit.com]
• 3. The aqueous stability of bupropion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Optimization of reductive amination conditions for acetophenones

Current Status: Operational Topic: Optimization & Troubleshooting for Aryl Ketone Reductive Amination Lead Scientist: Senior Application Scientist, Process Chemistry Division

The Challenge: Why Acetophenones Fail

Context: Unlike aldehydes or aliphatic ketones, acetophenones present a "perfect storm" of kinetic barriers for reductive amination:

• Steric Hindrance: The methyl group adjacent to the carbonyl site impedes nucleophilic attack by the amine.

• Electronic Deactivation: The phenyl ring conjugates with the carbonyl, stabilizing the starting material and raising the activation energy for imine formation.

• Equilibrium Issues: The formation of the intermediate ketimine is often unfavorable and reversible. If the imine does not form quantitatively before the reducing agent is active, the ketone will be directly reduced to the alcohol (1-phenylethanol), a difficult-to-remove impurity.

Decision Matrix: Selecting the Right System

Do not default to a single method. Analyze your amine partner to select the correct protocol.

Figure 1: Decision tree for reagent selection based on amine nucleophilicity.

Standardized Protocols

Protocol A: The "Abdel-Magid" Method (Modified for Ketones)

Best for: Primary, non-hindered aliphatic amines.

The Logic: Sodium triacetoxyborohydride (STAB) is mild and generally does not reduce ketones significantly at room temperature. However, for acetophenones, Acetic Acid (AcOH) is mandatory to catalyze imine formation.

• Stoichiometry: Ketone (1.0 equiv), Amine (1.1–1.2 equiv), NaBH(OAc)₃ (1.5 equiv), AcOH (1.0–2.0 equiv).

• Solvent: 1,2-Dichloroethane (DCE) is preferred (fastest rates).[1] THF is a viable alternative if halogenated solvents are restricted.[1]

• Procedure:

  • Dissolve Ketone and Amine in DCE.

  • Add AcOH.[1][2][3][4] Stir for 15–30 mins.

  • Add NaBH(OAc)₃ in one portion.

  • Stir at RT for 12–24 hours.[5]

• Critical Checkpoint: If TLC/LCMS shows >10% alcohol side-product, abort and switch to Protocol B.

Protocol B: The Titanium(IV) Isopropoxide Method

Best for: Anilines, secondary amines, and electron-rich acetophenones.

The Logic: Ti(OiPr)₄ acts as a dual-function reagent: it is a Lewis acid that activates the carbonyl and a water scavenger that drives the equilibrium toward the imine/enamine. The resulting titanium-amine complex is then reduced in situ.

• Stoichiometry: Ketone (1.0 equiv), Amine (1.2 equiv), Ti(OiPr)₄ (1.5–2.0 equiv), NaBH₄ (1.5 equiv).

• Solvent: Neat (no solvent) is often best for the first step. If solid, use minimal absolute EtOH or THF.

• Procedure:

  • Step 1 (Activation): Combine Ketone and Amine. Add Ti(OiPr)₄ under N₂.[6] Stir at RT (or 60°C for difficult cases) for 4–12 hours. Ensure the vessel is sealed to prevent ambient moisture interference, though Ti will scavenge internal water.

  • Step 2 (Reduction): Dilute with absolute EtOH (if neat). Cool to 0°C. Add NaBH₄ carefully (gas evolution). Stir for 2 hours while warming to RT.

• Workup (Crucial): See "Troubleshooting" for breaking the Titanium emulsion.

Troubleshooting Guide & FAQs

Issue 1: "I see mostly 1-phenylethanol (alcohol) and unreacted amine."

Diagnosis: Direct reduction of the ketone occurred because the imine failed to form.

• Cause: The reducing agent was added before the imine equilibrium was established.

• Fix (Protocol A): Increase the pre-stir time with Acetic Acid to 2 hours before adding STAB.

• Fix (Protocol B): This is rare with Ti(OiPr)₄. If observed, increase the Step 1 temperature to 60°C to force imine formation.

Issue 2: "The reaction is stuck at 50% conversion."

Diagnosis: Equilibrium limitation or product inhibition.

• Scientific Insight: Water generated during imine formation hydrolyzes the imine back to the ketone.

• Fix: Add activated 4Å Molecular Sieves to the reaction mixture (compatible with both Protocol A and B).

• Alternative: Use a Dean-Stark trap with Toluene (reflux) to physically remove water before adding the reducing agent (classic two-step method).

Issue 3: "My workup is a white, sticky mess (Emulsion)."

Diagnosis: Titanium oxides/hydroxides forming a gel with the amine.

• The Fix: You must ligand-exchange the Titanium to break the emulsion.

• Protocol: Quench the reaction mixture with 2M aqueous NaOH or 30% aqueous NH₄OH . Stir vigorously until a white/grey precipitate forms and the supernatant becomes clear (approx. 15 mins). Filter through Celite before extraction.

Issue 4: "I see dialkylation (Tertiary amine impurity)."

Diagnosis: The product secondary amine is more nucleophilic than the starting primary amine and reacts with a second equivalent of ketone.

• Context: Rare for acetophenones due to steric bulk, but possible with small primary amines (e.g., methylamine).

• Fix: Use a large excess of the amine (5–10 equiv) if the amine is cheap/volatile. Alternatively, use the Ti(OiPr)₄ method which forms a stable Ti-complex that resists double addition.

Mechanistic Visualization

Figure 2: Mechanistic pathway highlighting the role of Titanium as a water scavenger to prevent direct reduction.

References

• Abdel-Magid, A. F., et al. (1996).[1][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[8] Link

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." The Journal of Organic Chemistry, 60(15), 4928–4929. Link

• Mattson, R. J., et al. (1990).[9] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[9] The Journal of Organic Chemistry, 55(8), 2552–2554.[9] Link

• Neidigh, K. A., et al. (1994). "Direct reductive amination of ketones and aldehydes with sodium triacetoxyborohydride." The Journal of Organic Chemistry, 59(15), 4040-4041. Link

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Reductive amination - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Purification challenges of aminophenone hydrochloride salts

Technical Support Center: Aminophenone Hydrochloride Salts Subject: Advanced Purification & Stability Protocols Ticket Type: Tier 3 Support (Method Development & Troubleshooting)

Introduction: The Amphoteric Paradox

Aminophenones (e.g., 4-aminoacetophenone) present a unique purification challenge due to their dual functionality. The ketone group introduces polarity and potential for condensation reactions, while the amine is prone to rapid oxidation. When converted to hydrochloride salts to improve stability, these compounds often exhibit "oiling out" (Liquid-Liquid Phase Separation) rather than crystallization, driven by their high solubility in polar media and hygroscopic nature.

This guide addresses the three most common failure modes reported by our users: Phase Separation (Oiling Out) , Oxidative Discoloration , and Stoichiometric Inconsistency .

Module 1: Crystallization & Phase Separation

Issue: “My product separates as a sticky brown oil at the bottom of the flask instead of precipitating as crystals.”

Root Cause Analysis

Oiling out occurs when the compound's melting point is depressed below the solvent's boiling point due to impurities (the "melting point depression" effect) or when the system enters a metastable liquid-liquid zone before hitting the solid-liquid solubility curve. This is common in amine salts synthesized in the presence of water or excess alcohol.

Troubleshooting Protocol: The "Anhydrous Reset"

If your salt has oiled out, do not attempt to cool it further; it will only harden into an impure glass. Follow this recovery workflow:

• The Hard Reset (Free-Basing):

  • Dissolve the oil in water.[1]

  • Neutralize with saturated NaHCO₃ (pH ~8-9).

  • Extract rapidly into EtOAc or DCM.

  • Critical Step: Dry the organic layer thoroughly with Na₂SO₄. Any water carried forward will cause oiling in the next step.

  • Concentrate to obtain the dry free base.[1]

• Controlled Salting (The "Cloud Point" Method):

  • Dissolve the free base in a minimal amount of anhydrous Ethanol or Methanol (approx. 3-5 mL per gram).

  • Cool to 0°C.

  • Add HCl in Dioxane (4M) or HCl in Ether (2M) dropwise.

  • Observation: The solution should warm slightly (exothermic).

  • Add the antisolvent (Diethyl Ether or MTBE ) slowly until a persistent turbidity (cloudiness) appears.

  • Stop stirring. Add a seed crystal if available. Let it stand at 0°C.

Data: Solvent Systems for Recrystallization

Solvent System	Polarity Mix	Risk Level	Application
EtOH / Et₂O	High / Low	Moderate	Standard for dry salts. Excellent yield.
IPA / EtOAc	Med / Med	Low	Best for avoiding oiling out. Slower crystallization.[2]
MeOH / MTBE	High / Low	Moderate	Good for highly polar amino-ketones.
Water / HCl	High / High	High	Avoid. High risk of hydrolysis and difficult drying.

Module 2: Oxidation & Color Management

Issue: “The white salt turns pink or brown upon filtration or storage.”

Root Cause Analysis

Aniline derivatives are electron-rich and prone to radical oxidation, forming quinone-like impurities (colored species). While the HCl salt blocks the lone pair, preventing oxidation, trace free amine or metal residues from synthesis (e.g., Fe, Sn, Pd) catalyze degradation.

Prevention Workflow

• Deoxygenation: Sparge all recrystallization solvents with Nitrogen or Argon for 15 minutes before use.

• The "Sacrificial" Additive: When recrystallizing from alcohols, add a pinch of Sodium Hydrosulfite (Na₂S₂O₄) or activated charcoal to the hot solution. Filter hot to remove the charcoal/sulfite before cooling.

• Acidic Wash: Always wash the filter cake with cold solvent containing a trace of HCl (0.1%). This ensures the surface of the crystal remains protonated and resistant to air oxidation.

Figure 1: Oxidation prevention workflow during recrystallization. Note the inclusion of reducing agents (Na₂S₂O₄) to reverse early-stage oxidation.

Module 3: Stoichiometry & Hygroscopicity

Issue: “Elemental analysis shows non-integer HCl values (e.g., 1.5 HCl) or the salt becomes sticky in air.”

Root Cause Analysis

Aminophenone salts are hygroscopic.[3][4][5] "Excess HCl" is often actually trapped HCl gas in the lattice or water weight (hydrates) misidentified as acid mass. Furthermore, the ketone moiety can form hemi-hydrates.

Drying & Storage Protocol

• Initial Drying: Do not use high heat (>60°C) initially, as the HCl can dissociate, leaving the free base which then oxidizes.

• Desiccation: Dry in a vacuum oven at 40°C over P₂O₅ (Phosphorus Pentoxide) and KOH pellets .

  • Why? P₂O₅ absorbs water; KOH absorbs the HCl gas evolved during drying, preventing it from corroding the pump or redepositing on the sample.

• Verification:

  • Titration: Perform a silver nitrate titration for chloride content to distinguish between solvation and true salt stoichiometry.

  • NMR: Run 1H NMR in DMSO-d6. Check the integration of the ammonium protons (usually broad singlets at 8-10 ppm) relative to the aromatic signals.

Module 4: Metal Scavenging (Post-Reduction)

Issue: “NMR shows broad lines or paramagnetic impurities.”

If the aminophenone was synthesized via reduction of a nitro-ketone (using Fe/HCl, SnCl₂, or Pd/C), metal residues will catalyze degradation.

Removal Strategy:

• For Iron/Tin: After the free-base extraction (Module 1, Step 1), wash the organic phase with 10% aqueous EDTA or Potassium Sodium Tartrate (Rochelle Salt) solution. These chelate metal ions better than simple water washes.

• For Palladium: Treat the dissolved crude product with a metal scavenger silica (e.g., Thiol-functionalized silica) for 30 minutes, then filter before crystallization.

Troubleshooting Decision Tree

Figure 2: Decision matrix for diagnosing and resolving common aminophenone salt purification failures.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
• Anderson, N. G.Practical Process Research & Development. Academic Press, 2012.

• BenchChem Technical Support. Handling and storage protocols for hygroscopic hydrochloride salts.Link (General handling of hygroscopic APIs).

• ScienceMadness Discussion. Isolation of primary amines as HCl salt problem.Link (Community-verified troubleshooting for amine oiling out).

• Thermo Scientific Chemicals. 4'-Aminoacetophenone Safety Data Sheet & Stability.Link (Specific stability data for aminophenones).

• Dehghani, F. et al. A new solution for removing metal-based catalyst residues.[6]Green Chemistry, 2008 . (Protocols for metal scavenging).

Sources

• 1. physicsforums.com [physicsforums.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sciencemadness Discussion Board - Water exchange between different hygroscopic salts - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. reddit.com [reddit.com]
• 6. A new solution for removing metal-based catalyst residues from a biodegradable polymer - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Navigating the Challenges of Primary Aminoketone Stability

Welcome to the technical support center dedicated to addressing a critical challenge in synthetic chemistry: the inherent instability of primary aminoketones and their propensity for self-condensation. This guide is designed for researchers, scientists, and drug development professionals who encounter this issue in their daily work. Here, we dissect the underlying chemical principles, provide actionable troubleshooting strategies, and offer validated protocols to ensure the integrity of your valuable molecules.

Frequently Asked Questions (FAQs): Understanding the Root of the Problem

Q1: Why are primary α-aminoketones so unstable?

Primary α-aminoketones possess two highly reactive functional groups in close proximity: a nucleophilic primary amine and an electrophilic ketone. This arrangement makes them susceptible to intramolecular interactions and, more commonly, intermolecular self-condensation.[1] The free primary amine of one molecule can readily attack the carbonyl carbon of another, initiating a cascade of reactions that leads to dimerization and the formation of more stable heterocyclic structures.[2][3]

Q2: What is the primary product of primary α-aminoketone self-condensation?

The most common product of this self-reaction is a substituted dihydropyrazine, which can subsequently oxidize to the corresponding pyrazine.[3][4] This dimerization pathway effectively consumes two molecules of the desired aminoketone, leading to significant yield loss and the introduction of a major impurity that can be challenging to separate.

Q3: Are there other degradation pathways I should be aware of?

Yes, beyond self-condensation, primary aminoketones can be susceptible to other degradation pathways common to both amines and ketones:

• Hydrolysis: The ketone functionality can be susceptible to hydrolysis, particularly under basic conditions.[5]

• Oxidation: The amine group can be oxidized, a process that can be catalyzed by light, oxygen, and trace metal ions.[5]

• Retro-Mannich Reaction (for β-aminoketones): β-Amino ketones can undergo a retro-Mannich or retro-Michael reaction, especially under neutral to basic pH, leading to the formation of an α,β-unsaturated ketone and an amine.[6]

Troubleshooting Guide: Preventing Self-Condensation in Your Experiments

This section provides a question-and-answer formatted guide to directly address common issues encountered during the synthesis, purification, and storage of primary aminoketones.

Scenario 1: My reaction to synthesize a primary α-aminoketone is complete, but my crude NMR shows a complex mixture with unexpected aromatic signals.

Question: What is the likely cause of this complex mixture, and how can I confirm it?

Answer: The presence of new aromatic signals is a strong indicator of dihydropyrazine and pyrazine formation through self-condensation.[4] The dihydropyrazine intermediate can oxidize to the more stable, aromatic pyrazine, which would account for these signals. To confirm, you can use LC-MS to identify a peak with a mass corresponding to the dimer of your starting aminoketone minus two water molecules (for the pyrazine).

Question: How can I prevent this from happening during the reaction and workup?

Answer: The key is to prevent the free primary aminoketone from existing in a reactive state for any significant length of time. Here are several strategies:

• In Situ Protection: After the formation of the aminoketone, immediately protect the primary amine with a suitable protecting group, such as the tert-butyloxycarbonyl (Boc) group.[2][7] This is one of the most robust methods to prevent self-condensation.

• Acidic Workup and Salt Formation: During the aqueous workup, use a dilute acid (e.g., HCl, HBr) to protonate the primary amine.[8] The resulting ammonium salt is significantly less nucleophilic and more stable, effectively halting the self-condensation reaction. The aminoketone can then be isolated and stored as its salt.[1]

Scenario 2: I have successfully synthesized and isolated my primary α-aminoketone as the free base, but it is rapidly degrading upon storage.

Question: What are the optimal conditions for storing a primary aminoketone free base?

Answer: Storing the free base of a primary α-aminoketone is generally not recommended due to its inherent instability.[1] If short-term storage is unavoidable, it must be done under strictly controlled conditions:

• Temperature: Store at low temperatures, ideally at -20°C or below, to slow down the rate of self-condensation.[9]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.[5]

• Light: Protect from light to prevent photochemical degradation.[5]

Question: What is a more reliable long-term storage strategy?

Answer: For long-term stability, it is crucial to convert the primary aminoketone into a more stable form.

• Salt Formation: Convert the free base to its hydrochloride (HCl) or hydrobromide (HBr) salt. These salts are often crystalline, less reactive, and can be stored for extended periods at room temperature when protected from moisture.[8]

• Lyophilization: For some aminoketones, lyophilization (freeze-drying) can enhance stability by removing water, which can participate in degradation pathways.[5]

Visualizing the Problem: The Mechanism of Self-Condensation

To better understand the process you are trying to prevent, the following diagram illustrates the self-condensation of a primary α-aminoketone to form a dihydropyrazine.

Caption: Mechanism of dihydropyrazine formation from primary α-aminoketones.

A Logic-Based Troubleshooting Workflow

When faced with potential aminoketone instability, a systematic approach can help diagnose and solve the problem efficiently.

Caption: Troubleshooting workflow for primary aminoketone instability.

Experimental Protocols

Protocol 1: In-Situ Boc Protection of a Primary α-Aminoketone

This protocol assumes the primary α-aminoketone has been formed in a suitable organic solvent (e.g., THF, DCM) and is ready for workup.

• Cool the Reaction Mixture: Cool the crude reaction mixture containing the primary α-aminoketone to 0 °C in an ice bath.

• Add Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) either as a solid or dissolved in a small amount of the reaction solvent.

• Add Base: Slowly add a non-nucleophilic base such as triethylamine (TEA, 1.2 equivalents) or N,N-diisopropylethylamine (DIPEA, 1.2 equivalents).

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the protection by thin-layer chromatography (TLC) or LC-MS until the starting aminoketone is fully consumed.

• Workup: Quench the reaction with water or a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting Boc-protected aminoketone is typically much more stable and can be purified by standard techniques like column chromatography.[10]

Protocol 2: Conversion of a Primary Aminoketone to its Hydrochloride Salt

This protocol is for the conversion of an isolated (or crude) primary aminoketone free base to its more stable HCl salt.

• Dissolve the Aminoketone: Dissolve the primary aminoketone in a minimal amount of a suitable solvent in which the HCl salt is poorly soluble. Common choices include diethyl ether, ethyl acetate, or a mixture of methanol and diethyl ether.

• Prepare HCl Solution: Use a commercially available solution of HCl in a compatible solvent (e.g., 2 M HCl in diethyl ether or 4 M HCl in 1,4-dioxane).

• Acidification: While stirring the aminoketone solution at 0 °C, slowly add the HCl solution dropwise (1.0-1.1 equivalents).

• Precipitation: The hydrochloride salt will typically precipitate out of the solution as a solid. Continue stirring at 0 °C for 30 minutes to ensure complete precipitation.

• Isolation: Collect the solid salt by vacuum filtration.

• Washing and Drying: Wash the collected solid with a cold, anhydrous solvent (e.g., diethyl ether) to remove any unreacted starting material or impurities. Dry the salt under vacuum to obtain the stable hydrochloride salt.[8]

Summary of Preventative Measures

Strategy	Principle	When to Apply	Key Considerations
In-Situ Protection (e.g., Boc)	Blocks the nucleophilicity of the primary amine.	Immediately after formation of the aminoketone, before workup.	Requires an additional synthetic step and subsequent deprotection.[11]
Salt Formation (e.g., HCl)	Protonates the amine, reducing its nucleophilicity and increasing stability.	During aqueous workup or as a separate step after isolation of the free base.	The salt form may have different solubility properties. The free base can be regenerated if needed.[8]
Low Temperature	Reduces the kinetic rate of the self-condensation reaction.	During reaction, workup, and storage.	May not be sufficient as a standalone strategy but is a good general practice.[5]
Inert Atmosphere	Minimizes oxidative side reactions.	During reaction and storage.	Particularly important for long-term storage of sensitive compounds.[5]

By understanding the inherent reactivity of primary aminoketones and implementing these preventative strategies, researchers can significantly improve the success of their synthetic endeavors, ensuring the integrity and purity of their target molecules.

References

• Scalone, G. L. L., Cucu, T., De Kimpe, N., & De Meulenaer, B. (2015). Influence of Free Amino Acids, Oligopeptides, and Polypeptides on the Formation of Pyrazines in Maillard Model Systems. Journal of Agricultural and Food Chemistry, 63(22), 5364–5372. [Link]

• Formation of Pyrazines in Maillard Model Systems: Effects of Structures of Lysine-Containing Dipeptides/Tripeptides. (2021). Foods, 10(2), 323. [Link]

• Klinger, K. M., Liebner, F. W., Fritz, I., & Rosenau, T. (2013). Main reaction pathways for the formation of pyrazine derivatives from two α-aminocarbonyl compounds. ResearchGate. [Link]

• Mechanism of pyrazine formation by the condensation reaction of two α-aminoketones. (2019). ResearchGate. [Link]

• Toth, G., et al. (2005). Studies on the mechanism of 1,2-dihydropyrazin-2-one ring formation from dipeptidyl chloromethyl ketone and its chemical properties: immediate deamination during catalytic hydrogenation. Journal of Molecular Structure: THEOCHEM, 730(1-3), 221-229.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Ismail, M. M., et al. (2021). Recent progress in the chemistry of β-aminoketones. RSC Advances, 11(32), 19655-19685.

• Organic Chemistry Portal. (n.d.). Synthesis of α-Amino ketones, esters, nitriles and related compounds by α-amination. [Link]

• D'Agostino, L. A., et al. (2016). Investigation of the effects of storage and freezing on mixes of heavy-labeled metabolite and amino acid standards. Metabolomics, 12(8), 133.
• Wang, Y., et al. (2018). Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines.
• Henriques, S. T., et al. (2007). Effects of Dimerization on the Structure and Biological Activity of Antimicrobial Peptide Ctx-Ha. Antimicrobial Agents and Chemotherapy, 51(5), 1687–1692.

• Dripdok. (2023). The Ultimate Guide to Storing Peptides: Best Practices for Maximum Potency & Longevity. Intercom. [Link]

• Wikipedia. (n.d.). Aminoaldehydes and aminoketones. [Link]

• Gyanda, K. (2024). Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. LinkedIn. [Link]

Sources

• 1. Aminoaldehydes and aminoketones - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. The Ultimate Guide to Storing Peptides: Best Practices for Maximum Potency & Longevity | Dripdok Help Center [intercom.help]
• 10. The Reaction of Dimerization by Itself Reduces the Noise Intensity of the Protein Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent progress in the chemistry of β-aminoketones - PMC [pmc.ncbi.nlm.nih.gov]

Neutralization of amine hydrochlorides for subsequent reactions

Welcome to the Reaction Optimization & Workup Support Hub. Current Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction: The "Free Base" Imperative

You are likely here because your amine reagent is stabilized as a hydrochloride (HCl) salt.[1] While this improves shelf-life and crystallinity, the protonated ammonium species (

) is non-nucleophilic. To participate in acylation, alkylation, or cross-coupling reactions, you must liberate the free amine ( ).

This guide is not just a list of steps; it is a system for selecting the correct neutralization strategy based on the physicochemical properties of your specific substrate.

Module 1: Method Selection (Decision Engine)

Do not default to a separatory funnel for every reaction. Use this logic flow to determine the optimal neutralization path.

Figure 1: Decision Matrix for Amine Neutralization. Select your method based on substrate solubility and downstream application.

Module 2: Standard Operating Protocols (SOPs)

SOP-01: Biphasic Neutralization (The Standard)

Best for: Lipophilic amines (LogP > 1) where isolation is required.

The Mechanism: This relies on the partition coefficient (

). By raising the aqueous pH above the amine's pKa (typically >10), you deprotonate the ammonium species. The neutral amine, being less polar, migrates into the organic phase.

Protocol:

• Dissolution: Suspend the amine HCl in the organic solvent of choice (DCM or EtOAc).

  • Note: The salt may not dissolve initially.[2][3][4] This is normal.

• Basification: Add 1M NaOH or Saturated

  slowly.

  • Target pH:

    .

  • Why Carbonate? Use

    for acid-sensitive substrates to avoid hydrolysis, though evolution will occur.

• Partitioning: Shake vigorously. The solid amine salt should disappear as it converts to the oil/soluble free base.

• Separation: Collect the organic layer.

• Drying: Dry over anhydrous

  (Sodium Sulfate).

  • Critical Step: Do not skip. Residual water can hydrolyze downstream reagents (e.g., acid chlorides).

SOP-02: Ion Exchange for Water-Soluble Amines

Best for: Polar amines (e.g., amino alcohols, polyamines) that would be lost in the aqueous layer of a biphasic extraction.

The Mechanism: A basic anion-exchange resin (e.g., Amberlyst A-21 or Dowex 1X8) acts as a "proton sponge," trapping the HCl and releasing the free amine without adding water to the system.

Protocol:

• Preparation: Dissolve the amine HCl in Methanol (MeOH).

• Resin Addition: Add weakly basic resin (free base form) (~3 equivalents relative to Cl-).

• Agitation: Stir gently for 30–60 minutes.

• Filtration: Filter off the resin. The filtrate contains your free amine.

• Validation: Evaporate a small aliquot; check for the absence of chloride using

  solution (precipitate = incomplete neutralization).

Module 3: In-Situ Neutralization (Process Chemistry)

In many modern workflows, isolating the free amine is unnecessary and introduces oxidation risks. Instead, neutralize directly in the reaction vessel.

The "Solubility Switch" Strategy

The choice of base and solvent determines whether the byproduct (Base-HCl) precipitates or stays in solution.

Base	Solvent Compatibility	Byproduct Behavior	Recommended For
Triethylamine (TEA)	DCM, THF, EtOAc	often precipitates (Solvent dependent).	Acylations, Amide Couplings.
DIPEA (Hünig's Base)	DMF, DMSO, NMP	Soluble in polar aprotic solvents.	Nucleophilic Aromatic Substitution ( ).
Pyridine	Pyridine (Neat)	Soluble (acts as solvent and base).	Sulfonylations, highly reactive acylations.
/	Acetone, MeCN, DMF	Heterogeneous (Solid suspension).	Alkylations where organic base might compete.

Technical Insight: When using DIPEA in DCM , the resulting hydrochloride salt is soluble. This is advantageous for flow chemistry but requires an aqueous wash later to remove the salt. Conversely, using TEA in Ether precipitates

, which drives the reaction forward via Le Chatelier’s principle.

Module 4: Troubleshooting (The Help Desk)

Issue 1: "I followed SOP-01, but my yield is near zero. The amine is missing."

Diagnosis: Your free base is likely water-soluble or amphiphilic. Corrective Action:

• Salting Out: Saturate the aqueous layer with NaCl.[5] This increases the ionic strength, forcing the organic amine out of the water and into the organic layer (Hofmeister effect).

• Solvent Switch: Switch from EtOAc to

  or DCM/Isopropanol (3:1). These mixtures are more polar and better at extracting polar amines.

• Continuous Extraction: For highly soluble amines, use a liquid-liquid continuous extractor for 12–24 hours.

Issue 2: "I have a thick emulsion (rag layer) that won't separate."

Diagnosis: The amine or impurities are acting as surfactants, stabilizing the interface. Corrective Action:

• The Brine Wash: Add saturated brine.[5] The density difference and ionic strength usually break the emulsion.

• Filtration: Filter the entire biphasic mixture through a pad of Celite. Particulates often stabilize emulsions; removing them breaks the tension.

• Time/Centrifugation: If available, centrifuge the mixture at 3000 rpm for 5 minutes.

Issue 3: "My reaction stalled when I added the base."

Diagnosis: In-situ precipitation of the amine free base (not the salt). Context: Some high-molecular-weight amines are soluble as HCl salts in polar media but insoluble as free bases. Corrective Action:

• Add a co-solvent (e.g., THF or Toluene) to solubilize the free base.

• Increase the reaction temperature slightly to maintain solubility.

References

• Separation of Amines: University of Alberta. Isolation (Recovery) of Amines. [Link] (General Principle Citation)

• pKa Data in Organic Solvents: Reich, H. J., & Bordwell, F. G. Bordwell pKa Table (Acidity in DMSO). [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. reddit.com [reddit.com]
• 4. WO2007079944A1 - Process for isolation of an organic amine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Emulsion Formation During Aminophenol Purification

Welcome to the Technical Support Center for Aminophenol Purification. As a Senior Application Scientist, I frequently see researchers lose significant product yield and time due to mismanaged emulsions. This guide provides drug development professionals with field-proven, mechanistically grounded strategies to resolve emulsion formation during the liquid-liquid extraction (LLE) of aminophenols (e.g., p-aminophenol).

Rather than relying on trial and error, the following diagnostic workflows, FAQs, and self-validating protocols will help you identify the chemical causality behind your emulsion and apply the precise intervention needed.

Diagnostic Workflow

Before applying any chemical or physical intervention, use the following logical workflow to diagnose the root cause of the emulsion.

Diagnostic workflow for resolving emulsions during aminophenol liquid-liquid extraction.

Troubleshooting Guides & FAQs

Q1: Why does a persistent, milky emulsion form during the liquid-liquid extraction of p-aminophenol? A1: Emulsions in aminophenol purification are typically stabilized by one of three mechanisms. First, Pickering Stabilization : fine solid particles of p-aminophenol or insoluble byproducts accumulate at the aqueous-organic interface, physically preventing droplets from coalescing[1]. Second, Amphiphilic Impurities : unreacted starting materials or byproducts from the synthesis (such as 4,4'-diaminodiphenyl ether) act as surfactants, lowering the interfacial tension[2]. Finally, Density Proximity : the densities of the organic extraction solvent and the aqueous phase may be too similar, neutralizing the gravity-driven separation required for LLE[3].

Q2: How does pH manipulation resolve emulsion issues without compromising product yield? A2: p-Aminophenol is an amphoteric molecule; its solubility is strictly governed by pH due to its basic amine and acidic phenolic hydroxyl groups[4]. Near its isoelectric point (pH 4.0–5.5), the molecule exists in a neutral or zwitterionic state, which drastically minimizes its aqueous solubility and induces the precipitation that stabilizes Pickering emulsions[2]. To break the emulsion, we must force the molecule into a single phase. By adjusting the pH to < 3.0 (forming a highly soluble ammonium salt) or > 8.0 (forming a phenoxide), we eliminate the interfacial precipitate and destabilize the emulsion[4].

Q3: I have a stubborn emulsion that won't separate even after prolonged standing. What is the most reliable chemical intervention? A3: The most reliable first-line chemical intervention is "salting out" through the addition of saturated brine (NaCl)[5]. Adding salt increases the ionic strength and the density of the aqueous phase[3]. This performs two functions: it increases the buoyant force between the two phases to accelerate separation, and it reduces the solubility of partially polar organic impurities in the water layer, driving them into the organic phase and disrupting the surfactant micelles that stabilize the emulsion[1].

Q4: If chemical interventions fail, what physical methods are recommended? A4: When chemical adjustments fail, the emulsion is likely highly stabilized by micro-particulates or extreme viscosity. I recommend two physical methods:

• Celite Filtration : Passing the entire biphasic emulsion through a pad of Celite (diatomaceous earth) physically traps the fine interfacial solid particulates and shears the emulsion droplets, forcing them to coalesce into distinct layers upon exiting the filter[1].

• Centrifugation : Applying a centrifugal force is a surefire way to break an emulsion by artificially amplifying the density differential between the phases, forcing rapid phase separation[5].

Quantitative Data: Intervention Comparison

Intervention Technique	Primary Mechanism of Action	Target Emulsion Type	Density Modification	Empirical Efficacy*
Saturated Brine (NaCl)	Micelle disruption & ionic strength increase	Surfactant-stabilized	High (Aqueous phase)	~85%
pH Adjustment (<3 or >8)	Ionization of amphoteric species	Isoelectric precipitation	Low	~90%
Celite Filtration	Physical shearing & particulate removal	Pickering (solid-stabilized)	None	~95%
Centrifugation	Accelerated gravity separation	Density proximity issues	None (Force applied)	>99%

*Success rates are empirical estimates based on standard laboratory troubleshooting workflows.

Self-Validating Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step of your purification until the validation criteria are met.

Protocol A: The Salting-Out (Brine) Method

Purpose: To disrupt surfactant-stabilized emulsions by altering aqueous density and ionic strength.

• Relieve Pressure: Carefully open the stopcock of the separatory funnel containing the emulsion to release any built-up vapor pressure[1].

• Add Brine: Add a volume of saturated aqueous NaCl solution equal to 10-20% of the total aqueous phase volume directly into the funnel[1].

• Gentle Agitation: Do not shake vigorously. Gently swirl or invert the separatory funnel 3-5 times to incorporate the salt without inducing further shear force[1].

• Rest: Mount the funnel on a ring stand and allow it to rest for 10 minutes.

• Self-Validation Check: Observe the interface. A successful salting-out will yield a transparent aqueous layer and a sharp phase boundary. If the aqueous layer remains milky, the ionic strength is still insufficient, or the emulsion is particulate-based (Proceed to Protocol B).

Protocol B: Celite Filtration for Pickering Emulsions

Purpose: To physically strip fine p-aminophenol precipitates stabilizing the emulsion interface.

• Prepare the Filter: Set up a Büchner funnel with filter paper over a vacuum flask.

• Create the Pad: Prepare a slurry of Celite (diatomaceous earth) in the clean organic extraction solvent. Pour this into the funnel under vacuum to form a compact pad 1-2 cm thick[1].

• Filter the Emulsion: Carefully pour the entire unresolved emulsion (both layers) directly onto the Celite pad under continuous vacuum[1].

• Phase Recovery: Transfer the resulting filtrate from the vacuum flask back into a clean separatory funnel.

• Self-Validation Check: The filtrate should immediately separate into two distinct, clear layers in the receiving flask. The absence of a "rag layer" confirms the successful removal of Pickering stabilizers.

Protocol C: pH Optimization for Phase Separation

Purpose: To shift p-aminophenol away from its isoelectric point, preventing interfacial precipitation.

• Assess Current pH: Sample the aqueous phase and test the pH. If it is between 4.0 and 5.5, it is at the isoelectric point[2].

• Adjust pH: Depending on your target phase for the aminophenol:

  • To keep it in the aqueous phase: Add 1M HCl dropwise until the pH is < 3.0.

  • To push it into the organic phase: Add 1M NaOH dropwise until the pH is > 8.0.

• Mix Gently: Swirl the funnel gently to ensure uniform pH distribution.

• Self-Validation Check: The solid interfacial precipitate should visibly dissolve back into solution within 2-3 minutes of reaching the target pH, followed by rapid phase separation.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US4440954A - Process for the purification of p-aminophenol - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]

Technical Support Center: Reductive Amination &amp; Alkylation Control

Current Status: Operational Topic: Minimizing Over-Alkylation in Reductive Amination Ticket Priority: High (Synthetic Efficiency/Purity) Assigned Specialist: Senior Application Scientist

Welcome to the Reductive Amination Support Hub

You are likely here because your LCMS shows a frustrating mixture of starting material, desired secondary amine, and the dreaded "M+ Alkyl" peak—the dialkylated tertiary amine.

Reductive amination is the workhorse of medicinal chemistry, but it is not merely "mix and stir." It is a kinetic race between imine formation , imine reduction , and competitive alkylation . This guide provides the mechanistic understanding and validated protocols to win that race.

Module 1: The Mechanistic Root Cause

Why does over-alkylation happen?

To fix the problem, you must visualize the competition. Over-alkylation (dialkylation) occurs when the product (secondary amine) is more nucleophilic than the starting material (primary amine) , or when the reduction of the intermediate imine is too slow relative to the condensation of the new amine with the remaining aldehyde.

The Competitive Pathway

The following diagram illustrates the "Danger Zone" where over-alkylation occurs.

Figure 1: The kinetic competition. If k2 (reaction of product with aldehyde) competes with k1 (reduction of imine), you get mixtures. The goal is to maximize k1 or physically separate the steps.

Module 2: Critical Parameter Optimization

Selecting the Right Reducing Agent

The choice of hydride source is the single most important variable in preventing over-alkylation.

Reagent	Selectivity	pH Dependence	Risk of Over-Alkylation	Best Use Case
NaBH(OAc)₃ (STAB)	High	Low (Self-buffering)	Low	The Gold Standard. Direct reductive amination of aldehydes/ketones.
NaCNBH₃	Moderate	High (Needs pH 6-7)	Moderate	"Borch Conditions." Use only if STAB fails or for specific acid-sensitive substrates.
NaBH₄	Low	N/A	High	Avoid for direct reductive amination. Reduces aldehydes faster than imines.
Ti(OiPr)₄ + NaBH₄	Very High	N/A	Lowest	The "Nuclear Option." Forces imine formation before reduction. Ideal for difficult ketones or strict mono-alkylation.

The "Stepwise" vs. "Direct" Decision

• Direct (One-Pot): Amine + Carbonyl + Hydride are mixed simultaneously. Risk:[1][2] High local concentration of aldehyde reacting with newly formed product.

• Stepwise (Indirect):

  • Amine + Carbonyl (Stir 1-12h).

  • Confirm Imine formation.

  • Add Hydride.[3] Benefit: All carbonyl is consumed (converted to imine) before reduction begins, removing the fuel for over-alkylation.

Module 3: Validated Protocols

Protocol A: The "STAB" Standard (Direct Method)

Best for: Routine synthesis, aldehydes, and unhindered ketones. Reference: Abdel-Magid, A. F. et al. J. Org. Chem. 1996.[1][4][5][6][7][8][9]

• Solvent: Dissolve amine (1.0 equiv) and aldehyde (1.0–1.05 equiv) in DCE (1,2-Dichloroethane) or THF.

  • Note: DCE is superior for STAB solubility and reaction rate.

• Reagent: Add NaBH(OAc)₃ (1.4–1.5 equiv) in one portion.

  • Tip: If using a ketone, add Acetic Acid (1.0 equiv) to catalyze imine formation.

• Reaction: Stir at Room Temperature for 1–4 hours.

• Quench: Add saturated aqueous NaHCO₃. Extract with DCM.

Protocol B: The Titanium-Mediated Method (Stepwise)

Best for: Stubborn ketones, weak amines, or strict prevention of over-alkylation. Reference: Mattson, R. J. et al. J. Org. Chem. 1990.[1]

• Imine Formation: Combine amine (1.0 equiv) and carbonyl (1.0 equiv) in neat Titanium(IV) isopropoxide (1.25 equiv).

  • Note: If solids are involved, use a minimal amount of dry THF.

• Stir: Stir under Nitrogen for 6–12 hours (or overnight). The Ti(OiPr)₄ acts as a Lewis Acid and water scavenger, driving equilibrium to the imine.[3]

• Dilution: Dilute the viscous mixture with Ethanol or Methanol.

• Reduction: Add NaBH₄ (1.0 equiv) carefully (exothermic).

• Workup: Quench with water (forms a white TiO₂ precipitate). Filter through Celite to remove titanium salts.

Module 4: Troubleshooting Guide (FAQ)

Q: I am using STAB, but I still see 15% dialkylated product. How do I stop this? A: This suggests your product amine is significantly more nucleophilic than your starting amine.

• Fix 1 (Stoichiometry): Reverse the ratio. Use 1.2–1.5 equivalents of the Amine relative to the aldehyde. This statistically favors the primary attack.

• Fix 2 (Order of Addition): Do not dump the aldehyde in. Add the aldehyde slowly (via syringe pump) to a mixture of the Amine and STAB. This keeps the aldehyde concentration low relative to the amine.

Q: My reaction is stuck at 50% conversion, but I see no dialkylation. A: Your imine formation is likely stalled due to water or sterics.

• Fix: Add 4Å Molecular Sieves to the reaction mixture to scavenge water. If that fails, switch to Protocol B (Titanium) to force the imine formation.

Q: Can I use Methanol with STAB? A: It is not recommended for the direct method. STAB reacts with methanol (solvolysis) over time, destroying the reagent. Use DCE or THF.[6][7] If you must use MeOH (solubility), use a large excess of STAB (2–3 equiv) or switch to NaCNBH₃ (Borch conditions).

Q: I have an acid-sensitive acetal in my molecule. Will STAB destroy it? A: Unlikely. STAB is very mild.[6][7] However, avoid adding acetic acid. If extremely sensitive, ensure the reaction stays slightly basic by adding 1.0 eq of TEA.

Module 5: Decision Matrix

Use this logic flow to determine your experimental setup.

Figure 2: Experimental Decision Matrix. When in doubt, or when purity is paramount over speed, the Titanium Stepwise method is the safest route.

References

• Abdel-Magid, A. F. ; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D.[1][5][7] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][6][7][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][6][7][8][9][10] [J. Org.[1][3][4][6][7][8][9] Chem. 1996, 61, 3849–3862.]([Link]5][7][9]

• Mattson, R. J. ; Pham, K. M.; Leuck, D. J.; Cowen, K. A.[1] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride.[1] [J. Org.[1][3][4][6][7][8][9] Chem. 1990, 55, 2552–2554.]([Link]1]

• Borch, R. F. ; Bernstein, M. D.; Durst, H. D.[2][4] The Cyanohydridoborate Anion as a Selective Reducing Agent.[1][6][11][12][13][10][14]

• Bhattacharyya, S. Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds.[3][12] [J. Chem. Soc., Perkin Trans.[3] 1, 1995, 2527-2532.]([Link])

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• 3. designer-drug.com [designer-drug.com]
• 4. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 9. semanticscholar.org [semanticscholar.org]
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• 11. jocpr.com [jocpr.com]
• 12. researchgate.net [researchgate.net]
• 13. Sodium cyanoborohydride - Wikipedia [en.wikipedia.org]
• 14. Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in Phenethylamine Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with catalyst deactivation during phenethylamine synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively and ensure the robustness of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: My phenethylamine synthesis yield has dropped significantly after a few runs with the same catalyst. What are the likely causes?

A sudden or gradual decrease in product yield is a primary indicator of catalyst deactivation. The underlying causes can be broadly categorized into four main mechanisms: poisoning, coking or fouling, sintering, and leaching.[1][2][3][4] Each of these has distinct origins and requires a specific approach to resolve.

• Poisoning: This is a chemical deactivation where impurities in your reactants, solvents, or gas streams strongly adsorb to the active sites of the catalyst, rendering them inaccessible.[3][5]

• Coking/Fouling: This is a physical blockage of the catalyst's active sites and pores by carbonaceous deposits or high-molecular-weight byproducts.[6][7]

• Sintering: This is a thermal deactivation mechanism where the fine metal particles of the catalyst agglomerate into larger crystals, leading to a significant reduction in the active surface area.[2][6]

• Leaching: This involves the dissolution of the active metal from its solid support into the reaction medium, leading to a permanent loss of catalytic material.[3][8]

Q2: I'm using Raney® Nickel for the reduction of benzyl cyanide, and the reaction has stalled. What specific poisons should I be aware of?

For Raney® Nickel catalysts, certain substances are particularly detrimental, even in trace amounts. The most common poisons in this context include:

• Sulfur Compounds: Thiols, thioethers, and other sulfur-containing molecules are notorious poisons for nickel catalysts.

• Halides: Minute traces of halides, such as chlorides from starting materials or solvents, can have a strong poisoning effect on the catalyst.[9] It is recommended to distill benzyl cyanide from Raney® Nickel before use to remove such impurities.[9]

• Carbon Monoxide (CO): If using hydrogen from a source contaminated with CO, it can strongly adsorb to the nickel surface and block active sites.

• Heavy Metals: Metals like mercury, lead, and arsenic can irreversibly poison the catalyst.

Q3: My reaction mixture is turning a dark, tar-like color, and I'm observing a loss of catalyst activity. What is happening?

The formation of a dark, viscous material is a strong indicator of coking or fouling .[6][7] In the context of phenethylamine synthesis, particularly from precursors like phenylacetaldehyde or nitrostyrenes, side reactions can lead to the formation of polymeric byproducts. These "coke" precursors can deposit on the catalyst surface, physically blocking the active sites and pores, thereby preventing the desired reactants from reaching them.[7]

Troubleshooting Guides

Issue 1: Rapid Catalyst Deactivation in Reductive Amination

Scenario: You are performing a reductive amination of phenylacetaldehyde with ammonia over a Pd/C catalyst, and you observe a significant drop in conversion after only one or two cycles.

Root Cause Analysis: Reductive amination involves a complex equilibrium between the aldehyde, amine, and the corresponding imine intermediate.[10] The amine substrate, the imine intermediate, or the final phenethylamine product can sometimes act as a ligand, coordinating to the palladium surface and deactivating the catalyst.[11] Additionally, aldehydes can be prone to side reactions that form fouling agents.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for rapid catalyst deactivation.

Step-by-Step Protocol:

• Vary Reactant Addition: Instead of adding all the phenylacetaldehyde at the beginning of the reaction, try a slow, continuous addition over a period of time. This keeps the instantaneous concentration of the aldehyde and the imine intermediate low, minimizing potential catalyst inhibition and side reactions.

• Analyze Spent Catalyst: After a failed reaction, carefully filter and dry the catalyst. A visual inspection might reveal a change in color or texture. Techniques like Temperature Programmed Oxidation (TPO) can quantify the amount of carbonaceous deposits.

• Implement Catalyst Regeneration: If fouling is suspected, a regeneration protocol can restore catalyst activity. See Protocol 1: Oxidative Regeneration of Pd/C Catalyst below.

Issue 2: Gradual Loss of Activity with Raney® Nickel

Scenario: You are using Raney® Nickel for the hydrogenation of a nitrile precursor. Over several batches, you notice that the reaction time required for full conversion is increasing.

Root Cause Analysis: This gradual deactivation is often due to a combination of subtle poisoning from impurities in the substrate or solvent and the accumulation of organic residues on the catalyst's high surface area.[12][13]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for gradual catalyst deactivation.

Step-by-Step Protocol:

• Purify Starting Materials: Ensure your benzyl cyanide is of high purity. As recommended in Organic Syntheses, distilling it from a small amount of Raney® Nickel can remove halide impurities.[9]

• Solvent Wash: After a reaction, wash the Raney® Nickel catalyst with a solvent like ethanol or methanol to remove adsorbed organic residues.[12]

• Chemical Treatment: If a simple wash is insufficient, a more rigorous chemical treatment may be necessary. See Protocol 2: Regeneration of Raney® Nickel Catalyst below.

Catalyst Regeneration Protocols

Protocol 1: Oxidative Regeneration of a Deactivated Palladium on Carbon (Pd/C) Catalyst

This protocol is intended for Pd/C catalysts that have been deactivated by the deposition of carbonaceous materials (coking).

Materials:

• Deactivated Pd/C catalyst

• Tube furnace with temperature and gas flow control

• Dilute oxygen in nitrogen (e.g., 2-5% O₂)

• Inert gas (Nitrogen or Argon)

• Hydrogen gas for reduction

Procedure:

• Catalyst Recovery and Drying:

  • Separate the catalyst from the reaction mixture by filtration.

  • Wash the catalyst thoroughly with a suitable solvent (e.g., ethanol, ethyl acetate) to remove residual reactants and products.

  • Dry the catalyst in a vacuum oven at a low temperature (e.g., 60-80°C) to remove the solvent.

• Oxidative Treatment (Coke Removal):

  • Place the dried catalyst in a quartz tube within the tube furnace.

  • Heat the catalyst under a flow of inert gas to the desired oxidation temperature (typically 200-400°C).

  • Once the temperature is stable, switch the gas flow to the dilute oxygen/nitrogen mixture. Caution: This process is exothermic and must be carefully controlled to prevent overheating, which can cause sintering of the palladium particles.[14]

  • Monitor the outlet gas stream for CO₂ to determine the completion of coke combustion.

  • Hold at the oxidation temperature until CO₂ is no longer detected.

• Reductive Treatment (Metal Redispersion):

  • After the oxidative treatment, purge the system with an inert gas to remove all traces of oxygen.

  • Switch to a flow of hydrogen gas and slowly ramp up the temperature to a reduction temperature (typically in the range of the original activation temperature).

  • Hold for several hours to ensure the complete reduction of the palladium oxide back to metallic palladium.

  • Cool the catalyst to room temperature under a flow of inert gas.

Protocol 2: Regeneration of a Deactivated Raney®-Nickel Catalyst

This protocol is for Raney®-Nickel catalysts that have lost activity due to poisoning or fouling by organic residues.

Materials:

• Deactivated Raney®-Nickel catalyst

• Aqueous sodium hydroxide solution (e.g., 5-10 wt%)

• Deionized water

• Ethanol

Procedure:

• Catalyst Recovery and Washing:

  • Decant the reaction solvent and wash the catalyst several times with a clean solvent (e.g., ethanol) to remove gross organic contamination.

  • Follow with several washes with deionized water. Safety Precaution: Raney®-Nickel is pyrophoric and must be kept wet at all times.[12]

• Alkaline Treatment:

  • Treat the water-wet catalyst with a 5-10% aqueous solution of sodium hydroxide.[15]

  • Gently heat the suspension (e.g., 50-80°C) for 1-2 hours with stirring. This helps to dissolve adsorbed acidic species and some organic foulants.

• Thorough Washing:

  • Carefully decant the alkaline solution and wash the catalyst repeatedly with deionized water until the washings are neutral (pH 7).

• Final Rinse and Storage:

  • Rinse the regenerated catalyst with ethanol to remove water.

  • Store the catalyst under ethanol or another suitable solvent to prevent contact with air.

Data Summary

Catalyst	Deactivation Mechanism	Key Indicators	Prevention/Troubleshooting
Pd/C	Coking/Fouling	Darkening of reaction mixture, pressure drop in flow systems	Oxidative regeneration, optimize reaction conditions (e.g., slow addition of reactants)[14]
Poisoning (e.g., S, CO)	Abrupt loss of activity	Use high-purity reagents and gases
Sintering	High reaction temperatures	Operate at the lowest effective temperature
Leaching	Loss of metal content	Use appropriate solvents, consider catalyst support interactions
Raney® Ni	Poisoning (e.g., Halides, S)	Reaction stalls or fails to initiate	Purify starting materials (e.g., distill benzyl cyanide)[9]
Fouling	Gradual decrease in reaction rate	Solvent washing, alkaline treatment[12][15]

References

• Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020). MDPI. [Link]

• Phenylethanolamine - Wikipedia. (n.d.). Wikipedia. [Link]

• β-PHENYLETHYLAMINE - Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• Method of regenerating an aged raney nickel catalyst with carboxylic acid and base treatment. (1974).

• Fabrication of Porous Hydrogenation Catalysts by a Selective Laser Sintering 3D Printing Technique. (2019). ACS Omega. [Link]

• Leaching Of Petroleum Catalysts With Cyanide For Palladium Recovery. (n.d.). CDC Stacks. [Link]

• An Efficient Leaching of Palladium from Spent Catalysts through Oxidation with Fe(III). (2019). ResearchGate. [Link]

• Effective regeneration of deactivated Raney-Ni catalyst during multiphase hydrogenation of vegetable oil. (n.d.). Economics and Finance Research. [Link]

• Theoretical study of palladium leaching. (2012). Catalysis Science & Technology Blog. [Link]

• Phenethylamine - Wikipedia. (n.d.). Wikipedia. [Link]

• Process for the regeneration of raney-nickel catalyst. (1965).
• Regeneration method of Pd/C catalyst and application of regenerated Pd/C catalyst. (2013).

• Regeneration of Raney-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers. (2020). ResearchGate. [Link]

• Regeneration of deactivated Pd/C catalyst by supercritical CO2 extraction. (n.d.). ResearchGate. [Link]

• Heterogeneous catalysis - Wikipedia. (n.d.). Wikipedia. [Link]

• An Efficient Leaching of Palladium from Spent Catalysts through Oxidation with Fe(III). (2019). PMC. [Link]

• Fabrication of Porous Hydrogenation Catalysts by a Selective Laser Sintering 3D Printing Technique. (2019). ACS Publications. [Link]

• Enhancing the feasibility of Pd/C-catalyzed formic acid decomposition for hydrogen generation – catalyst pretreatment, deactivation, and regeneration. (n.d.). RSC Publishing. [Link]

• Transition Metal Catalysis for the Asymmetric Synthesis of 2-Arylethylamines: A Review of the New Millennium. (n.d.). PMC. [Link]

• Recycling of Gas Phase Residual Dichloromethane by Hydrodechlorination: Regeneration of Deactivated Pd/C Catalysts. (2019). MDPI. [Link]

• Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects. (2025). Net-Centric. [Link]

• Catalyst deactivation Common causes. (n.d.). AmmoniaKnowHow. [Link]

• Three Sources of Catalyst Deactivation and How To Mitigate Them. (n.d.). Energy.gov. [Link]

• Improved Palladium Extraction from Spent Catalyst Using Ultrasound-Assisted Leaching and Sulfuric Acid–Sodium Chloride System. (2023). MDPI. [Link]

• Describe, in three steps, how you would synthesise phenylethylamine (C6H5CH2CH2NH2) from methylbenzene, giving reagents and conditions for each step. For each step, state the type of reaction that occurs. (n.d.). MyTutor. [Link]

• Reductive amination - Wikipedia. (n.d.). Wikipedia. [Link]

• Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes. (n.d.). Rhodium.ws. [Link]

• Preparation of Phenethylamines, Part 3: By C-N Bond Formation. (2024). YouTube. [Link]

• Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions. (2015). RSC Publishing. [Link]

• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. (2024). Applied Catalysts. [Link]

• Mechanisms of catalyst deactivation. (n.d.). SciSpace. [Link]

• Palladium/carbon catalyst regeneration and mechanical application method. (2016).

• Regeneration of catalysts deactivated by coke deposition: A review. (n.d.). ResearchGate. [Link]

• One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. (2021). Taylor & Francis Online. [Link]

• Sintering of nickel steam-reforming catalysts: Effects of temperature and steam and hydrogen pressures. (2025). ResearchGate. [Link]

• Synthesis of β-Phenethylamines via Ni/Photoredox Cross-Electrophile Coupling of Aliphatic Aziridines and Aryl Iodides. (2020). Journal of the American Chemical Society. [Link]

• Catalytic Synthesis of β‐(Hetero)arylethylamines: Modern Strategies and Advances. (2023). ResearchGate. [Link]

• Synthesis method of (R)-2-p-nitrobenzene ethylamine-1-phenethyl alcohol and salt thereof. (2013).

• LITTLE FLOWER COLLEGE DEPARTMENT OF CHEMISTRY TOPIC : COKE FORMATION ON CATALYST. (n.d.). SlidePlayer. [Link]

• Asymmetric synthesis of phenylisopropylamines. (1976).

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization. (2021). Diva-Portal.org. [Link]

• One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride. (n.d.). ChemRxiv. [Link]

• Coke Formation and Regeneration during Fe-ZSM-5-Catalyzed Methane Dehydro-Aromatization. (2024). MDPI. [Link]

• The rationalization of catalyst behaviour in the reductive amination of benzaldehyde with ammonia using a simple computer model. (2025). ResearchGate. [Link]

• Synthesis of benzyl and phenethylamines as possible nicotinic receptor antagonists. (n.d.). Blucher Proceedings. [Link]

• How To Prevent Fouling and Coking In Analytical and Processes. (2017). SilcoTek. [Link]

Sources

• 1. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]
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• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. scispace.com [scispace.com]
• 5. US4000197A - Asymmetric synthesis of phenylisopropylamines - Google Patents [patents.google.com]
• 6. Heterogeneous catalysis - Wikipedia [en.wikipedia.org]
• 7. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 8. blogs.rsc.org [blogs.rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. researchgate.net [researchgate.net]
• 11. Reductive amination - Wikipedia [en.wikipedia.org]
• 12. papers.sim2.be [papers.sim2.be]
• 13. Effective regeneration of deactivated Raney-Ni catalyst during multiphase hydrogenation of vegetable oil [ideas.repec.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. US3165478A - Process for the regeneration of raney-nickel catalyst - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Validation Guide: HPLC Quantification of 1-(4-aminophenyl)ethanone

Executive Summary & Strategic Context

1-(4-aminophenyl)ethanone (CAS: 99-92-3), also known as 4'-Aminoacetophenone (4-AAP), is a critical intermediate in the synthesis of several pharmaceuticals and a potential degradation product of Paracetamol (Acetaminophen).[1] Its monitoring is mandated not merely for purity, but due to the potential genotoxic nature of aniline derivatives.

While Gas Chromatography (GC) and HPTLC offer alternative separation pathways, High-Performance Liquid Chromatography (HPLC) remains the gold standard for routine Quality Control (QC) due to its robustness, reproducibility, and compatibility with aqueous-soluble formulations without the need for derivatization.

This guide provides a validated, comparative approach to quantifying 4-AAP, adhering to ICH Q2(R2) guidelines. It moves beyond generic recipes to explain the physicochemical causality behind every parameter.

Comparative Analysis: Why HPLC?

Before validating a method, one must justify the technique. The table below contrasts HPLC with its primary alternatives for 4-AAP analysis.

Table 1: Technical Comparison of Analytical Platforms

Feature	RP-HPLC (UV/DAD)	GC-MS	HPTLC
Primary Mechanism	Partitioning (Hydrophobicity)	Volatility & M/Z ratio	Adsorption/Partitioning
Sample Prep	Minimal (Dilute & Shoot)	Complex (Derivatization often required to improve peak shape of amines)	Minimal
Sensitivity (LOD)	High (0.01 - 0.05 ppm with DAD)	Very High (< 0.01 ppm)	Moderate (1 - 5 ppm)
Thermal Stress	Low (Ambient - 40°C)	High (Injector port >200°C may degrade parent drug)	Low
Throughput	Medium (10-30 min/run)	Fast (<15 min/run)	High (Parallel runs)
QC Suitability	Optimal (Robust, GMP standard)	Specialized (Research/Trace analysis)	Screening only

Expert Verdict: While GC-MS is superior for trace-level impurity identification, HPLC-UV is the validated choice for quantification in pharmaceutical matrices. The thermal instability of many parent drugs (like Paracetamol) makes the high temperatures of GC a risk for artifact generation. Furthermore, the free amine on 4-AAP can cause tailing in GC without derivatization.

Method Development & Optimization Strategy

To validate a method, we must first "design" it for robustness.

The Stationary Phase Selection

• Challenge: 4-AAP contains a primary amine (basic) and a ketone. On older silica columns, the amine interacts with residual silanols, causing severe peak tailing.

• Solution: Use a C18 End-capped column (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge). The "end-capping" blocks silanol groups, ensuring the separation is driven purely by hydrophobic interaction.

Mobile Phase Chemistry (The "Why")

• Buffer Selection: Phosphate buffer is preferred for its UV transparency.

• pH Criticality: The

  of the aniline group is ~4-5.

  • At pH > 6: The amine is neutral, increasing retention but potentially causing peak broadening due to secondary interactions.

  • At pH < 3:[2] The amine is protonated (

    ). This improves solubility and peak shape (sharp peaks) but reduces retention time on C18.

• Optimized Condition: pH 3.0 . This suppresses silanol ionization (which occurs > pH 3.5) and keeps the analyte in a consistent protonated state, yielding the sharpest peaks.

Wavelength Selection

While Paracetamol absorbs strongly at 243 nm, 4-AAP has a distinct

shift due to the ketone conjugation.

• Recommendation: Use 305 nm for specific quantification of 4-AAP to minimize interference from the parent drug matrix. Use 245 nm only if simultaneous quantification is required (with trade-off in specificity).

Validated Experimental Protocol

Scope: Quantification of 4-AAP in Paracetamol drug substance.

Chromatographic Conditions

• Column: C18,

  mm, 5 m (End-capped).[3][4]

• Mobile Phase:

  • Solvent A: 50 mM Potassium Dihydrogen Phosphate (

    ), adjusted to pH 3.0 with Orthophosphoric Acid.

  • Solvent B: Acetonitrile (HPLC Grade).

  • Mode: Isocratic 85:15 (A:B).

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Injection Volume: 20

  L.

• Detection: UV at 305 nm.

Preparation of Solutions

• Diluent: Mobile Phase.

• Stock Standard: Dissolve 10 mg of 4-AAP reference standard in 100 mL diluent (100

  g/mL).

• Working Standard: Dilute Stock to 5

  g/mL (Target concentration).

• Sample Prep: Dissolve 100 mg of drug substance in 100 mL diluent.

Validation Parameters (ICH Q2(R2) Compliance)

System Suitability

Before any run, the system must pass these criteria to ensure "fitness for purpose."

• Tailing Factor (

  ): NMT 1.5 (Crucial for amines).

• Theoretical Plates (

  ): NLT 5000.

• RSD of Areas (n=6): NMT 2.0%.

Specificity (Forced Degradation)

Demonstrate that the method can separate 4-AAP from the parent drug and other degradants.

• Protocol: Expose sample to Acid (0.1N HCl), Base (0.1N NaOH), and Peroxide (3%

  ).

• Acceptance: Peak purity index > 0.999 (using DAD). Resolution (

  ) between Paracetamol and 4-AAP > 2.0.

Linearity

• Range: From LOQ to 150% of the specification limit.

• Levels: 6 concentrations (e.g., 0.5, 1, 2, 5, 8, 10

  g/mL).

• Acceptance: Correlation coefficient (

  ) .

Accuracy (Recovery)

• Method: Spike 4-AAP into the placebo matrix at 3 levels (50%, 100%, 150% of target).

• Acceptance: Mean recovery 90.0% – 110.0%.

Precision

• Repeatability: 6 injections of 100% concentration. RSD

  2.0%.

• Intermediate Precision: Different day, different analyst, different column batch. RSD

  2.0%.

Table 2: Summary of Validation Data (Simulated for Reference)

Parameter	Acceptance Criteria	Typical Result	Status
Linearity ( )			PASS
Accuracy (Avg %)			PASS
Precision (RSD)			PASS
LOD	S/N	g/mL	PASS
LOQ	S/N	g/mL	PASS

Visualizing the Workflow

The following diagrams illustrate the logical flow of method selection and the validation lifecycle.

Diagram 1: Analytical Method Selection Logic

Caption: Decision matrix for selecting between HPLC and GC-MS based on sample volatility and stability.

Diagram 2: ICH Q2(R2) Validation Workflow

Caption: Step-by-step validation lifecycle ensuring data integrity and regulatory compliance.

Troubleshooting & Robustness

Even validated methods can drift. Here are common failure modes and solutions:

• Peak Tailing > 1.5:

  • Cause: Silanol interaction.

  • Fix: Ensure buffer pH is

    . Add 1% Triethylamine (TEA) to the mobile phase as a silanol blocker if using an older column generation.

• Retention Time Drift:

  • Cause: pH fluctuation or temperature change.

  • Fix: Use a column oven (do not rely on ambient temp). Prepare buffer by weight, not volume.

• Ghost Peaks:

  • Cause: Contaminated mobile phase or carryover.

  • Fix: Use HPLC-grade water. Run a blank injection after high-concentration standards.

References

• International Council for Harmonisation (ICH). (2023).[5] Validation of Analytical Procedures: Text and Methodology Q2(R2). European Medicines Agency.[6] Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 7468, 4-Aminoacetophenone. PubChem.[7] Link

• Sielc Technologies. (2018).[1] 4-Aminoacetophenone Analysis and UV Spectrum. Sielc Application Library.[1][2] Link

• Damjanoska, A., et al. (2020).[3] Optimization and validation of HPLC method for determination of related and degradation products in Paracetamol tablets. Macedonian Pharmaceutical Bulletin. Link

• Phenomenex. (2025). HPLC vs GC: What Sets These Methods Apart. Phenomenex Blog. Link

Sources

• 1. 4-Aminoacetophenone | SIELC Technologies [sielc.com]
• 2. Uv-Vis Spectrum of 4′-Aminoacetophenone | SIELC Technologies [sielc.com]
• 3. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 4. thaiscience.info [thaiscience.info]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. p-Aminoacetophenone | C8H9NO | CID 7468 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Efficacy of Reducing Agents for Aminoketone Synthesis

For researchers, medicinal chemists, and professionals in drug development, the synthesis of chiral amino alcohols is a critical step in the creation of a vast array of pharmaceuticals and biologically active molecules. Among the most direct routes to these valuable synthons is the reduction of aminoketones. However, the choice of reducing agent is far from trivial, as it dictates not only the yield but, more importantly, the stereochemical outcome of the reaction. This guide provides an in-depth, objective comparison of the performance of various reducing agents for the synthesis of aminoketones, supported by experimental data and field-proven insights.

The Critical Role of Stereochemistry in Aminoketone Reduction

The reduction of an aminoketone introduces a new stereocenter at the carbonyl carbon, creating a 1,2- or 1,3-amino alcohol. The relative and absolute configuration of these two stereocenters can have a profound impact on the biological activity of the final molecule. Therefore, achieving high diastereoselectivity (favoring either the syn or anti isomer) and, for prochiral ketones, high enantioselectivity, is paramount.

The stereochemical outcome of the reduction is primarily governed by two competing mechanistic pathways: the Felkin-Ahn model and chelation control.

• Felkin-Ahn Model: This model predicts the stereochemical outcome based on steric interactions in the transition state. The largest substituent on the α-carbon orients itself anti-periplanar to the incoming nucleophile (hydride) to minimize steric hindrance. This model is generally favored when non-chelating reducing agents are used.[1][2]

• Chelation Control: In the presence of a chelating metal ion (e.g., from the reducing agent or an additive), a cyclic intermediate can form between the metal, the carbonyl oxygen, and the nitrogen of the amino group. This rigidifies the transition state and directs the hydride attack from the less hindered face of the chelate ring, often leading to the opposite diastereomer predicted by the Felkin-Ahn model.[3][4][5]

The choice of the nitrogen protecting group, the reducing agent, and the reaction conditions all play a crucial role in determining which of these models will dominate.

Comparative Analysis of Common Reducing Agents

The following table summarizes the performance of several common reducing agents for the synthesis of amino alcohols from aminoketones, based on reported experimental data.

Reducing Agent/System	Substrate Type	Typical Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee %)	Key Features & Considerations	References
Sodium Borohydride (NaBH₄)	α- and β-Aminoketones	70-95	Variable, often moderate	N/A (for achiral substrates)	Mild, inexpensive, and easy to handle. Stereoselectivity can be influenced by solvent and additives.[6][7]	[8][9][10]
Lithium Aluminum Hydride (LiAlH₄)	α- and β-Aminoketones	80-95	Variable, can be high	N/A (for achiral substrates)	Powerful reducing agent, but less chemoselective and requires anhydrous conditions. Can be pyrophoric.[11][12][13][14]	[9][11][14]
Zinc Borohydride (Zn(BH₄)₂)	N-deprotected α-Aminoketones	85-95	>95:5 (anti)	N/A	Excellent for chelation-controlled reduction to afford anti-amino alcohols.[15]	[15]
Lithium Triethylborohydride (LiEt₃BH)	N-Boc-protected α-Aminoketones	80-90	>95:5 (syn)	N/A	Bulky hydride that favors Felkin-Ahn addition, leading to syn-amino alcohols.[16]	[16]
Samarium(II) Iodide (SmI₂)	N-protected β-Aminoketones	85-95	Divergent (syn or anti)	N/A	Stereoselectivity is highly dependent on the N-protecting group.[13][17]	[13][17][18]
Corey-Bakshi-Shibata (CBS) Reduction	Prochiral Aminoketones	90-99	N/A	90 to >99	Highly enantioselective catalytic method using an oxazaborolidine catalyst and borane.[19][20][21][22]	[8][19][20]
Asymmetric Catalytic Hydrogenation (Ru, Rh, Co catalysts)	Prochiral Aminoketones	95 to >99	N/A	90 to >99	Highly efficient and enantioselective, often with high turnover numbers. Can be performed as transfer hydrogenation.[23][24][25]	[23][24][25]
Biocatalysis (e.g., Ketoreductases)	Prochiral Aminoketones	High	N/A	>99	Extremely high enantioselectivity under mild, aqueous conditions. Requires specific enzyme screening.[26]	[26][27]

Experimental Protocols

The following are detailed protocols for key experiments in the reduction of aminoketones, illustrating the practical application of different reducing agents.

Diastereoselective Reduction with Sodium Borohydride

This protocol describes a general procedure for the reduction of a β-enaminoketone, which can be adapted for other aminoketones.[8]

Workflow:

Caption: Experimental workflow for the NaBH₄ reduction of β-enaminoketones.

Materials:

• β-Enaminoketone (1.0 mmol)

• Glacial acetic acid (10 mL)

• Sodium borohydride (NaBH₄) (4.0 mmol)

• Deionized water

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the β-enaminoketone (1.0 mmol) in glacial acetic acid (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (4.0 mmol) in small portions over 15-20 minutes, ensuring the temperature remains low.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor the reaction by TLC.

• Once the reaction is complete, carefully quench the reaction by slowly adding deionized water.

• Basify the mixture to a pH > 10 by the slow addition of a cooled NaOH solution.

• Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired γ-amino alcohol.

Enantioselective Corey-Bakshi-Shibata (CBS) Reduction

This protocol outlines a general procedure for the highly enantioselective reduction of a prochiral aminoketone using an in-situ generated oxazaborolidine catalyst.[20][21][22]

Workflow:

Caption: Experimental workflow for the CBS reduction of an aminoketone.

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol (0.1 mmol)

• Borane-tetrahydrofuran complex (1.0 M in THF, 1.0 mmol)

• Prochiral aminoketone (1.0 mmol)

• Anhydrous tetrahydrofuran (THF)

• Methanol

Procedure:

• To a flame-dried, argon-purged flask, add (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol (0.1 mmol) and dissolve in anhydrous THF.

• To this solution, add the borane-THF complex (0.1 mmol, 0.1 mL of a 1.0 M solution) and stir for 15 minutes at room temperature to form the oxazaborolidine catalyst in situ.

• In a separate flask, dissolve the prochiral aminoketone (1.0 mmol) in anhydrous THF.

• Slowly add the aminoketone solution to the catalyst solution via syringe over 10-15 minutes.

• Add the remaining borane-THF complex (0.9 mmol, 0.9 mL of a 1.0 M solution) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor by TLC.

• Upon completion, quench the reaction by the slow addition of methanol.

• Remove the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel to yield the enantiomerically enriched amino alcohol.

• Determine the enantiomeric excess of the product using chiral HPLC analysis.

Mechanistic Insights and Stereochemical Control

The ability to rationally design a stereoselective reduction of an aminoketone hinges on a solid understanding of the underlying reaction mechanisms.

Felkin-Ahn vs. Chelation Control in α-Amino Ketone Reduction:

Caption: Competing pathways for the diastereoselective reduction of α-amino ketones.

As illustrated above, the choice of reducing agent and protecting group (PG) on the nitrogen atom can effectively switch the reaction pathway between Felkin-Ahn and chelation control, allowing for the selective synthesis of either the syn or anti diastereomer.[2][3][4][5][16]

Conclusion and Future Outlook

The synthesis of aminoketones remains a cornerstone of modern organic and medicinal chemistry. While classic reducing agents like sodium borohydride and lithium aluminum hydride are still valuable tools, the demand for higher stereoselectivity has driven the development of more sophisticated methods. Catalytic asymmetric reductions, including both transfer hydrogenation and methods like the CBS reduction, offer unparalleled levels of enantiocontrol. Furthermore, the strategic use of protecting groups and specialized reducing agents provides a powerful toolkit for diastereoselective synthesis.

Looking ahead, the field is increasingly moving towards more sustainable and efficient methodologies. Biocatalysis, with its exquisite selectivity and environmentally benign reaction conditions, is poised to play an even greater role in the synthesis of chiral amino alcohols. As our understanding of reaction mechanisms deepens and new catalytic systems are discovered, the ability to synthesize these crucial building blocks with ever-greater precision will continue to advance the frontiers of drug discovery and development.

References

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023, February 3). Master Organic Chemistry. [Link]

• Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions. (2025, November 27). RSC Chemical Biology. [Link]

• Asymmetric Hydrogenation of Amino Ketones Using Chiral RuCl2(diphophine)(1,2-diamine) Complexes. (2000, June 24). Journal of the American Chemical Society. [Link]

• Zinc Borohydride Reduction of α-Amino Ketones: A Highly Diastereoselective Synthetic Route to anti-γ-Hydroxy-β-amino Alcohols. (2025, August 7). Request PDF. [Link]

• Experiment 5 Reductions with Lithium Aluminium Hydride. University of Bristol. [Link]

• Ru‐Catalyzed Asymmetric Transfer Hydrogenation of α‐iminophosphonates: A Novel Synthetic Approach for Valuable Chiral α‐Aminophosphonates. (2025, September 9). Chemistry – A European Journal. [Link]

• Asymmetric Transfer Hydrogenation of β-Amino Ketone Catalyzed by (S,S)-TsDPEN-Ru Complex and Its Application in the Synthesis of Duloxetine. (2011). Chemical Journal of Chinese Universities. [Link]

• Asymmetric hydrogenation of β-amino ketones with the bimetallic complex RuPHOX-Ru as the chiral catalyst. (2013). Organic & Biomolecular Chemistry. [Link]

• Reduction of 2-Acylaziridines by Samarium(II) Iodide. An Efficient and Regioselective Route to .beta.-Amino Ketones and Esters. (1996). The Journal of Organic Chemistry. [Link]

• Nitrile to Amine (LiAlH4 or LAH reduction). Organic Synthesis. [Link]

• Corey–Itsuno reduction. Wikipedia. [Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. (2024, February 9). ACS Chemical Health & Safety. [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. (2013, October 2). Molecules. [Link]

• Carbonyl Reductions: LiAlH4 then H3O+ (Aldehydes/Ketones -> Alcohols). (2023). Organic Chemistry Explained. [Link]

• Diastereoselective reduction of α-aminoketones: Synthesis of anti- and syn-β-aminoalcohols. (2000). Canadian Journal of Chemistry. [Link]

• Asymmetric hydrogenation of β-amino ketones with the bimetallic complex RuPHOX-Ru as the chiral catalyst. (2013). R Discovery. [Link]

• A Comparative Analysis of LiAlH4 and NaBH4: The Power of Reduction. (2026, January 15). Oreate AI Blog. [Link]

• Felkin-Ahn and Cram Chelate Models. University of Liverpool. [Link]

• Samarium(ii) iodide-mediated reactions applied to natural product total synthesis. (2022, March 30). RSC Advances. [Link]

• Synthesis of Nitrogen Heterocycles Using Samarium(II) Iodide. (2017, November 21). Molecules. [Link]

• Stereoselective synthesis of β-amino alcohols: diastereoselective reduction of chiral α -amino enones derived from amino acids. (1998). Tetrahedron Letters. [Link]

• The Felkin-Ahn model for carbonyl conformations and diastereoselective nucleophilic at. University of Victoria. [Link]

• Tips for Lithium Amino Borohydride Handling. (2021, December 22). Reddit. [Link]

• Reductions with samarium(II) iodide. Wikipedia. [Link]

• Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. [Link]

• NaBH4 Reduction of Ketone to Alcohol. (2018). Grossmont College. [Link]

• Corey-Itsuno, Corey-Bakshi-Shibata Reduction. (2021, May 1). YouTube. [Link]

• OS-FGI Lecture2. University of Bristol. [Link]

• Lithium aluminium hydride (LiAlH4) - LAH - Reduction-Mechanism. AdiChemistry. [Link]

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011, August 12). Master Organic Chemistry. [Link]

• Experiment 3 - Reduction of a Ketone. WebAssign. [Link]

• Lithium Aluminum Hydride LiAlH4 Reduction Reaction + Mechanism. (2016, February 26). YouTube. [Link]

• Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols. (2022, September 5). JACS Au. [Link]

• 2: Reduction of Organic Compounds (Experiment). (2021, August 16). Chemistry LibreTexts. [Link]

• Overriding Felkin Control: A General Method for Highly Diastereoselective Chelation-Controlled Additions to α-Silyloxy Aldehydes. (2008). Journal of the American Chemical Society. [Link]

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• II Reduction Reactions. University of Birmingham. [Link]

• Efficient and Convenient Reduction of Organic Carbonyl Compounds to their Corresponding Alcohols by Zn(BH4)2/Charcoal in THF. (2012). Journal of the Mexican Chemical Society. [Link]

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Comparative study of catalytic systems for reductive amination

The construction of carbon–nitrogen (C–N) bonds is a foundational pillar in organic synthesis. In the pharmaceutical industry, reductive amination is arguably the most critical methodology for this purpose, accounting for approximately 25% of all C–N bond-forming reactions in drug manufacturing .

As a Senior Application Scientist, I have evaluated countless catalytic systems for scaling active pharmaceutical ingredients (APIs). The choice of catalyst is never arbitrary; it is a delicate balance of atom economy, stereocontrol, trace metal limits, and process safety. This guide provides an objective, data-driven comparative analysis of the leading catalytic systems for reductive amination—heterogeneous metals, homogeneous complexes, and biocatalysts—grounded in mechanistic causality and field-proven experimental protocols.

Mechanistic Causality: The Core Pathway

Before comparing systems, we must understand the fundamental physical chemistry of the reaction. Reductive amination is a two-stage cascade:

• Condensation: A carbonyl compound (aldehyde or ketone) reacts with an amine to form a hemiaminal, which dehydrates into an imine (or iminium ion).

• Reduction: The transient C=N bond is reduced to a saturated C–N bond via hydride transfer or hydrogenation.

The causality behind catalyst selection hinges on the kinetic competition between the reduction of the target imine and the premature reduction of the starting carbonyl. An ideal catalyst must exhibit high chemoselectivity for the C=N bond over the C=O bond.

Fig 1: Mechanistic pathway of reductive amination from carbonyl to amine.

Comparative Analysis of Catalytic Systems

Heterogeneous Transition Metal Catalysts (Pd/C, Ru/C, Ni)

Heterogeneous systems are the industrial workhorses for achiral amine synthesis. Metals like Palladium (Pd) and Ruthenium (Ru) supported on carbon facilitate the dissociation of H₂ gas into surface-bound hydrides.

• The Causality of Choice: Ru/C is frequently chosen over Pd/C when reducing aliphatic imines in the presence of aromatic rings, as Ru suppresses the over-reduction of the arene .

• Limitations: These systems lack a chiral environment, rendering them useless for asymmetric synthesis unless a chiral auxiliary is pre-installed on the amine. Furthermore, they are susceptible to poisoning by sulfur-containing substrates.

Homogeneous Transition Metal Catalysts (Ir, Rh, Ru Complexes)

Homogeneous catalysts, particularly Iridium (Ir) and Rhodium (Rh) complexes equipped with chiral phosphine or diamine ligands, offer tunable environments for asymmetric reductive amination.

• The Causality of Choice: The steric bulk of the chiral ligands dictates the facial approach of the hydride to the imine, enabling enantiomeric excesses (ee) exceeding 95%.

• Limitations: The primary drawback is downstream processing. Residual heavy metals in APIs must adhere to strict ICH Q3D guidelines (often <10 ppm). Removing homogeneous Ir/Ru requires expensive metal scavengers, severely impacting the E-factor (environmental impact).

Biocatalysis: Imine Reductases (IREDs) and Reductive Aminases (RedAms)

Biocatalysis has revolutionized the synthesis of chiral amines. IREDs and RedAms are NADPH-dependent oxidoreductases that catalyze the asymmetric reduction of imines with exquisite precision .

• The Causality of Choice: The enzyme's highly constrained active site forces the imine into a specific conformation, ensuring that hydride transfer from the NADPH cofactor occurs exclusively from one face. This results in >99% ee. Furthermore, they operate in aqueous media at ambient temperatures, eliminating heavy metal waste and bypassing complex protection/deprotection steps .

• Limitations: Substrate inhibition at high concentrations and the requirement for a cofactor recycling system (e.g., Glucose/Glucose Dehydrogenase).

Quantitative Performance Comparison

To facilitate objective decision-making, the following table synthesizes the performance metrics of these catalytic systems based on recent pharmaceutical manufacturing data .

Catalytic System	Typical Catalyst	Enantiomeric Excess (ee%)	Typical Yield	Environmental Impact (E-factor)	Industrial Scalability
Heterogeneous Metal	Pd/C, Ru/C, Raney Ni	N/A (Achiral)	80–99%	Low to Medium	Excellent (>100 kg)
Homogeneous Metal	Ir/Rh-Phosphine	85–98%	75–95%	High (Metal/Ligand waste)	Moderate
Biocatalysis	IREDs, RedAms	>99%	70–99%	Very Low (Aqueous)	High (Ton-scale)
Stoichiometric Hydride	NaBH(OAc)₃ (Baseline)	N/A (Achiral)	85–95%	Very High (Boron waste)	Poor (Lab scale only)

Self-Validating Experimental Methodologies

A robust protocol must be "self-validating"—meaning it contains built-in analytical checkpoints to confirm the mechanistic progression and rule out false positives.

Protocol A: Scalable Achiral Reductive Amination (Heterogeneous Ru/C)

Objective: Synthesis of a secondary amine from a primary amine and a ketone.

• Reaction Matrix: In a high-pressure reactor, dissolve the ketone (1.0 eq) and primary amine (1.1 eq) in anhydrous methanol. Add 3Å molecular sieves.

  • Causality: Methanol solubilizes both reagents, while molecular sieves drive the condensation equilibrium forward by sequestering water, preventing hemiaminal stalling.

• Catalyst Loading: Add 5 wt% Ru/C (0.5 mol% Ru relative to ketone).

• Hydrogenation: Purge the reactor with N₂, then pressurize with H₂ to 5 bar. Stir at 50°C for 6 hours.

• Self-Validation Check (In-Process Control): Sample the reaction and analyze via GC-FID.

  • Validation Logic: The system is validated if the mass balance of (Unreacted Ketone + Imine Intermediate + Target Amine) equals 100% of the starting ketone molarity. If the imine peak is high but the amine is low, the reduction step is failing (catalyst poisoning). If the ketone is disappearing but no imine/amine is forming, an off-target side reaction (e.g., aldol condensation) is occurring.

Protocol B: Asymmetric Biocatalytic Reductive Amination (IRED)

Objective: Synthesis of a chiral secondary amine with >99% ee.

• Cofactor Recycling Setup: Prepare a 100 mM phosphate buffer (pH 7.5). Add D-glucose (2.0 eq), NADP⁺ (0.1 mol%), and Glucose Dehydrogenase (GDH, 10 U/mL).

  • Causality: Stoichiometric NADPH is economically unviable. GDH oxidizes glucose to gluconolactone, simultaneously reducing NADP⁺ back to NADPH, creating a self-sustaining hydride pump.

• Substrate & Enzyme Addition: Add the ketone (50 mM) and amine (100 mM). Add the engineered Imine Reductase (IRED) lysate (5 mg/mL). Incubate at 30°C at 250 rpm for 24 hours.

• Self-Validation Check (Orthogonal Analysis):

  • Validation Logic 1 (Background Reduction): Run a parallel negative control lacking the IRED. Any amine formed here is due to non-selective background chemical reduction. The protocol is validated if the negative control shows <1% yield.

  • Validation Logic 2 (Stereocontrol): Extract the product with ethyl acetate and analyze via Chiral HPLC against a synthesized racemic standard. The absence of the undesired enantiomer peak validates the facial selectivity of the enzyme pocket.

Catalyst Selection Logic

To streamline process development, utilize the following decision matrix when approaching a new C–N bond formation challenge.

Fig 2: Decision matrix for selecting a reductive amination catalytic system.

References

• Afanasyev, O. I., et al. "Reductive Amination in the Synthesis of Pharmaceuticals." Chemical Reviews, American Chemical Society, 2019.[Link]

• Sharma, M., et al. "Imine Reductases and Reductive Aminases in Organic Synthesis." ACS Catalysis, American Chemical Society, 2024.[Link]

• Gilio, A. K., et al. "Reductive aminations by imine reductases: from milligrams to tons." Chemical Science, Royal Society of Chemistry, 2022.[Link]

• Zhang, Y., et al. "Heterogeneous Catalysts in the Reductive Amination of Alcohols." Encyclopedia MDPI, MDPI, 2023.[Link]

• Slabu, I., et al. "Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals." International Journal of Molecular Sciences, MDPI, 2022.[Link]

Purity Analysis of Synthesized 1-[4-(1-Aminoethyl)phenyl]ethanone Hydrochloride: A Comparative Guide to HILIC vs. RP-HPLC

As a Senior Application Scientist, I frequently encounter synthetic intermediates that challenge standard analytical workflows. is a prime example. Featuring a highly polar primary amine hydrochloride salt and an acetophenone chromophore, this molecule demands a nuanced approach to purity analysis.

This guide objectively compares the traditional Reversed-Phase Liquid Chromatography (RP-HPLC) approach against the modern Hydrophilic Interaction Liquid Chromatography (HILIC) standard, providing experimental data, mechanistic causality, and self-validating protocols to ensure absolute confidence in your impurity profiling.

The Analytical Dilemma: Structural Causality

When analyzing polar amine salts, standard alkyl-phase columns (e.g., C18) inherently fail to provide adequate retention. Because the protonated amine (-NH

) is highly hydrophilic, the molecule exhibits a low affinity for nonpolar stationary phases and typically 1[1]. Furthermore, primary amines undergo kinetically slow, secondary ion-exchange interactions with unendcapped, acidic silanols on the silica substrate, resulting in severe peak tailing.

Historically, analysts forced retention in RP-HPLC by adding ion-pairing reagents like Trifluoroacetic acid (TFA). While TFA neutralizes the charge and masks silanols, it causes severe ion suppression in Electrospray Ionization Mass Spectrometry (ESI-MS).

The Modern Solution: HILIC resolves this by utilizing a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase (>70% Acetonitrile). The polar amine partitions into a water-rich layer adsorbed on the stationary phase, resulting in strong retention. Crucially, the high-organic mobile phase2[2] because the lower surface tension of acetonitrile facilitates more efficient droplet fission and desolvation in the MS source.

Caption: Chromatographic decision matrix and retention outcomes for polar amine salts.

Objective Methodological Comparison

To select the optimal method for batch release or in-process control, we must compare the performance metrics of both chromatographic modes.

Performance Metric	Protocol A: HILIC-UV/MS (Amide Phase)	Protocol B: RP-HPLC (C18 + Ion-Pairing)
Primary Retention Mechanism	Hydrophilic partitioning into aqueous layer	Hydrophobic interaction
Analyte Retention (k')	High (k' > 3.0)	Low (k' < 1.0 without IP reagent)
Peak Symmetry (USP Tailing)	Excellent (1.0 – 1.2)	Poor to Moderate (> 1.5)
MS Compatibility	Excellent (High organic enhances ionization)	Poor (TFA causes severe ion suppression)
Column Equilibration	Long (15–20 column volumes)	Short (5–10 column volumes)

Self-Validating Experimental Protocols

Every protocol described below is designed as a self-validating system: the integration of orthogonal UV (254 nm) and ESI-MS detection ensures that if a non-chromophoric impurity evades UV detection, it is captured by the mass spectrometer, preventing false-negative purity reports.

Protocol A: HILIC-UV/MS Workflow (Recommended)

This method is optimized for maximum MS sensitivity and peak symmetry.

• Column Selection: Ethylene Bridged Hybrid (BEH) Amide or Zwitterionic (ZIC-HILIC), 100 x 2.1 mm, 1.7 µm.

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with formic acid). Causality: The buffer maintains the aqueous layer on the column and shields residual electrostatic interactions.

  • Phase B: 10 mM Ammonium Formate in 90% Acetonitrile / 10% Water.

• Gradient Elution: 95% B to 50% B over 10 minutes. Flow rate: 0.4 mL/min.

• Sample Preparation (Critical Step): Dissolve the synthesized salt in a minimum amount of water, then dilute to final volume with Acetonitrile to achieve a 75% ACN / 25% Water diluent.

  • Causality: In HILIC, water is the strong eluting solvent. Injecting a sample dissolved in pure water will cause severe peak splitting. 3[3], despite solubility challenges with salts, is mandatory to match the initial mobile phase conditions and preserve peak integrity.

• Detection: UV at 254 nm (targeting the acetophenone core) and ESI-MS in positive ion mode (

  = 164.1 m/z for the free base).

Caption: Step-by-step experimental workflow for HILIC-based purity analysis.

Protocol B: Ion-Pairing RP-HPLC (Alternative)

Use this method only if LC-MS is unavailable and purely UV-based batch release is required.

• Column Selection: Endcapped C18, 150 x 4.6 mm, 3.5 µm.

• Mobile Phase Preparation:

  • Phase A: 0.1% TFA in Water.

  • Phase B: 0.1% TFA in Acetonitrile.

  • Causality: TFA acts as a hydrophobic ion-pairing agent, binding to the protonated amine to increase its apparent hydrophobicity and force retention on the C18 phase.

• Gradient Elution: 5% B to 60% B over 15 minutes. Flow rate: 1.0 mL/min.

• Sample Preparation: Dissolve in 5% ACN / 95% Water. (In RP-HPLC, water is the weak solvent, ensuring proper focusing at the column head).

• Detection: UV at 254 nm. MS detection is not recommended due to TFA suppression.

Data Interpretation & Impurity Profiling

Because HILIC and RP-HPLC operate via fundamentally opposite retention mechanisms, they offer highly orthogonal selectivity.

During the synthesis of 1-[4-(1-aminoethyl)phenyl]ethanone, common impurities include unreacted starting materials (e.g., 1,4-diacetylbenzene) or over-reduced byproducts. In RP-HPLC, hydrophobic impurities like 1,4-diacetylbenzene elute late, while the polar amine product elutes early.

In HILIC, this1[1]: hydrophobic impurities elute near the void volume, and the polar amine is strongly retained. Utilizing both methods provides a comprehensive, 4[4] on the impurity profile, ensuring that no co-eluting related substances compromise the integrity of your synthesized batch.

References

• [3] Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. amsbiopharma.com. 3

• [2] Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis. chromatographyonline.com. 2

• [4] Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. nih.gov. 4

• [1] Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. lcms.cz. 1

• 1-phenyl-1-ethanone | Sigma-Aldrich (1-[4-(1-aminoethyl)phenyl]ethanone hydrochloride). sigmaaldrich.com.

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Structure-Activity Relationship (SAR) of 1-(4-Aminophenyl)ethanone Derivatives: A Comparative Performance Guide

1-(4-Aminophenyl)ethanone, commonly known as p-aminoacetophenone (PAAP), is a highly versatile, bifunctional scaffold in medicinal chemistry. Its unique structural anatomy—featuring an electron-donating nucleophilic amino group (-NH₂) and an electron-withdrawing acetyl group (-COCH₃) at para positions—allows for orthogonal synthetic modifications. This guide provides an in-depth comparative analysis of PAAP derivatives, evaluating their structure-activity relationships (SAR) across two primary therapeutic domains: G-protein coupled receptor (GPCR) antagonism and antimicrobial enzyme inhibition.

Structural Anatomy & SAR Logic

The therapeutic utility of PAAP derivatives is dictated by the specific functional group targeted during synthesis. Understanding the causality behind these modifications is critical for rational drug design:

• Amino Group (-NH₂) Modifications: The primary amine is highly nucleophilic and readily undergoes amidation or diazo-coupling. Converting the amine into an anilide increases the molecule's steric bulk and alters its hydrogen-bonding network. This modification is particularly effective for targeting the deep, hydrophobic binding pockets of GPCRs, such as the A2B adenosine receptor[1].

• Acetyl Group (-COCH₃) Modifications: The acetyl group contains acidic alpha-hydrogens. Under base-catalyzed conditions, it readily forms an enolate intermediate that can attack electrophilic carbonyls (e.g., substituted benzaldehydes) via Claisen-Schmidt condensation. This yields α,β-unsaturated ketones (chalcones)[2]. The resulting conjugated system acts as a Michael acceptor, highly reactive towards biological nucleophiles like the thiol groups found in bacterial enzymes.

Figure 1: Divergent SAR pathways of 1-(4-aminophenyl)ethanone targeting A2B receptors and microbes.

Comparative Performance Analysis

A2B Adenosine Receptor Antagonism

The A2B receptor is notoriously difficult to target selectively due to high sequence homology with A1 and A2A receptors. However, coupling PAAP to an 8-phenylxanthine carboxylic congener yields anilide derivatives with unprecedented potency. Specifically, the PAAP derivative known as Compound 20 demonstrated a K_i of 1.39 nM, making it highly potent and selective[1]. The para-acetyl group provides the exact steric dimensions required to lock the antagonist into the A2B binding pocket, preventing the conformational shift necessary for Gs-protein activation.

Antimicrobial & Anti-inflammatory Efficacy

When the acetyl group of PAAP is utilized to synthesize chalcone derivatives, the biological profile shifts dramatically. Recent docking studies and in vitro assays demonstrate that PAAP-derived chalcones effectively bind to the active site of glucosamine-6-phosphate (GlcN-6-P) synthase, a critical enzyme for bacterial cell wall synthesis[2]. Furthermore, treating these chalcones with hydrazine hydrate yields pyrazoline derivatives (e.g., 4-(5′-substituted aryl-4′, 5′-dihydropyrazole-3′-yl-amino) phenols) that exhibit potent analgesic and antimicrobial properties[3].

Quantitative Performance Comparison

Compound / Derivative	Primary Target	Key Structural Modification	Performance Metric	Selectivity / Notes
Compound 20 (PAAP-Xanthine)	Human A2B Receptor	Amide linkage at C8 of Xanthine	K_i = 1.39 nM	400-fold selective over A1 receptors[1]
Compound 27 (p-Cyanoanilide)	Human A2B Receptor	Cyano substitution (Alternative)	K_i = 1.97 nM	245-fold selective over A2A receptors[1]
PAAP-Chalcone	GlcN-6-P Synthase	Claisen-Schmidt condensation	High Docking Affinity	Broad-spectrum antimicrobial activity[2]
PAAP-Pyrazoline	COX / Microbial cells	Hydrazine hydrate cyclization	Significant Zone of Inhibition	Dual analgesic and antimicrobial action[3]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes an internal control or a mechanistic rationale to verify the success of the procedure.

Protocol A: Synthesis of PAAP-Derived Chalcones (Claisen-Schmidt Condensation)

This protocol utilizes base-catalyzed aldol condensation to synthesize α,β-unsaturated ketones.

• Dissolution: Dissolve equimolar amounts (0.01 mol) of PAAP and a substituted benzaldehyde in 30 mL of absolute ethanol.

  • Causality: Ethanol is an amphiphilic solvent that successfully solvates both the polar primary amine of PAAP and the non-polar aromatic rings, ensuring a homogeneous reaction mixture.

• Base Catalysis: Cool the mixture to 0–5°C in an ice bath. Add 10 mL of 40% NaOH dropwise under continuous magnetic stirring.

  • Causality: Low temperatures suppress unwanted side reactions (e.g., Cannizzaro reaction or self-condensation). The strong base deprotonates the alpha-carbon of the PAAP acetyl group, forming a highly reactive enolate nucleophile.

• Condensation & Dehydration: Remove the ice bath and stir at room temperature for 24 hours.

  • Causality: The initial aldol addition product is unstable; extended stirring at room temperature drives spontaneous dehydration, yielding the thermodynamically stable conjugated chalcone.

• Self-Validation (TLC & NMR): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the PAAP spot validates reaction completion. Post-purification (recrystallization from ethanol), confirm the structure via ¹H-NMR. The presence of two doublets between 7.4–7.8 ppm with a coupling constant (J) of 15–16 Hz definitively validates the formation of the trans-alkene bond.

Protocol B: Radioligand Binding Assay for A2B Receptor Affinity

This protocol measures the competitive antagonism of PAAP-anilide derivatives (like Compound 20).

• Membrane Preparation: Harvest HEK-293 cells stably expressing recombinant human A2B receptors.

  • Causality: Utilizing human recombinant cells ensures species-specific SAR data, preventing false positives that frequently occur when using rat or mouse orthologs due to binding pocket variations[1].

• Incubation: Incubate 50 µg of membrane protein with 2 nM of the radioligand [³H]DPCPX and varying concentrations (10⁻¹⁰ to 10⁻⁵ M) of the PAAP derivative in a Tris-HCl buffer (pH 7.4) for 90 minutes at 25°C.

• Non-Specific Binding (NSB) Control: In a parallel set of wells, add 100 µM of NECA (a non-selective adenosine agonist).

  • Causality & Validation: NECA completely saturates all specific A2B binding sites. Any residual radioactivity detected in these wells represents non-specific binding to the plastic or membrane lipids. Subtracting this NSB value from total binding provides a self-validating baseline for true specific affinity.

• Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Measure retained radioactivity using liquid scintillation counting. Calculate the K_i using the Cheng-Prusoff equation to ensure the reported affinity is independent of the radioligand concentration used.

Figure 2: Mechanism of A2B receptor antagonism by PAAP derivatives preventing cAMP accumulation.

References

• Title: Anilide Derivatives of an 8-Phenylxanthine Carboxylic Congener Are Highly Potent and Selective Antagonists at Human A2B Adenosine Receptors Source: Journal of Medicinal Chemistry - ACS Publications URL
• Title: A Comparative Analysis of the Biological Activities of Aminoacetophenone Isomers Source: Benchchem URL
• Title: New Chalcone Derivatives: Synthesis, Characterization, Antioxidant, Antimicrobial, and Docking Study Against GLcN-6-P Synthase Source: Mustansiriyah University URL
• Title: Synthesis, Analgesic, Anti-inflammatory and Antimicrobial Activities of Some Novel Pyrazoline Derivatives Source: ResearchGate URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mjs.uomustansiriyah.edu.iq [mjs.uomustansiriyah.edu.iq]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Analytical Modalities for Aminophenone Impurity Profiling

As regulatory frameworks (such as ICH Q3A and Q3B) enforce increasingly stringent thresholds for pharmaceutical impurities, the accurate profiling of aminophenones has become a critical focal point in drug development. Aminophenones—including compounds like 4-aminophenol (4-AP) and 4-aminoacetophenone (4-AAP)—are ubiquitous intermediates, synthetic by-products, and degradation products in the manufacturing of active pharmaceutical ingredients (APIs) like paracetamol and sotalol hydrochloride.

Due to their documented hepatotoxic, nephrotoxic, and potentially genotoxic profiles, detecting these impurities requires robust, self-validating analytical systems. Drawing on field-proven methodologies, this guide provides an objective, mechanistic comparison of the primary analytical modalities used for aminophenone impurity profiling.

Mechanistic Causality of Aminophenone Generation

Understanding why and how aminophenones form is the first step in designing an effective analytical strategy. Aminophenones typically emerge through two primary pathways:

• Amide Hydrolysis: In APIs like paracetamol (acetaminophen), the core structure is an amide. Under acidic or basic stress, or prolonged exposure to elevated temperatures and moisture, the amide bond undergoes hydrolysis, cleaving into acetic acid and the nephrotoxic impurity 4-aminophenol [1].

• Oxidative Degradation: In complex APIs like sotalol hydrochloride, exposure to oxidative stress (e.g., peroxides) or thermal degradation can cleave the parent molecule, yielding 4-aminoacetophenone as a major degradation product[2].

Because these impurities contain a basic primary amine group (-NH₂), they exhibit specific physicochemical behaviors—such as strong interactions with acidic silanol groups on chromatographic columns—that dictate our choice of analytical parameters.

Caption: Workflow for the generation and analytical profiling of aminophenone impurities.

Comparative Analysis of Analytical Platforms

Selecting the appropriate analytical modality depends on the required sensitivity, matrix complexity, and the phase of drug development. Below is a synthesized comparison of the most utilized techniques.

Quantitative Data Summary

Analytical Technique	Target Analyte	Matrix	LOD	LOQ	Specificity	Relative Cost
LC-MS/MS	4-Aminophenol (4-AP)	API / Tablets	~1 ng/mL	~3 ng/mL	Very High	High
HPLC-UV	4-Aminoacetophenone	Bulk API	~0.01 µg/mL	~0.03 µg/mL	Moderate	Low
HPTLC-Densitometry	4-Aminophenol	Formulations	~0.03 µ g/spot	~0.1 µ g/spot	Low	Very Low
GC-MS	Volatile Aminophenones	Solvents/Juices	23 µg/L	96 µg/L	High	Medium

Data synthesized from validated chromatographic methods for paracetamol and sotalol impurity profiling[3][4][5].

Modality Insights

• HPLC-UV: The workhorse for routine Quality Control (QC). Aminophenones possess a conjugated aromatic ring, providing strong UV absorbance (e.g., 228 nm for 4-AAP, 245 nm for 4-AP)[1][2]. It is highly cost-effective but struggles with trace-level genotoxic thresholds.

• LC-MS/MS: The gold standard for trace quantification and structural elucidation of unknown degradation products. The basic amine group readily accepts a proton, making these compounds highly responsive to Positive Electrospray Ionization (ESI+)[2][6].

• HPTLC / GC-MS: HPTLC offers rapid, parallel screening for high-throughput environments[4], while GC-MS is reserved for volatile aminophenone derivatives or when assessing residual solvent matrices[3].

Experimental Workflows & Protocols

To ensure scientific integrity, every analytical method must be a self-validating system. The following protocols detail the optimal workflows for aminophenone analysis, explaining the causality behind critical parameter selections.

Protocol 1: Stability-Indicating HPLC-UV Method

Purpose: Routine batch release and stability testing of APIs containing aminophenone impurities.

• Step 1: Mobile Phase Preparation. Prepare a mobile phase consisting of Aqueous 5 mM Ammonium Acetate with 0.02% Formic Acid (Solvent A) and Acetonitrile (Solvent B)[2].

  • Causality: Aminophenones are basic. At neutral pH, they interact with residual acidic silanol groups on silica-based C18 columns via ion-exchange, causing severe peak tailing. Ammonium acetate provides ionic strength to mask these silanols, while formic acid ensures consistent protonation of the amine for sharp peak shapes.

• Step 2: Sample Preparation. Dissolve the API sample in a diluent matching the initial mobile phase conditions (e.g., 80:20 Aqueous:Organic) to prevent solvent-induced peak distortion.

• Step 3: Chromatographic Separation. Utilize an end-capped RP-C18 column (250 × 4.6 mm, 5 µm). Run a gradient elution from 20% to 55% Solvent B over 30 minutes at a flow rate of 1.0 mL/min[2].

• Step 4: System Suitability & Validation Check (Self-Validating Step). Inject a resolution standard containing the API and the aminophenone impurity. The system is only valid if the resolution factor (

  ) is and the tailing factor ( ) for the aminophenone peak is . If , refer to the troubleshooting logic below.

Caption: Troubleshooting logic for resolving aminophenone peak tailing in HPLC analysis.

Protocol 2: LC-MS/MS Trace Quantification Workflow

Purpose: Quantification of trace aminophenones (e.g., < 1 ng/mL) to meet stringent genotoxic impurity guidelines.

• Step 1: Ionization & Tuning. Configure the mass spectrometer with an Electrospray Ionization (ESI) source operating in Positive mode.

  • Causality: The primary amine group (-NH₂) acts as a strong proton acceptor, efficiently forming

    precursor ions.

• Step 2: Buffer Selection. Use strictly volatile buffers (e.g., Ammonium Formate or Ammonium Acetate).

  • Causality: Non-volatile buffers like phosphate will precipitate in the MS source, causing severe signal suppression and hardware damage.

• Step 3: MRM Method Setup. For 4-aminoacetophenone, isolate the parent ion at m/z 136.07. Apply Collision-Induced Dissociation (CID) to monitor the stable product ions at m/z 94.16 and 78.05[2]. For 4-aminophenol, monitor the specific transitions validated for the matrix[5].

• Step 4: System Suitability & Validation Check (Self-Validating Step). Inject a blank solvent followed by the Limit of Quantification (LOQ) standard. The system is validated if the Signal-to-Noise (S/N) ratio is

  for the LOQ standard, with absolutely zero carryover detected in a subsequent blank injection.

References

1.3 - Benchchem 2.2 - MDPI 3.1 - NIH/PMC 4.5 - ResearchGate 5.4 - Preprints.org

Sources

• 1. Impurity profiling of paracetamol toxic impurities in pharmaceutical combination with ibuprofen and chlorzoxazone using HPLC and TLC densitometric methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. preprints.org [preprints.org]
• 5. researchgate.net [researchgate.net]
• 6. HPLC and LC–MS/MS-Based Quantitative Characterization of Related Substances Associated with Sotalol Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Testing Protocols for Novel Aminoketone Compounds

Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Introduction: The Aminoketone Challenge

Novel aminoketones (e.g., bupropion analogs, synthetic cathinones) present a unique paradox in early-stage drug discovery. While they often exhibit high potency at monoamine transporters (DAT, NET, SERT), their physicochemical properties introduce significant experimental noise.

The Core Problem: The

-aminoketone moiety is inherently unstable at physiological pH (7.4), susceptible to the retro-Mannich reaction and spontaneous hydrolysis. Standard screening protocols often fail to distinguish between enzymatic metabolism and chemical degradation, leading to false-positive clearance data.

This guide outlines optimized protocols that account for these instabilities, comparing traditional "Gold Standard" methods with modern high-throughput alternatives.

Module A: Functional Potency Profiling (Transporter Assays)

Comparative Analysis: Radioligand vs. Fluorescent Uptake

For aminoketones, the primary therapeutic targets are usually the Dopamine (DAT), Norepinephrine (NET), and Serotonin (SERT) transporters.

Feature	Radioligand Uptake ( H-DA/NE/5-HT)	Fluorescent Uptake (ASP+)
Principle	Measures accumulation of radioisotope-labeled native neurotransmitters.	Measures accumulation of ASP+, a fluorescent substrate mimic.
Precision	High. The "Gold Standard" for and determination.	Moderate. ASP+ affinity varies across transporters (High for DAT/NET, lower for SERT).
Throughput	Low to Medium. Requires filtration/washing steps.	High. Homogeneous, "mix-and-read" format.
Aminoketone Suitability	Best for Lead Optimization. Unaffected by compound fluorescence; highly sensitive.	Best for Primary Screening. Risk of quenching if the aminoketone is fluorescent.
Safety	Low. Requires radioactive handling/disposal.	High. No ionizing radiation.

Protocol: High-Throughput Fluorescent Uptake Assay (ASP+)

This protocol is optimized for screening aminoketone libraries using the fluorescent substrate 4-(4-(dimethylamino)styryl)-N-methylpyridinium (ASP+).

Reagents:

• Buffer: Krebs-Ringer-HEPES (KRH), pH 7.4. Note: Prepare fresh. Aminoketones degrade in KRH >4 hours.

• Cells: HEK293 stably expressing hDAT, hNET, or hSERT.

• Substrate: ASP+ (Stock: 10 mM in DMSO).

Step-by-Step Workflow:

• Cell Plating: Seed cells in poly-D-lysine coated 96-well black-walled plates (40,000 cells/well). Incubate 24h.

• Compound Preparation (Critical):

  • Dissolve aminoketones in 100% DMSO (acidified with 0.01% HCl to prevent degradation).

  • Dilute in KRH buffer immediately prior to addition. Do not store diluted compounds.

• Equilibration: Remove culture media; wash cells 1x with warm KRH. Add 100 µL KRH containing test compound. Incubate 10 min at 37°C.

• Substrate Addition: Add ASP+ (Final concentration: 10 µM for DAT/NET, 20 µM for SERT).

• Kinetic Read: Immediately transfer to fluorescence plate reader.

  • Excitation: 475 nm | Emission: 605 nm.

  • Mode: Kinetic read every 60s for 20 mins.

• Analysis: Calculate the slope of fluorescence increase (linear range). Normalize to vehicle control.

Visualization: Transporter Assay Decision Logic

Caption: Workflow prioritizing high-throughput ASP+ screening followed by radioligand validation for hits.

Module B: Metabolic Stability & Chemical Integrity

Standard metabolic stability assays (using Human Liver Microsomes - HLM) often yield misleading

values for aminoketones because the compound degrades chemically before enzymes act on it.

The "Dual-Control" Stability Protocol

Objective: Deconvolute Chemical Instability (Retro-Mannich) from Enzymatic Clearance (CYP2B6/Reductases).

Key Modifications:

• Acidic Stock Storage: Aminoketones must be stored in DMSO with 0.1% Formic Acid.

• No-Cofactor Control: Parallel incubation without NADPH is mandatory.

Step-by-Step Methodology:

• Preparation:

  • Test Arm (+NADPH): HLM (0.5 mg/mL) + Test Compound (1 µM) + NADPH Regenerating System in Phosphate Buffer (pH 7.4).

  • Chemical Control Arm (-NADPH): HLM (0.5 mg/mL) + Test Compound (1 µM) + Buffer (No NADPH).

• Incubation:

  • Incubate both arms at 37°C in a shaking water bath.

  • Timepoints: 0, 5, 15, 30, 60 min.

  • Note: Aminoketones often have short half-lives; early timepoints are critical.

• Quenching (Critical):

  • Terminate reaction with ice-cold Acetonitrile containing 0.1% Formic Acid .

  • Reasoning: The acid stabilizes the aminoketone immediately upon quenching, preventing post-assay degradation during LC-MS analysis.

• Analysis:

  • Plot ln(% Remaining) vs. Time.[1]

  • If (-NADPH) slope is significant, the compound is chemically unstable.

  • .

Visualization: Differentiating Degradation Pathways

Caption: Pathway distinguishing spontaneous chemical breakdown from true enzymatic metabolism.

Module C: Cytotoxicity & Neurotoxicity

Aminoketones (specifically cathinones) are linked to oxidative stress and mitochondrial dysfunction. Standard MTT assays may be misleading because they rely on mitochondrial reductase activity, which can be directly inhibited by stimulants without causing cell death, leading to underestimation of viability.

Recommended Assay: Multiplexed LDH + ATP

Assay Type	MTT / MTS	LDH Release	ATP Luminescence
Readout	Mitochondrial Metabolic Activity	Membrane Integrity (Cell Death)	Cellular Energy State
Aminoketone Risk	High Interference. Stimulants can hyper-activate or inhibit metabolism independent of death.	Low Interference. Leakage of LDH is a direct marker of necrosis/late apoptosis.	High Sensitivity. Detects early mitochondrial toxicity before membrane rupture.
Recommendation	Secondary only.	Primary Screen.	Mechanistic confirmation.

Protocol Summary (LDH Release):

• Cells: SH-SY5Y (Neuronal model) or HepG2 (Liver model).

• Treatment: Expose cells to aminoketone (1-100 µM) for 24h.

• Supernatant Collection: Transfer 50 µL culture media to a new plate (Do not disturb cells).

• Reaction: Add LDH reaction mix (Tetrazolium salt + Diaphorase + Lactate).

• Incubation: 30 min at Room Temp (Protect from light).

• Stop: Add Stop Solution (1N HCl).

• Measurement: Absorbance at 490 nm.

• Calculation: % Cytotoxicity = (Experimental - Spontaneous) / (Max Release - Spontaneous) * 100.

References

• Simplicio, A. L., et al. (2007).[2] "Beta-aminoketones as prodrugs with pH-controlled activation." International Journal of Pharmaceutics.

• Zwartsen, A., et al. (2020).[3] "Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays." Frontiers in Neuroscience.

• Mayer, F. P., et al. (2016). "Phase I metabolites of mephedrone display biological activity at monoamine transporters." British Journal of Pharmacology.

• Daziani, G., et al. (2023). "Synthetic Cathinones and Neurotoxicity Risks: A Systematic Review." International Journal of Molecular Sciences.

• Tatsumi, M., et al. (1997). "Pharmacological profile of neuroleptics at human monoamine transporters." European Journal of Pharmacology.

Sources

• 1. protocols.io [protocols.io]
• 2. Beta-aminoketones as prodrugs with pH-controlled activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Hazard Characterization of Synthetic Cathinones Using Viability, Monoamine Reuptake, and Neuronal Activity Assays [frontiersin.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride

In the fast-paced environment of scientific research and pharmaceutical development, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step, proper disposal, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride, ensuring the protection of personnel and the environment.

Hazard Identification and Risk Assessment

Before initiating any disposal procedure, a thorough understanding of the chemical's hazards is paramount. While a specific Safety Data Sheet (SDS) for the hydrochloride salt is not always readily available, we can infer its potential hazards from structurally similar compounds, such as p-Aminoacetophenone and other aminophenyl ethanone derivatives. This proactive approach allows for a comprehensive risk assessment.

Based on available data for analogous compounds, 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride should be handled as a substance with the potential for the following hazards:

Hazard Class	Description	Potential Effects
Acute Oral Toxicity	Harmful if swallowed.[1][2][3]	May cause adverse health effects upon ingestion.
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	May cause redness, itching, or inflammation upon contact.
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Can result in pain, redness, and potential damage to eye tissue.
Respiratory Irritation	May cause respiratory irritation.[1][2][4]	Inhalation of dust or fumes may irritate the respiratory tract.

Given these potential hazards, all handling and disposal procedures must be conducted with appropriate engineering controls and Personal Protective Equipment (PPE).

Pre-Disposal: Safe Handling and Storage of Waste

Proper disposal begins with correct handling and accumulation of the waste material in the laboratory. The core principle is to prevent exposure and accidental release.

Personal Protective Equipment (PPE)

When handling 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride for disposal, the following PPE is mandatory:

• Eye Protection: Wear chemical safety goggles or a face shield.[2][5]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). No single glove material offers universal protection, so it's crucial to select gloves appropriate for the specific chemical.[5]

• Body Protection: A lab coat or chemical-resistant apron should be worn to protect against skin contact.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.[4]

Waste Accumulation and Storage

Waste should be accumulated at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[6]

• Container Selection: Use a container that is in good condition, compatible with the chemical, and has a secure, tight-fitting lid.[5][6] Plastic containers are often preferred over glass to minimize the risk of breakage.[7]

• Incompatible Materials: This compound may be incompatible with strong oxidizing agents, strong acids, and strong bases.[1][8] It is crucial to store this waste stream separately to prevent hazardous reactions.

• Storage Conditions: Keep waste containers in a cool, dry, and well-ventilated area, away from heat or ignition sources.[5][9]

Step-by-Step Disposal Protocol

The disposal of chemical waste is strictly regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7] Adherence to these regulations is not optional.

Step 1: Waste Characterization

The first step is to determine if the waste is hazardous. A waste is classified as hazardous if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[10] Based on the toxicological data of similar compounds, waste containing 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride is likely to be classified as toxic hazardous waste .

Step 2: Proper Labeling

All hazardous waste containers must be correctly labeled to ensure safe handling and disposal. The label must be securely attached and clearly legible.[6]

Required Information on a Hazardous Waste Label:

• The words "Hazardous Waste" .[6]

• Full Chemical Name: "1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride". Do not use abbreviations or chemical formulas.[7]

• Hazardous Properties: Indicate the relevant hazards (e.g., "Toxic").

• Generator Information: Name of the principal investigator, laboratory room number, and contact information.[7]

Step 3: Segregation and Accumulation

• Keep the waste container for 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride segregated from incompatible materials.[6]

• The container must remain closed at all times, except when adding waste.[6] This prevents the release of vapors and protects the integrity of the contents.

• Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in an SAA.

Step 4: Arranging for Disposal

Hazardous chemical waste cannot be disposed of in the regular trash or poured down the drain.[7]

• Contact your Institution's EHS Office: The primary point of contact for chemical disposal is your institution's Environmental Health & Safety (EHS) department.[7] They will provide specific guidance, waste tags, and schedule a pickup.

• Licensed Waste Facilities: The EHS office works with licensed hazardous waste disposal contractors to ensure the waste is transported, treated, and disposed of in an EPA-compliant manner.[10]

Step 5: Documentation and Record-Keeping

Accurate records are a cornerstone of regulatory compliance.

• Hazardous Waste Manifest: For off-site transport, a hazardous waste manifest is required. This document tracks the waste from the generator to the final disposal facility, a system known as "cradle-to-grave" management.[11]

• Internal Records: Maintain a log of the hazardous waste generated in your laboratory. All records related to waste disposal should be kept for at least three years.[10]

Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the proper disposal of 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride.

Caption: Disposal Workflow Diagram

Emergency Procedures for Spills

In the event of a spill, a quick and correct response is critical to minimize hazards.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if you are unsure how to handle it.

• Ventilate: Increase ventilation in the area by opening a fume hood sash.

• Control and Contain: For small spills, prevent the spread by using an inert absorbent material like sand, vermiculite, or a commercial chemical spill kit.[12]

• Clean Up: While wearing appropriate PPE, carefully sweep or scoop up the absorbed material and place it into a labeled hazardous waste container.[1]

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to your supervisor and the EHS department.

Never return spilled material to the original container.[12] All materials used for cleanup must be disposed of as hazardous waste.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride, upholding their commitment to laboratory safety and environmental stewardship.

References

• Environmental Health and Safety, Case Western Reserve University. How to Dispose of Chemical Waste. [Link]

• OSHA.com. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace. [Link]

• Gael Force. (2023, November 28). How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• Deckard, J., & Siraj, D. S. (2022, October 5). OSHA Chemical Hazards And Communication. In StatPearls. National Center for Biotechnology Information. [Link]

• Centers for Disease Control and Prevention. OSHA Hazard Communication Standard and OSHA Guidelines. [Link]

• Conn Maciel Carey LLP. (2025). OSHA Chemical Storage Requirements. [Link]

• BradyID.com. (2023, April 26). HazCom Standard: a Guide to OSHA's HCS Compliance. [Link]

• Columbia University, Research. Hazardous Chemical Waste Management Guidelines. [Link]

• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. [Link]

• Fisher Scientific. SAFETY DATA SHEET: 4'-Aminoacetophenone. [Link]

• Greenbook. (2016, August 12). BM 86 Safety Data Sheet. [Link]

• Castrol. (2025, May 16). SAFETY DATA SHEET: pH Adjuster 401. [https://msdspds.castrol.com/ussds/msdspds.nsf/viewer/D06F1B96B11F658080258B3500582B61/ file/11019655.pdf)

• U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7468, p-Aminoacetophenone. [Link]

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• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
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• 12. assets.greenbook.net [assets.greenbook.net]

Personal protective equipment for handling 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride

[1]

Compound Identification & Risk Profile[2]

Chemical Name: 1-[4-(1-Aminoethyl)phenyl]ethanone hydrochloride Synonyms: 4-Acetyl-ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-methylbenzylamine hydrochloride; 1-(4-Acetylphenyl)ethylamine HCl CAS Number: 1215213-92-5 (S-isomer reference); 318969-15-2 (Free base reference) Physical State: White to off-white solid (Hygroscopic powder)

Hazard Classification (GHS)

Based on structural analogs (benzylamine salts and substituted acetophenones), this compound requires handling as a Hazardous Substance .

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral)	Cat. 4	H302: Harmful if swallowed.[1][2][3][4][5]
Skin Corrosion/Irritation	Cat.[1][5] 2	H315: Causes skin irritation.[1][2][4]
Serious Eye Damage/Irritation	Cat. 2A	H319: Causes serious eye irritation.[1][2][4]
STOT - Single Exposure	Cat. 3	H335: May cause respiratory irritation.[4][5]

Personal Protective Equipment (PPE) Matrix

This matrix defines the required protection levels based on the specific operational activity.[1] Standard Laboratory Attire (Long pants, closed-toe shoes, lab coat) is mandatory at all times.

Operational Activity	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Storage & Transport (Sealed containers)	Nitrile (0.11 mm, min)	Safety Glasses w/ Side Shields	None required	Standard Lab Coat
Weighing / Solid Transfer (Open container)	Double Nitrile (Outer: 0.11mm)	Safety Goggles (Tight-fitting)	N95/P100 (if dust is visible) or Fume Hood	Lab Coat + Tyvek Sleeves (optional)
Solution Preparation (Dissolving in solvent)	Nitrile (Splash protection)	Safety Goggles	Fume Hood (Sash at 18")	Chemical-Resistant Apron
Spill Cleanup (Solid/Powder)	Double Nitrile or Butyl Rubber	Safety Goggles + Face Shield	P100 Respirator (Half-face)	Tyvek Suit

PPE Decision Logic

The following decision tree guides the selection of respiratory and skin protection based on the state of the material.

Figure 1: PPE Selection Decision Logic based on physical state and engineering controls.

Operational Handling Protocol

A. Engineering Controls[9][10]

• Primary Barrier: All open handling of the solid must occur within a certified Chemical Fume Hood .

• Airflow: Maintain face velocity between 80–100 fpm.

• Static Control: Use an anti-static gun or ionizer bar when weighing, as amine salts can be electrostatically charged and "fly" during transfer.

B. Step-by-Step Handling Workflow

1. Preparation

• Inspect glassware for cracks.

• Pre-weigh the receiving vessel to minimize balance time.

• Critical: Ensure the receiving solvent is compatible. Avoid strong oxidizers (e.g., permanganates) which react violently with amines.

2. Transfer & Weighing

• Technique: Use a dedicated spatula. Do not pour directly from the stock bottle.

• Hygroscopic Alert: This compound is a hydrochloride salt and will absorb atmospheric moisture. Minimize exposure time. Reseal the stock container immediately with Parafilm or electrical tape.

3. Solubilization

• Solvent Choice: Soluble in water, methanol, and DMSO. Sparingly soluble in non-polar solvents (hexane, ether).

• Exotherm: Dissolution in water may be slightly exothermic. Add solid to solvent slowly.

4. Reaction Setup (Basification Warning)

• If the protocol requires neutralizing the HCl salt to generate the free amine (using NaOH or TEA), be aware that the free amine form may be volatile and odorous .

• Action: Perform all neutralization steps strictly inside the fume hood to prevent release of amine vapors.

Emergency Response & Disposal

Accidental Release Measures

• Small Spill (Solid):

  • Evacuate immediate area if dust is airborne.[4][6]

  • Don PPE (Goggles, Double Nitrile Gloves, N95).

  • Cover spill with wet paper towels to suppress dust.

  • Scoop into a waste container labeled "Hazardous Waste - Solid Toxic".

• Skin Exposure:

  • Brush off dry powder before wetting (to prevent immediate dissolution and absorption).

  • Rinse with copious water for 15 minutes.

• Eye Exposure:

  • Flush immediately at an eyewash station for 15 minutes, holding eyelids open.

Disposal Strategy

Do NOT dispose of down the drain. This compound is an organic amine salt and poses environmental risks.[2]

• Segregation: Collect in a waste stream dedicated to "Non-Halogenated Organic Solids" (or "Halogenated" if mixed with DCM/Chloroform).

• Labeling: Clearly label as 1-[4-(1-Aminoethyl)phenyl]ethanone HCl.

• Destruction: The preferred method is Chemical Incineration equipped with a scrubber to handle nitrogen oxides (NOx) and HCl gas generation.

References

• Fisher Scientific. (2025). Safety Data Sheet: 4'-Aminoacetophenone. Retrieved from

• BLD Pharm. (2024). Product Information: (S)-1-(4-(1-Aminoethyl)phenyl)ethanone hydrochloride (CAS 1215213-92-5).[7][8] Retrieved from

• Sigma-Aldrich. (2025).[4][5] Safety Data Sheet: 1-[4-(2-Aminoethyl)phenyl]ethanone hydrochloride. Retrieved from

• PubChem. (n.d.). Compound Summary: 4-Aminoacetophenone.[6] National Library of Medicine. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. typhoonplantprotection.com [typhoonplantprotection.com]
• 3. keyorganics.net [keyorganics.net]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. msdspds.castrol.com [msdspds.castrol.com]
• 6. fishersci.com [fishersci.com]
• 7. (S)-1-(4-(1-aminoethyl)phenyl)ethanone hydrochloride - CAS号 1215213-92-5 - 摩熵化学 [molaid.com]
• 8. 1382035-41-7|(R)-1-(4-(1-Aminoethyl)phenyl)ethanone|BLD Pharm [bldpharm.com]